(E)-5-Octadecene

• CAS: 7206-21-5

Core Science & Biosynthesis

Physicochemical Profile of (E)-5-Octadecene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical characteristics of (E)-5-Octadecene. The information is curated for professionals in research and development, with a focus on clear data presentation, detailed experimental methodologies, and visual representation of relevant biological pathways.

Core Physicochemical Data

(E)-5-Octadecene is a long-chain alkene with the molecular formula C₁₈H₃₆.[1][2][3] It is recognized for its role as a sex pheromone or a related chemical component in certain insect species, notably the rice stem borer moth (Chilo suppressalis).[4] The following tables summarize its key physicochemical properties.

Identifier	Value	Source
IUPAC Name	(E)-octadec-5-ene	PubChem
Molecular Formula	C₁₈H₃₆	[1][2][3][5]
Molecular Weight	252.48 g/mol	[2][5]
CAS Number	7206-21-5	[2][3][4]

Physical Property	Value	Conditions
Appearance	Typically exists as a solid at room temperature	Standard Temperature and Pressure
Boiling Point	322.2 ± 9.0 °C	at 760 mmHg (Predicted)[5]
Melting Point	Not explicitly available. However, trans-alkenes generally have higher melting points than their cis-isomers due to more efficient packing in the crystal lattice.[6][7] For comparison, the related compound 1-octadecene (B91540) has a melting point of 14-16 °C.[8]	-
Density	0.8 ± 0.1 g/cm³	(Predicted)[4]
Vapor Pressure	0.0 ± 0.3 mmHg	at 25°C
Flash Point	150.4 ± 9.7 °C	-
Refractive Index	1.448	-
Solubility	Insoluble in water; soluble in nonpolar organic solvents.[9]	-
LogP (Octanol-Water Partition Coefficient)	9.8	-

Biological Relevance: Pheromone Signaling

(E)-5-Octadecene plays a crucial role in the chemical communication of the rice stem borer moth, Chilo suppressalis, where it acts as a component of the female's sex pheromone blend, influencing male mating behavior. The detection of this pheromone by male moths initiates a complex signaling cascade within their olfactory system. A generalized pathway for moth pheromone reception is depicted below.

References

• 1. 5-Octadecene, (e)- | C18H36 | CID 5364598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-OCTADECENE,(E)- | 7206-21-5 [amp.chemicalbook.com]
• 3. 5-Octadecene, (E)- [webbook.nist.gov]
• 4. 5-OCTADECENE,(E)- | CAS#:7206-21-5 | Chemsrc [chemsrc.com]
• 5. 5-OCTADECENE,(E)- CAS#: 7206-21-5 [m.chemicalbook.com]
• 6. quora.com [quora.com]
• 7. testbook.com [testbook.com]
• 8. 1-Octadecene - Wikipedia [en.wikipedia.org]
• 9. Page loading... [wap.guidechem.com]

(E)-5-Octadecene CAS number and molecular weight

An In-depth Technical Guide to (E)-5-Octadecene for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-5-Octadecene, a long-chain alkene with significant biological activity. This document consolidates key chemical and physical data, explores its primary application as a semiochemical, outlines relevant experimental methodologies, and presents a plausible synthetic approach. The information is intended for researchers, scientists, and professionals in drug development and related fields who require detailed technical information on this compound.

Chemical and Physical Properties

(E)-5-Octadecene is a monounsaturated aliphatic hydrocarbon. Its fundamental properties are summarized in the table below, providing a quick reference for laboratory and research applications.

Property	Value
CAS Number	7206-21-5
Molecular Formula	C₁₈H₃₆
Molecular Weight	252.48 g/mol
Synonyms	(5E)-5-Octadecene, trans-5-Octadecene

Biological Activity and Mechanism of Action

The primary documented biological role of (E)-5-Octadecene is as a sex pheromone communication disruptor in the rice stem borer moth, Chilo suppressalis Walker.[1][2][3] Pheromones are crucial for mate location in many lepidopteran species, and introducing synthetic analogues into the environment can interfere with this process, offering a targeted method for pest management.[4][5][6]

The precise signaling pathway of (E)-5-Octadecene has not been elucidated in detail. However, the mechanism of pheromone disruption in moths is generally understood to occur through several non-mutually exclusive pathways.[7][8] These include:

• Competitive Attraction (False-trail Following): Male moths are attracted to the synthetic pheromone sources, leading them away from females.[8]

• Sensory Adaptation and Habituation: Prolonged exposure to high concentrations of the synthetic pheromone can desensitize the olfactory receptors on the male's antennae (adaptation) or lead to a reduced response from the central nervous system (habituation).[8]

• Camouflage: The high concentration of synthetic pheromone in the atmosphere can mask the natural pheromone plumes released by females, making them undetectable to males.[7]

These mechanisms collectively reduce the probability of successful mating, thereby controlling the pest population.

Conceptual Diagram of Pheromone Disruption

The following diagram illustrates the general principle of mating disruption using synthetic pheromones.

References

• 1. Disruption of Sex Pheromone Communication in the Rice Stem Borer Moth, Chilo suppressalis Walker (Lepidoptera: Pyralidae), with Sex Pheromone Components and their Related Analogues | 国立研究開発法人 国際農林水産業研究センター | JIRCAS [jircas.go.jp]
• 2. Study on the Effect of Intelligent Sex Pheromone Mating Disruption Sprayer on Controlling Rice Stem Borer [xbgjxt.swu.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. slunik.slu.se [slunik.slu.se]
• 5. Using pheromones to disrupt mating of moth pests (Chapter 5) - Perspectives in Ecological Theory and Integrated Pest Management [cambridge.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]

Synthesis of (E)-5-Octadecene: A Technical Guide for Drug Development Professionals

Abstract

(E)-5-Octadecene is a long-chain alkene that serves as a valuable intermediate and building block in the synthesis of various complex organic molecules, including lipids, pheromones, and specialty polymers. The stereochemical purity of the trans (E) double bond is often critical for the biological activity and material properties of the final products. This technical guide provides an in-depth overview of the primary synthetic routes to produce (E)-5-Octadecene with high stereoselectivity. We present detailed experimental protocols, comparative quantitative data, and mechanistic pathway diagrams for three principal methodologies: Olefin Cross-Metathesis, Dissolving Metal Reduction of Alkynes, and Stereoselective Wittig-type Olefinations, including the Horner-Wadsworth-Emmons reaction and the Julia-Kocienski olefination. This document is intended to serve as a comprehensive resource for researchers, chemists, and professionals involved in process development and chemical synthesis.

Introduction

The precise construction of carbon-carbon double bonds with defined stereochemistry is a cornerstone of modern organic synthesis. For long-chain alkenes such as (E)-5-octadecene, achieving high E/Z selectivity is paramount. This guide focuses on the most reliable and scalable methods for synthesizing the (E)-isomer, providing the necessary data and procedural details for practical implementation in a laboratory setting.

Comparative Overview of Synthesis Routes

The selection of a synthetic route depends on factors such as starting material availability, required stereopurity, scalability, and tolerance to other functional groups. The following table summarizes the key quantitative metrics for the primary routes discussed in this guide, allowing for a direct comparison of their efficacy.

Table 1: Quantitative Comparison of Synthesis Routes for (E)-5-Octadecene

Synthesis Route	Key Reactants	Catalyst/Reagent	Typical Yield (%)	E/Z Selectivity	Key Advantages
Olefin Cross-Metathesis	1-Hexene (B165129), 1-Tetradecene (B72687)	Grubbs II or Hoveyda-Grubbs II Catalyst	75-90%	>95:5	Catalytic, atom-economical, high convergence.
Alkyne Reduction	5-Octadecyne	Na or Li in liquid NH₃	85-95%	>99:1	Exceptionally high E-selectivity, reliable method.
Horner-Wadsworth-Emmons	Tridecanal (B79276), Diethyl pentylphosphonate	NaH or NaOEt	70-85%	>95:5	Good E-selectivity, water-soluble byproducts.
Julia-Kocienski Olefination	Tridecanal, 1-phenyl-1H-tetrazol-5-yl pentyl sulfone	KHMDS or LiHMDS	80-90%	>98:2	Excellent E-selectivity, mild reaction conditions.

Detailed Synthesis Pathways and Experimental Protocols

This section provides a detailed examination of each synthetic route, including reaction mechanisms, workflow diagrams, and step-by-step experimental protocols.

Route 1: Olefin Cross-Metathesis

Olefin metathesis is a powerful catalytic method for the formation of C=C bonds by scrambling alkylidene fragments.[1] Cross-metathesis (CM) between two terminal alkenes, 1-hexene and 1-tetradecene, offers a direct and convergent route to (E)-5-octadecene. The use of second-generation ruthenium catalysts, such as the Grubbs or Hoveyda-Grubbs catalysts, is crucial for achieving high efficiency and selectivity.[2] Recent developments have enabled kinetically controlled E-selective outcomes.[3][4]

Caption: Workflow for Olefin Cross-Metathesis.

Experimental Protocol: Cross-Metathesis of 1-Hexene and 1-Tetradecene

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve 1-tetradecene (1.0 equiv.) in anhydrous, degassed dichloromethane (B109758) (to a concentration of 0.1 M).

• Reactant Addition: Add 1-hexene (1.2 equiv.) to the solution.

• Catalyst Addition: To the stirred solution, add Hoveyda-Grubbs second-generation catalyst (1-2 mol%).

• Reaction: Heat the reaction mixture to reflux (approx. 40 °C) and monitor the reaction progress by GC-MS. The reaction is typically complete within 4-6 hours. The evolution of ethylene gas will be observed.

• Quenching: After completion, cool the mixture to room temperature and add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 30 minutes.

• Purification: Concentrate the mixture under reduced pressure. Purify the residue by flash column chromatography on silica (B1680970) gel (eluting with hexanes) to afford (E)-5-octadecene as a colorless oil.

• Analysis: Confirm the structure and stereochemical purity by ¹H NMR, ¹³C NMR, and GC analysis. The E-isomer is characterized by a large coupling constant (J ≈ 15 Hz) for the vinylic protons.

Route 2: Dissolving Metal Reduction of an Internal Alkyne

This classic and highly reliable method provides exceptional stereoselectivity for the (E)-alkene.[5][6] The synthesis involves two main stages: the preparation of the internal alkyne precursor, 5-octadecyne, followed by its reduction using sodium or lithium metal in liquid ammonia (B1221849).[7][8] The reduction proceeds via a radical anion intermediate, which preferentially adopts a trans configuration to minimize steric repulsion before the final protonation.[9]

Caption: Two-stage synthesis via alkyne reduction.

Experimental Protocol: Synthesis and Reduction of 5-Octadecyne

• Part A: Synthesis of 5-Octadecyne

  • Deprotonation: To a solution of 1-pentyne (1.1 equiv.) in dry THF at -78 °C under argon, add n-butyllithium (1.0 equiv., 2.5 M in hexanes) dropwise. Allow the solution to warm to 0 °C and stir for 30 minutes.

  • Alkylation: Cool the solution back to -78 °C and add a solution of 1-bromotridecane (1.0 equiv.) in THF dropwise. Allow the reaction to warm slowly to room temperature and stir overnight.

  • Workup: Quench the reaction with saturated aqueous NH₄Cl solution. Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purification: Purify the crude product by vacuum distillation or column chromatography to yield 5-octadecyne.

• Part B: Reduction to (E)-5-Octadecene

  • Setup: Assemble a three-necked flask equipped with a dry-ice condenser, a gas inlet, and a dropping funnel. Under a stream of argon, condense ammonia gas (approx. 10 mL per mmol of alkyne) into the flask at -78 °C.

  • Metal Dissolution: Add small pieces of sodium metal (2.5 equiv.) to the liquid ammonia with vigorous stirring until a persistent deep blue color is obtained.

  • Alkyne Addition: Add a solution of 5-octadecyne (1.0 equiv.) in a minimal amount of dry THF dropwise to the sodium-ammonia solution. Stir for 2-3 hours at -78 °C.

  • Quenching: Carefully quench the reaction by the slow addition of solid ammonium (B1175870) chloride until the blue color disappears.

  • Workup: Allow the ammonia to evaporate overnight. Add water and extract the product with hexanes. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

  • Purification: The crude product is often of high purity, but can be further purified by passing it through a short plug of silica gel if necessary.

Route 3: Wittig-Type Olefinations

Wittig-type reactions are fundamental for converting carbonyls into alkenes. For high (E)-selectivity, the Horner-Wadsworth-Emmons (HWE) and Julia-Kocienski olefinations are superior to the classical Wittig reaction.

The HWE reaction utilizes a phosphonate-stabilized carbanion, which reacts with an aldehyde (tridecanal) to predominantly form the (E)-alkene.[10] The reaction's thermodynamic control favors the formation of the more stable trans product, and the phosphate (B84403) byproduct is easily removed by aqueous workup.[11][12]

Caption: Horner-Wadsworth-Emmons (HWE) reaction pathway.

Experimental Protocol: HWE Synthesis of (E)-5-Octadecene

• Ylide Formation: In a flame-dried flask under argon, suspend sodium hydride (1.1 equiv., 60% dispersion in mineral oil) in anhydrous THF. Add diethyl pentylphosphonate (1.0 equiv.) dropwise at 0 °C. Stir the mixture at room temperature for 1 hour until hydrogen evolution ceases.

• Aldehyde Addition: Cool the resulting phosphonate anion solution to 0 °C and add a solution of tridecanal (1.0 equiv.) in THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Workup: Quench the reaction by carefully adding water. Extract the mixture with diethyl ether (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash column chromatography (hexanes/ethyl acetate (B1210297) gradient) to yield (E)-5-octadecene.

The Julia-Kocienski olefination is a powerful modification of the Julia olefination that provides excellent (E)-selectivity.[13][14] It involves the reaction of an aldehyde with a metalated heteroaryl sulfone, typically a 1-phenyl-1H-tetrazol-5-yl (PT) sulfone.[15][16] The reaction proceeds under mild conditions and exhibits broad functional group tolerance.[17]

Experimental Protocol: Julia-Kocienski Synthesis of (E)-5-Octadecene

• Anion Formation: Dissolve 1-phenyl-1H-tetrazol-5-yl pentyl sulfone (1.1 equiv.) in anhydrous THF in a flame-dried flask under argon. Cool the solution to -78 °C.

• Deprotonation: Add potassium bis(trimethylsilyl)amide (KHMDS, 1.05 equiv., as a solution in THF) dropwise. Stir the resulting solution at -78 °C for 30-45 minutes.

• Aldehyde Addition: Add a solution of tridecanal (1.0 equiv.) in THF dropwise to the sulfone anion solution at -78 °C.

• Reaction: Stir the reaction mixture at -78 °C for 2-4 hours.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature. Extract with ethyl acetate (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. Purify the crude product by flash column chromatography on silica gel to afford pure (E)-5-octadecene.

Conclusion

Multiple robust and highly stereoselective methods are available for the synthesis of (E)-5-Octadecene.

• Olefin cross-metathesis is an elegant and efficient catalytic route, ideal for convergent syntheses where the starting terminal alkenes are readily available.

• The dissolving metal reduction of 5-octadecyne offers unparalleled E-selectivity and is often the method of choice when the highest possible stereopurity is required, despite the operational challenges of using liquid ammonia.

• Wittig-type olefinations , particularly the Horner-Wadsworth-Emmons and Julia-Kocienski variants, provide excellent E-selectivity and are highly versatile, starting from a common aldehyde precursor.

The choice of method will be dictated by the specific requirements of the project, including scale, cost, available starting materials, and desired purity. The protocols and data presented herein provide a solid foundation for making an informed decision and for the successful synthesis of (E)-5-octadecene in a research and development setting.

References

• 1. Synthesis of E- and Z-Trisubstituted Alkenes Using Chemoselective Cross-Metathesis - XiMo: Solution driven technology [ximo-inc.com]
• 2. nobelprize.org [nobelprize.org]
• 3. Kinetically Controlled E-Selective Catalytic Olefin Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of E- and Z-trisubstituted alkenes by catalytic cross-metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ch 9 : Alkynes + Na + NH3 [chem.ucalgary.ca]
• 6. orgosolver.com [orgosolver.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. quora.com [quora.com]
• 9. E-selective reduction of alkynes using sodium in liquid ammonia [ns1.almerja.com]
• 10. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 11. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 12. organicchemistrydata.org [organicchemistrydata.org]
• 13. Julia Olefination [organic-chemistry.org]
• 14. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 15. Julia olefination - Wikipedia [en.wikipedia.org]
• 16. mdpi.com [mdpi.com]
• 17. organicreactions.org [organicreactions.org]

The Biological Role of (E)-5-Octadecene in Insect Communication: A Technical Guide

For Immediate Release

Audience: Researchers, scientists, and drug development professionals.

Introduction

(E)-5-Octadecene is a long-chain unsaturated hydrocarbon that plays a role in insect chemical communication. As a semiochemical, it can influence the behavior of other insects of the same species (as a pheromone) or different species. The most well-documented role of (E)-5-Octadecene is as a sex pheromone component that disrupts sexual attraction in the rice stem borer moth, Chilo suppressalis. This technical guide provides a comprehensive overview of the known biological functions of (E)-5-Octadecene, its proposed biosynthesis and perception, and detailed experimental protocols for its study.

Chemical Properties of (E)-5-Octadecene

Property	Value
Molecular Formula	C₁₈H₃₆
Molecular Weight	252.48 g/mol
CAS Number	7206-21-5
IUPAC Name	(E)-octadec-5-ene
Synonyms	(5E)-5-Octadecene, trans-5-Octadecene

Biological Role in Insect Communication

The primary identified role of (E)-5-Octadecene in insect communication is the disruption of mating behavior. It is recognized as a chemical component related to the sex pheromone of the female rice stem borer moth, Chilo suppressalis. When present in the environment, it can interfere with the male's ability to locate a receptive female, thereby disrupting sexual attraction.

In a study on the rice stem borer moth, the application of (E)-5-Octadecene was shown to significantly reduce the sexual attraction of males to virgin females. This antagonistic effect suggests its potential use in pest management strategies based on mating disruption. Mating disruption is a technique that permeates an area with a synthetic pheromone to reduce the ability of males to find females, leading to a decrease in mating and subsequent larval infestations.

While its role in Chilo suppressalis is the most cited, long-chain hydrocarbons are known to function as contact pheromones, cuticular hydrocarbons for species recognition, and kairomones in various insects. Further research may uncover additional roles for (E)-5-Octadecene in other insect species.

Quantitative Data

The following table summarizes the quantitative data on the disruptive effect of (E)-5-Octadecene on the sexual attraction of the male rice stem borer moth (Chilo suppressalis).

Compound	Dosage (mg)	Effect on Sexual Attraction	Reference
(E)-5-Octadecene	0.5	74% reduction	KANNO H, et al. (1978)
(E)-5-Octadecene	1.0	74% reduction	KANNO H, et al. (1978)

Proposed Biosynthesis and Perception

Biosynthesis of (E)-5-Octadecene

The specific biosynthetic pathway for (E)-5-Octadecene has not been fully elucidated. However, based on known pathways for long-chain hydrocarbon pheromones in insects, a plausible route can be proposed. This pathway originates from fatty acid metabolism.[1][2][3]

• De Novo Fatty Acid Synthesis: The process likely begins with the synthesis of stearoyl-CoA (an 18-carbon saturated fatty acyl-CoA) from acetyl-CoA and malonyl-CoA via the fatty acid synthase (FAS) complex.

• Desaturation: A specific fatty acyl-CoA desaturase enzyme introduces a double bond at the Δ5 position of the stearoyl-CoA chain, producing (E)-5-octadecenoyl-CoA. The stereospecificity (E configuration) is determined by the specific desaturase.

• Reductive Decarboxylation/Decarbonylation: The resulting (E)-5-octadecenoyl-CoA is then likely converted to the hydrocarbon (E)-5-Octadecene. This final step can occur through a few potential mechanisms, such as reduction to an aldehyde followed by decarbonylation, or direct reductive decarboxylation.

Proposed biosynthetic pathway for (E)-5-Octadecene in insects.

Perception of (E)-5-Octadecene

The perception of volatile pheromones like (E)-5-Octadecene in insects is a complex process that occurs in the olfactory sensilla, primarily on the antennae. The general signaling pathway is as follows:[4][5][6][7]

• Pheromone Binding: Molecules of (E)-5-Octadecene enter the sensillum lymph through pores in the cuticle of the sensory hair.

• Transport: In the aqueous sensillum lymph, the hydrophobic pheromone molecule is bound by a Pheromone-Binding Protein (PBP).

• Receptor Activation: The PBP-pheromone complex transports the pheromone to an Olfactory Receptor (OR) located on the dendritic membrane of an Olfactory Receptor Neuron (ORN). The OR is typically a heterodimer composed of a specific tuning subunit and a co-receptor (Orco).

• Signal Transduction: Binding of the pheromone to the OR complex is thought to directly gate the ion channel formed by the OR/Orco complex, leading to an influx of cations and depolarization of the ORN membrane. Some evidence also suggests the involvement of metabotropic G-protein-coupled pathways that can modulate the signal.[5][8]

• Neural Signal: The depolarization generates action potentials that are transmitted along the axon of the ORN to the antennal lobe of the insect's brain for processing.

General insect olfactory signaling pathway for pheromone perception.

Experimental Protocols

Identification of (E)-5-Octadecene from Insect Samples

This protocol describes a general method for the collection, extraction, and identification of long-chain hydrocarbons from insects using gas chromatography-mass spectrometry (GC-MS).[9][10][11]

1. Sample Collection (Headspace Aeration):

• Place live insects (e.g., 20-50 individuals of the desired sex) in a clean glass aeration chamber.

• Pass purified, humidified air through the chamber at a constant flow rate (e.g., 200 mL/min).

• Trap the volatile compounds from the exiting air stream in a cartridge containing an adsorbent like Porapak Q or Tenax TA.

• Collect volatiles for a set period (e.g., 4-8 hours) during the insect's active phase.

2. Extraction:

• Elute the trapped compounds from the adsorbent cartridge with a small volume (e.g., 500 µL) of a high-purity, low-polarity solvent such as n-hexane or dichloromethane.

• Concentrate the extract under a gentle stream of nitrogen if necessary.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C.
  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness).
  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.
  • Oven Program: Initial temperature of 50°C, hold for 2 min, then ramp at 10°C/min to 280°C, and hold for 10 min.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Impact (EI) at 70 eV.
  • Mode: Full scan.
  • Mass Range: m/z 40-550.

• Identification:

  • Compare the mass spectrum of the unknown peak with the NIST library.
  • Confirm the identification by comparing the retention time and mass spectrum with that of an authentic (E)-5-Octadecene standard.

start [label="Insect Sample", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; headspace [label="Headspace Aeration\n(Volatile Collection)"]; extraction [label="Solvent Extraction\n(e.g., Hexane)"]; gc_ms [label="GC-MS Analysis"]; data_analysis [label="Data Analysis"]; identification [label="Compound Identification", shape=ellipse, style="filled,bold", fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> headspace; headspace -> extraction; extraction -> gc_ms; gc_ms -> data_analysis; data_analysis -> identification [label="Compare Retention Time\n& Mass Spectra to Standard"]; }

Experimental workflow for pheromone identification.

Behavioral Assay: Y-Tube Olfactometer

A Y-tube olfactometer is used to assess the behavioral response (attraction or repulsion) of an insect to a volatile chemical.[12][13][14][15]

1. Apparatus:

• A Y-shaped glass tube with a central arm for insect release and two side arms for presenting stimuli.

• An air delivery system that provides a constant, purified, and humidified airflow through both arms.

2. Procedure:

• Apply a known amount of synthetic (E)-5-Octadecene (dissolved in a solvent like hexane) to a filter paper and place it in the odor source container connected to one arm (the "treatment" arm).

• Place a filter paper with the solvent alone in the container for the other arm (the "control" arm).

• Introduce a single insect into the base of the central arm.

• Allow the insect a set amount of time (e.g., 5-10 minutes) to make a choice. A choice is recorded when the insect walks a certain distance into one of the arms.

• Record the number of insects choosing the treatment arm versus the control arm.

• After every few insects, swap the positions of the treatment and control arms to avoid positional bias. Use each insect only once.

3. Data Analysis:

• Use a Chi-square (χ²) test or a binomial test to determine if the number of insects choosing the treatment arm is significantly different from those choosing the control arm.

Electroantennography (EAG)

EAG measures the overall electrical response of an insect's antenna to an odor stimulus.[16][17][18][19]

1. Preparation:

• Anesthetize an insect by chilling it on ice.

• Carefully excise an antenna or use the whole insect preparation.

• Mount the antenna between two electrodes. The reference electrode is inserted into the base of the antenna or the head, and the recording electrode makes contact with the distal end. Conductive gel is used to ensure good contact.

2. Odor Delivery:

• A constant stream of purified, humidified air is passed over the antenna.

• A "puff" of air carrying a known concentration of (E)-5-Octadecene is injected into the constant air stream for a short duration (e.g., 0.5 seconds).

3. Recording and Analysis:

• The change in electrical potential (depolarization) across the antenna is amplified and recorded as an EAG response (measured in millivolts, mV).

• The amplitude of the EAG response is proportional to the strength of the olfactory stimulus.

• Compare the response to (E)-5-Octadecene with the response to a solvent control and a standard reference compound.

Conclusion

(E)-5-Octadecene is a semiochemical with a confirmed role in disrupting the sexual communication of the rice stem borer moth, Chilo suppressalis. While its function in other species is not well-documented, its chemical nature as a long-chain hydrocarbon suggests potential roles in contact recognition or as a component of more complex pheromone blends. The proposed biosynthetic and perceptual pathways provide a framework for future molecular and physiological investigations. The detailed experimental protocols outlined in this guide offer robust methodologies for researchers to further explore the biological significance of (E)-5-Octadecene and other semiochemicals in insect communication, with potential applications in the development of novel and sustainable pest management strategies.

References

• 1. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Insect pheromone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Pheromone Transduction in Moths [frontiersin.org]
• 6. Frontiers | Odorant and pheromone receptors in insects [frontiersin.org]
• 7. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 11. Tools in the Investigation of Volatile Semiochemicals on Insects: From Sampling to Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Y-tube behavioral assay [bio-protocol.org]
• 13. microbe-investigations.com [microbe-investigations.com]
• 14. schal-lab.cals.ncsu.edu [schal-lab.cals.ncsu.edu]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Electroantennography - Wikipedia [en.wikipedia.org]
• 18. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 19. ockenfels-syntech.com [ockenfels-syntech.com]

Spectroscopic Profile of (E)-5-Octadecene: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for (E)-5-Octadecene, tailored for researchers, scientists, and professionals in drug development. The document presents available and predicted data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), alongside detailed experimental protocols and a workflow visualization. While experimental mass spectrometry data is available, the NMR and IR data are predicted based on established spectroscopic principles and should be confirmed experimentally.

Data Presentation

The following tables summarize the quantitative spectroscopic data for (E)-5-Octadecene, facilitating straightforward comparison and analysis.

Table 1: Mass Spectrometry Data for (E)-5-Octadecene

Property	Value
Molecular Formula	C₁₈H₃₆
Molecular Weight	252.48 g/mol
Ionization Mode	Electron Ionization (EI)
Major Peaks (m/z)	Relative Intensity
252	[M]⁺ (Molecular Ion)
Fragments	(Characteristic of long-chain alkenes)

Source: NIST WebBook[1][2]

Table 2: Predicted ¹H NMR Spectroscopic Data for (E)-5-Octadecene (in CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 5.4	Multiplet	2H	-CH=CH- (Olefinic)
~ 2.0	Multiplet	4H	-CH₂-CH= (Allylic)
~ 1.2-1.4	Broad Multiplet	24H	-(CH₂)₁₂-
~ 0.9	Triplet	6H	-CH₃

Table 3: Predicted ¹³C NMR Spectroscopic Data for (E)-5-Octadecene (in CDCl₃)

Chemical Shift (δ) ppm	Assignment
~ 130	-CH=CH- (Olefinic)
~ 32	-CH₂-CH= (Allylic)
~ 29-30	-(CH₂)₁₂-
~ 22	-CH₂CH₃
~ 14	-CH₃

Table 4: Predicted Infrared (IR) Spectroscopic Data for (E)-5-Octadecene

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group
~ 3020	C-H Stretch	=C-H (Alkene)
~ 2925, 2855	C-H Stretch	-C-H (Alkyl)
~ 1670	C=C Stretch	Alkene
~ 1465	C-H Bend	-CH₂-
~ 965	C-H Bend (out-of-plane)	trans -CH=CH-

Experimental Protocols

Standardized protocols for obtaining the spectroscopic data are detailed below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of (E)-5-Octadecene (5-10 mg) is dissolved in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) and transferred to a 5 mm NMR tube. Both ¹H and ¹³C NMR spectra are acquired on a spectrometer operating at a field strength of 400 MHz or higher. For ¹H NMR, a standard pulse sequence is used, with chemical shifts referenced to the residual solvent peak of CDCl₃ (δ 7.26 ppm). For ¹³C NMR, a proton-decoupled pulse sequence is employed, and chemical shifts are referenced to the CDCl₃ solvent peak (δ 77.16 ppm).

Infrared (IR) Spectroscopy

The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. A drop of neat (E)-5-Octadecene is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin liquid film. The spectrum is recorded in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. A background spectrum is collected prior to sample analysis to correct for atmospheric water and carbon dioxide.

Mass Spectrometry (MS)

Mass spectral data is acquired using a mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and purification. For electron ionization (EI), the sample is vaporized and bombarded with a 70 eV electron beam. The resulting positively charged ions are accelerated and separated by a mass analyzer based on their mass-to-charge ratio (m/z). The detector records the relative abundance of each ion, generating the mass spectrum.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of (E)-5-Octadecene.

Caption: Workflow for spectroscopic characterization of (E)-5-Octadecene.

References

• 1. 5-Octadecene, (E)- [webbook.nist.gov]
• 2. 5-Octadecene, (E)- [webbook.nist.gov]

isomers of 5-Octadecene and their identification

An In-depth Technical Guide to the Isomers of 5-Octadecene and Their Identification

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octadecene (C18H36) is a long-chain alkene with numerous structural and geometric isomers.[1][2] This technical guide focuses specifically on the isomers of 5-Octadecene, detailing their structural differences and outlining the primary analytical techniques for their separation, identification, and characterization. Given the distinct biological activities and physicochemical properties that different isomers can possess, robust analytical methodologies are critical for research and development. This document provides an in-depth overview of chromatographic and spectroscopic methods, including detailed experimental protocols and data interpretation guidelines relevant to professionals in chemical synthesis, natural product analysis, and drug development.

Introduction to 5-Octadecene Isomerism

Octadecene is a hydrocarbon with the molecular formula C18H36, characterized by a single carbon-carbon double bond in its 18-carbon chain.[3][4] The position of this double bond defines its positional isomers (e.g., 1-octadecene, 2-octadecene, etc.). For 5-Octadecene, where the double bond is located between the fifth and sixth carbon atoms, the primary form of isomerism is geometric isomerism.

Geometric isomerism (also known as cis-trans or E/Z isomerism) arises due to the restricted rotation around the carbon-carbon double bond.[5] This results in two distinct spatial arrangements of the alkyl chains attached to the double bond. These isomers, (5Z)-octadecene (cis) and (5E)-octadecene (trans), often exhibit different physical properties and biological activities. For instance, (E)-5-Octadecene has been identified as a sex pheromone or a related chemical that affects the sexual attraction of female rice borer moths.[6]

Geometric Isomers of 5-Octadecene

The two geometric isomers of 5-Octadecene are:

• (Z)-5-Octadecene (cis-5-Octadecene): The two higher-priority substituent groups (the longer alkyl chains) are on the same side of the double bond. The "Z" designation comes from the German word zusammen, meaning "together".[7]

• (E)-5-Octadecene (trans-5-Octadecene): The two higher-priority substituent groups are on opposite sides of the double bond. The "E" designation comes from the German word entgegen, meaning "opposite".[7]

Caption: Geometric Isomers of 5-Octadecene.

Physicochemical and Spectroscopic Data

The differentiation of the (E) and (Z) isomers of 5-Octadecene relies on subtle differences in their physical properties and distinct signatures in spectroscopic analyses.

Table 1: Physicochemical Properties of 5-Octadecene Isomers

Property	(E)-5-Octadecene	(Z)-5-Octadecene	General Octadecene
Molecular Formula	C₁₈H₃₆[8]	C₁₈H₃₆[8]	C₁₈H₃₆[3]
Molecular Weight	252.48 g/mol [8]	252.48 g/mol	252.48 g/mol [9]
CAS Number	7206-21-5[10]	7206-20-4	27070-58-2[1]
Boiling Point	Data not readily available	Data not readily available	~315 °C (for 1-octadecene)[2]

Table 2: Key Spectroscopic Data for Identification of Alkene Isomers

Technique	Isomer Type	Characteristic Signal / Observation
FTIR Spectroscopy	trans	Strong C-H out-of-plane (oop) bending absorption band between 980-965 cm⁻¹.[11] The C=C stretching peak is often weak or absent due to symmetry.[11][12]
	cis	C-H (oop) bending absorption band around 700 cm⁻¹. The C=C stretch (around 1660-1630 cm⁻¹) is typically more intense than in the trans isomer.[13]
¹H NMR Spectroscopy	trans	Vinylic protons show a larger coupling constant (³J) in the range of 11–18 Hz.[14]
	cis	Vinylic protons show a smaller coupling constant (³J) in the range of 6–14 Hz.[14]
¹³C NMR Spectroscopy	trans / cis	The chemical shifts of the allylic carbons can differ; carbons of cis isomers are often more shielded (appear at a lower ppm) compared to trans isomers.

| Gas Chromatography | trans / cis | Isomers have different retention times. On many common stationary phases, trans isomers elute before cis isomers for alkenes with the double bond near the center of the chain.[15] |

Experimental Protocols for Isomer Identification

The accurate identification of 5-Octadecene isomers requires a combination of chromatographic separation and spectroscopic characterization.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the premier technique for separating volatile isomers and confirming their molecular weight. The high efficiency of capillary columns allows for the separation of (E) and (Z) isomers, while the mass spectrometer provides definitive mass information.

Methodology:

• Sample Preparation: Dissolve the 5-Octadecene isomer mixture in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 1 mg/mL.

• Injection: Inject 1 µL of the prepared sample into the GC inlet, which is typically heated to 250-280°C. A split injection mode is common to avoid column overloading.

• Chromatographic Separation:

  • Column: Use a long, non-polar or medium-polarity capillary column (e.g., 30-60 m length, 0.25 mm internal diameter, 0.25 µm film thickness) such as one with a 5% phenyl polydimethylsiloxane (B3030410) stationary phase.

  • Carrier Gas: Use Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).

  • Oven Program: Start at a low temperature (e.g., 100°C), hold for 1-2 minutes, then ramp the temperature at a controlled rate (e.g., 5-10°C/min) to a final temperature of 280-300°C. Hold at the final temperature for 5-10 minutes to ensure all components elute. The separation of cis and trans isomers of higher alkenes can be sensitive to the stationary phase and temperature program.[15]

• Mass Spectrometry Detection:

  • Interface Temperature: Maintain the GC-MS transfer line at a high temperature (e.g., 280°C) to prevent sample condensation.

  • Ionization: Use standard Electron Ionization (EI) at 70 eV.

  • Mass Analysis: Scan a mass range from m/z 40 to 400.

• Data Analysis: Identify the peaks corresponding to the isomers based on their retention times. The mass spectrum for both isomers will show a molecular ion peak (M⁺) at m/z 252, along with a characteristic fragmentation pattern for long-chain alkenes.[16]

Caption: General Experimental Workflow for GC-MS Analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and powerful tool for distinguishing between cis and trans isomers based on their characteristic vibrational modes.

Methodology:

• Sample Preparation: The sample can be analyzed neat as a thin film. Place one drop of the liquid 5-Octadecene sample between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Gently press the plates together to form a thin capillary film.

• Background Spectrum: Acquire a background spectrum of the empty sample compartment to subtract contributions from atmospheric CO₂ and H₂O.

• Sample Spectrum: Place the prepared salt plates in the spectrometer's sample holder and acquire the infrared spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • Examine the region from 3100-3000 cm⁻¹ for the =C-H stretching vibration, which confirms the presence of an alkene.[17]

  • Check the 1680-1630 cm⁻¹ region for the C=C stretching vibration.[13] This peak may be weak or absent in the trans isomer due to a lack of a significant change in dipole moment during the vibration.[12]

  • Crucially, analyze the 1000-650 cm⁻¹ "out-of-plane" (oop) bending region. A strong, sharp peak around 970 cm⁻¹ is highly characteristic of a trans-disubstituted alkene.[11] A peak around 700 cm⁻¹ is characteristic of a cis-disubstituted alkene.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information, allowing for unambiguous assignment of the E and Z configurations.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., deuterated chloroform, CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a proton NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

  • Standard parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and acquiring 8 to 16 scans.

• Data Analysis (¹H NMR):

  • Identify the signals for the vinylic protons (the hydrogens on the C=C double bond), which will appear as a multiplet around δ 5.4 ppm.

  • Determine the coupling constant (J-value) for these protons. A large coupling constant (³J ≈ 11-18 Hz ) is indicative of a trans configuration, while a smaller coupling constant (³J ≈ 6-14 Hz ) confirms a cis configuration.[14]

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This typically requires a larger number of scans for adequate signal-to-noise.

• Data Analysis (¹³C NMR):

  • Identify the vinylic carbon signals around δ 120-140 ppm.

  • Analyze the chemical shifts of the allylic carbons (the CH₂ groups adjacent to the double bond). There are often predictable shielding effects that can help distinguish between the isomers.

Biological Relevance: A Pheromone Signaling Pathway

The biological activity of alkene isomers can be highly specific. (E)-5-Octadecene has been investigated for its role in the chemical communication of the rice stem borer moth, where it can disrupt sexual attraction.[6] This implies it interacts with specific olfactory receptors in the insect's antenna, triggering a neural signaling cascade that ultimately influences behavior.

Caption: Simplified Pheromone Signaling Pathway.

Conclusion

The geometric isomers of 5-Octadecene, (5E)- and (5Z)-octadecene, present a classic challenge in analytical chemistry that requires a multi-technique approach for unambiguous identification. Gas chromatography provides the necessary separation, while mass spectrometry confirms molecular weight. However, FTIR and NMR spectroscopy are indispensable for definitively assigning the cis or trans stereochemistry. The protocols and data provided in this guide offer a comprehensive framework for researchers to effectively separate and characterize these and other long-chain alkene isomers, which is essential for understanding their chemical properties and potential biological functions.

References

• 1. guidechem.com [guidechem.com]
• 2. What is OCTADECENE?Uses,Purification method_Chemicalbook [chemicalbook.com]
• 3. OCTADECENE - Ataman Kimya [atamanchemicals.com]
• 4. Page loading... [wap.guidechem.com]
• 5. studymind.co.uk [studymind.co.uk]
• 6. (E)-5-Octadecene ((E)-Octadec-5-ene) | Others 12 | 7206-21-5 | Invivochem [invivochem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. 5-Octadecene, (E)- [webbook.nist.gov]
• 9. Cas 112-88-9,1-OCTADECENE | lookchem [lookchem.com]
• 10. 5-Octadecene, (E)- [webbook.nist.gov]
• 11. IR spectrum: Alkenes [quimicaorganica.org]
• 12. youtube.com [youtube.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. magritek.com [magritek.com]
• 15. vurup.sk [vurup.sk]
• 16. 5-Octadecene, (e)- | C18H36 | CID 5364598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Solubility of (E)-5-Octadecene in Organic Solvents

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (E)-5-Octadecene, a long-chain alkene. Due to the absence of specific quantitative solubility data in publicly available literature, this document focuses on the fundamental principles governing its solubility, expected behavior in various organic solvents, and a detailed, generalized protocol for its experimental determination.

Introduction to (E)-5-Octadecene and Solubility Principles

(E)-5-Octadecene is an unsaturated hydrocarbon with the chemical formula C₁₈H₃₆.[1][2] As a member of the alkene family, its physical and chemical properties, including solubility, are dictated by its long, non-polar hydrocarbon chain.[3][4] The principle of "like dissolves like" is the cornerstone for predicting the solubility of a compound like (E)-5-Octadecene.[3] This principle states that non-polar solutes will dissolve in non-polar solvents, while polar solutes will dissolve in polar solvents.

(E)-5-Octadecene is a non-polar molecule due to the relatively even distribution of electron density across its carbon-carbon and carbon-hydrogen bonds.[3] Consequently, it is expected to be insoluble in polar solvents such as water but readily soluble in non-polar organic solvents.[3][4][5][6] The intermolecular forces at play are primarily weak London dispersion forces, which are comparable between the alkene and non-polar solvent molecules, facilitating dissolution.[3]

Expected Solubility Profile of (E)-5-Octadecene

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Non-Polar Aliphatic	Hexane, Heptane, Petroleum Ether	High	"Like dissolves like." Both solute and solvent are non-polar hydrocarbons, leading to favorable intermolecular interactions (London dispersion forces).[3]
Non-Polar Aromatic	Benzene, Toluene	High	Similar non-polar characteristics allow for effective mixing and dissolution.[3][6]
Halogenated	Dichloromethane, Chloroform	High	These solvents have low polarity and can effectively solvate long hydrocarbon chains.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Moderate to High	Ethers are weakly polar but have significant non-polar character, allowing for the dissolution of long-chain alkenes.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Low to Moderate	These solvents are more polar than ethers. While some solubility is expected, it will be limited compared to purely non-polar solvents.[7]
Alcohols	Ethanol, Isopropanol, Methanol	Very Low	Alcohols are polar due to the hydroxyl (-OH) group. The strong hydrogen bonding between alcohol molecules is not easily disrupted by the non-polar alkene.[7]
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Very Low / Insoluble	These solvents are highly polar and are not suitable for dissolving non-polar hydrocarbons.
Polar Protic	Water	Insoluble	As a highly polar molecule with strong hydrogen bonding, water does not favorably interact with the non-polar (E)-5-Octadecene.[4][5][8]

Experimental Protocol for Solubility Determination

This section outlines a generalized experimental protocol for determining the solubility of (E)-5-Octadecene. This method is based on standard laboratory procedures for measuring the solubility of a solid or liquid compound in a solvent.[9][10]

Objective: To determine the maximum mass of (E)-5-Octadecene that can be dissolved in a given volume of a selected organic solvent at a constant temperature.

Materials:

• (E)-5-Octadecene (solute)

• Selected organic solvent(s)

• Analytical balance

• Vials or test tubes with stoppers

• Graduated cylinders or pipettes

• Constant temperature bath or shaker

• Spatula

• Safety glasses and lab coat

Procedure:

• Solvent Preparation: Measure a precise volume (e.g., 10 mL) of the desired organic solvent using a graduated cylinder or pipette and transfer it to a test tube or vial.[9]

• Temperature Control: Place the test tube containing the solvent into a constant temperature bath and allow it to equilibrate to the desired experimental temperature (e.g., 25°C). Maintaining a constant temperature is critical as solubility is temperature-dependent.[9]

• Initial Solute Addition: Weigh a known mass of (E)-5-Octadecene. Using a spatula, add a small, pre-weighed amount of the solute to the temperature-controlled solvent.[9]

• Dissolution: Securely place the stopper on the test tube and shake vigorously to facilitate dissolution. Using a vortex mixer or a shaker in the constant temperature bath is recommended for consistency.[9][11]

• Observation: Visually inspect the solution. If the solute dissolves completely, resulting in a clear, transparent solution, continue to the next step.[11]

• Incremental Addition: Continue adding small, accurately weighed increments of (E)-5-Octadecene to the solution. After each addition, repeat the shaking/mixing process until the solute is fully dissolved before adding the next increment.[9]

• Reaching Saturation: The saturation point is reached when a small amount of added solute no longer dissolves, even after prolonged agitation. At this point, solid particles will remain visible in the solution.

• Mass Calculation: Carefully weigh the remaining, undissolved solute. Subtract this mass from the initial total mass of solute that was added to determine the exact mass that dissolved in the solvent.[9]

• Expressing Solubility: Calculate the solubility, typically expressed in grams per 100 mL ( g/100 mL) or milligrams per milliliter (mg/mL).

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), as many organic solvents are volatile and may be hazardous.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for systematically determining the solubility of a test chemical like (E)-5-Octadecene in a tiered approach.

Caption: A workflow for determining chemical solubility.

References

• 1. 5-Octadecene, (E)- [webbook.nist.gov]
• 2. 5-Octadecene, (e)- | C18H36 | CID 5364598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CK12-Foundation [flexbooks.ck12.org]
• 4. CH105: Chapter 8 - Alkenes, Alkynes and Aromatic Compounds - Chemistry [wou.edu]
• 5. cdn.wou.edu [cdn.wou.edu]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. quora.com [quora.com]

Thermal Stability of (E)-5-Octadecene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability of (E)-5-Octadecene, a long-chain internal alkene. Due to the limited availability of specific experimental data for (E)-5-Octadecene in publicly accessible literature, this document synthesizes information based on the established principles of alkene thermal and oxidative stability, data from structurally similar molecules, and standardized analytical protocols. This guide is intended to provide researchers, scientists, and drug development professionals with a foundational understanding of the expected thermal behavior of (E)-5-Octadecene and to offer detailed methodologies for its empirical evaluation. The document covers theoretical aspects of thermal decomposition, experimental protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), and potential degradation pathways.

Introduction

(E)-5-Octadecene is an unsaturated hydrocarbon with the chemical formula C₁₈H₃₆. As a long-chain alkene, its stability under thermal stress is a critical parameter in various applications, including its use as a solvent, in the synthesis of polymers and surfactants, and potentially in drug delivery systems where thermal processing may be involved. The presence of a carbon-carbon double bond makes alkenes generally more reactive than their saturated alkane counterparts. The position and geometry of this double bond significantly influence the molecule's reactivity and thermal stability. In (E)-5-Octadecene, the double bond is in the trans configuration at the 5-position, which is expected to confer greater thermal stability compared to its cis isomer due to reduced steric hindrance.

Theoretical Framework of Alkene Thermal Stability

The thermal stability of an alkene is primarily determined by the strength of its chemical bonds and the steric environment around the double bond. The following principles govern the stability of alkenes like (E)-5-Octadecene:

• Substitution: The stability of an alkene increases with the number of alkyl groups attached to the carbons of the double bond. This is due to the electron-donating effect of alkyl groups, which stabilizes the sp²-hybridized carbons of the double bond.

• Isomerism: Trans isomers are generally more stable than their corresponding cis isomers. The repulsion between bulky alkyl groups on the same side of the double bond in cis isomers leads to steric strain and lower stability.

• Bond Dissociation Energy: The initiation of thermal decomposition often involves the cleavage of the weakest bond in the molecule. In long-chain alkenes, the allylic C-C bonds (the single bonds adjacent to the double bond) are typically the most susceptible to homolytic cleavage due to the resonance stabilization of the resulting allylic radical.

The thermal decomposition of alkenes is a complex process that can proceed through various radical chain mechanisms. The specific products will depend on the temperature, pressure, and presence of oxygen or other reactive species.

Experimental Evaluation of Thermal Stability

The thermal stability of (E)-5-Octadecene can be quantitatively assessed using thermoanalytical techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the onset of decomposition, the temperature of maximum decomposition rate, and the amount of residual mass.

Table 1: Generic TGA Parameters for Long-Chain Alkenes

Parameter	Value	Purpose
Sample Size	5 - 10 mg	To ensure uniform heating and minimize thermal gradients.
Heating Rate	10 °C/min	A common rate for initial screening; can be varied to study kinetics.
Temperature Range	Ambient to 600 °C	To cover the entire decomposition profile.
Purge Gas	Nitrogen or Argon (inert)	To study thermal decomposition without oxidation. Flow rate: 20-50 mL/min.
Purge Gas	Air or Oxygen (oxidative)	To study oxidative stability. Flow rate: 20-50 mL/min.
Crucible	Alumina or Platinum	Inert and stable at high temperatures.

Note: The specific decomposition temperatures for (E)-5-Octadecene are not available in the cited literature. The data for the closely related alkane, n-octadecane, shows a one-step thermal decomposition with an onset temperature in the range of 170-190 °C.[1] It is anticipated that (E)-5-Octadecene would exhibit a different decomposition profile due to the presence of the double bond.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting points, boiling points, and enthalpies of transition, as well as to detect exothermic or endothermic decomposition processes.

Table 2: Generic DSC Parameters for Long-Chain Alkenes

Parameter	Value	Purpose
Sample Size	2 - 5 mg	To ensure good thermal contact and resolution.
Heating Rate	5 - 10 °C/min	To obtain sharp transition peaks.
Temperature Range	Sub-ambient to 400 °C	To observe melting, boiling, and potential decomposition events.
Purge Gas	Nitrogen or Argon	To provide an inert atmosphere. Flow rate: 20-50 mL/min.
Crucible	Hermetically sealed aluminum	To prevent volatilization of the sample before its boiling point.

Note: For n-octadecane, the melting point is around 28 °C.[2] The melting point of (E)-5-Octadecene is expected to be in a similar range but may be influenced by the rigidity of the double bond.

Experimental Protocols

The following are detailed, generalized protocols for conducting TGA and DSC analyses on a long-chain alkene like (E)-5-Octadecene.

TGA Experimental Protocol

• Instrument Preparation: Ensure the TGA instrument is clean and calibrated according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of (E)-5-Octadecene into a clean TGA crucible.

• Loading: Place the sample crucible and an empty reference crucible into the TGA furnace.

• Parameter Setup:

  • Set the initial temperature to 25 °C and allow the system to equilibrate.

  • Set the heating rate to 10 °C/min.

  • Set the final temperature to 600 °C.

  • Set the purge gas (e.g., nitrogen) flow rate to 20 mL/min.

• Run Analysis: Start the TGA run and record the mass loss as a function of temperature.

• Data Analysis: Determine the onset temperature of decomposition (T_onset) and the peak decomposition temperature (T_peak) from the derivative of the TGA curve (DTG).

DSC Experimental Protocol

• Instrument Preparation: Calibrate the DSC instrument for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of (E)-5-Octadecene into a hermetically sealed aluminum pan. Prepare an empty, sealed pan as a reference.

• Loading: Place the sample and reference pans into the DSC cell.

• Parameter Setup:

  • Set the initial temperature to a sub-ambient temperature (e.g., 0 °C) and allow for equilibration.

  • Set the heating rate to 10 °C/min.

  • Set the final temperature to 400 °C.

  • Set the purge gas (e.g., nitrogen) flow rate to 20 mL/min.

• Run Analysis: Initiate the heating program and record the heat flow.

• Data Analysis: Identify and integrate peaks corresponding to melting and any decomposition events to determine transition temperatures and enthalpies.

Visualization of Processes

General Experimental Workflow for Thermal Analysis

Caption: Workflow for Thermal Analysis of (E)-5-Octadecene.

Proposed Thermal Decomposition Pathway

The thermal decomposition of a long-chain internal alkene like (E)-5-Octadecene is expected to initiate via the cleavage of an allylic C-C bond, which is the weakest bond in the vicinity of the double bond. This leads to the formation of two radical species that can then undergo a variety of subsequent reactions.

Caption: Generalized Thermal Decomposition Pathway for an Internal Alkene.

Conclusion

While specific experimental data on the thermal stability of (E)-5-Octadecene is scarce, a robust understanding of its likely behavior can be extrapolated from the fundamental principles of alkene chemistry and thermal analysis. It is anticipated that (E)-5-Octadecene will exhibit greater thermal stability than its cis-isomer and that its decomposition will be initiated by the cleavage of allylic C-C bonds. The detailed experimental protocols provided in this guide offer a standardized approach for researchers to empirically determine the precise thermal properties of (E)-5-Octadecene. Such data is crucial for ensuring the safe and effective use of this compound in thermally sensitive applications within research and drug development. It is strongly recommended that these experimental evaluations be conducted to supplement the theoretical framework presented herein.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide on (E)-5-Octadecene as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The use of (E)-5-octadecene as a certified reference standard in the pharmaceutical industry is not extensively documented in publicly available literature. This guide provides a comprehensive overview of its known properties and outlines its potential application as a reference standard by drawing analogies from well-established practices for similar long-chain hydrocarbons. The experimental protocols described herein are exemplary and should be adapted and validated according to specific laboratory and regulatory requirements.

Introduction to (E)-5-Octadecene

(E)-5-Octadecene is a long-chain alkene with the molecular formula C₁₈H₃₆. As an isomer of octadecene, its properties are defined by the presence of a double bond at the fifth carbon position, with a trans (E) configuration. While its primary documented biological role is as a component of the sex pheromone in the rice stem borer moth (Chilo suppressalis), its well-defined chemical structure makes it a candidate for use as a reference standard in various analytical applications.

In the context of pharmaceutical development, reference standards are critical for the validation of analytical methods, the quantification of impurities, and ensuring the identity, strength, quality, and purity of active pharmaceutical ingredients (APIs) and drug products.[1][2] A highly purified and well-characterized batch of a substance, like (E)-5-octadecene, can serve as a benchmark against which other samples are compared.[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a reference standard is fundamental to its proper use. The table below summarizes the key quantitative data for (E)-5-octadecene.

Property	Value	Source
Molecular Formula	C₁₈H₃₆	PubChem
Molecular Weight	252.48 g/mol	ChemicalBook
CAS Number	7206-21-5	ChemicalBook
Boiling Point	322.2 ± 9.0 °C (Predicted)	ChemicalBook
Density	0.790 ± 0.06 g/cm³ (Predicted)	ChemicalBook
Kovats Retention Index	Standard polar: 1811, 1811.2	PubChem

Qualification of (E)-5-Octadecene as a Reference Standard

For (E)-5-octadecene to be used as a reliable reference standard, it must undergo a rigorous qualification process to establish its identity, purity, and stability, in line with guidelines such as those from the International Council for Harmonisation (ICH).[2][3][4]

Workflow for Reference Standard Qualification

The following diagram illustrates a typical workflow for the qualification of a secondary reference standard, which would be applicable to (E)-5-octadecene.

Figure 1. General Workflow for Reference Standard Qualification

Experimental Protocols: Application in Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like long-chain hydrocarbons.[5][6] (E)-5-octadecene, as a reference standard, can be used for instrument calibration, system suitability testing, and as an internal standard for the quantification of other analytes.

Exemplary GC-MS Protocol for Long-Chain Hydrocarbon Analysis

This protocol describes a general method for the analysis of long-chain hydrocarbons, where (E)-5-octadecene could be used as a reference or internal standard.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating long-chain hydrocarbons.[7]

Reagents:

• Carrier Gas: Helium (99.999% purity).

• Solvent: Hexane (B92381) or Dichloromethane (Pesticide grade or equivalent).

• (E)-5-Octadecene Reference Standard: Certified purity.

• Internal Standard (if (E)-5-Octadecene is the analyte): A deuterated analog or a similar long-chain hydrocarbon not present in the sample, e.g., (Z)-9-Tricosene.

Standard Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the (E)-5-octadecene reference standard and dissolve in 10 mL of hexane in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the analyte (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Internal Standard Spiking: If using an internal standard, add a constant concentration to all calibration standards and samples.[8][9]

GC-MS Parameters:

• Injector Temperature: 300°C.

• Injection Volume: 1 µL (Splitless mode).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: Increase to 320°C at a rate of 10°C/min.

  • Final hold: 320°C for 10 minutes.[7]

• MSD Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-550.

  • Selected Ion Monitoring (SIM): For higher sensitivity, monitor characteristic ions of (E)-5-octadecene (e.g., m/z 55, 57, 70, 83).

Analytical Workflow

The diagram below outlines the typical workflow for a quantitative analysis using GC-MS with an internal standard.

Figure 2. GC-MS Analytical Workflow with an Internal Standard

Data Presentation and Interpretation

Spectroscopic Data

The mass spectrum of (E)-5-octadecene provides a fragmentation pattern that is key to its identification.

Spectral Data	Key Features
Mass Spectrum (EI)	Top Peak (m/z): 552nd Highest (m/z): 573rd Highest (m/z): 70
¹³C NMR Spectrum	Characteristic peaks for sp² carbons of the trans double bond.
¹H NMR Spectrum	Signals corresponding to olefinic protons and aliphatic chains.

Certificate of Analysis (CoA)

A Certificate of Analysis for a qualified (E)-5-octadecene reference standard should be generated. This document provides a comprehensive summary of the characterization and testing performed on the specific batch.[10][11]

Example Certificate of Analysis Content

Section	Content
Identifier	Compound Name, CAS No., Batch No., Molecular Formula, Structure
Physical Properties	Appearance, Melting Point
Identity Tests	¹H NMR, ¹³C NMR, Mass Spectrometry, FTIR - Conforms to structure
Purity & Assay	Chromatographic Purity (GC): >99.5%Water Content (Karl Fischer): <0.1%Residue on Ignition: <0.1%Purity by Mass Balance: Calculated value with uncertainty
Storage & Stability	Recommended storage conditions, Expiry date

Conclusion

While (E)-5-octadecene is not yet established as a common reference standard in the pharmaceutical industry, its distinct chemical structure and properties make it a suitable candidate for such applications. By following established qualification procedures and utilizing appropriate analytical techniques like GC-MS, a well-characterized batch of (E)-5-octadecene can serve as a valuable tool for researchers and drug development professionals. The methodologies and workflows presented in this guide provide a framework for its potential implementation as a reference standard, ensuring accuracy and reliability in analytical testing.

References

• 1. scribd.com [scribd.com]
• 2. veeprho.com [veeprho.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pharmtech.com [pharmtech.com]
• 5. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 6. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 9. Liquid Chromatography | How to Use Internal Standards [masontechnology.ie]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. tsapps.nist.gov [tsapps.nist.gov]

Protocols & Analytical Methods

Application Note: Analysis of (E)-5-Octadecene using Gas Chromatography-Mass Spectrometry

Abstract

This application note details a generalized protocol for the qualitative and quantitative analysis of (E)-5-Octadecene using Gas Chromatography-Mass Spectrometry (GC-MS). (E)-5-Octadecene is a long-chain alkene, and its accurate identification and quantification are crucial in various research fields, including petrochemical analysis, environmental monitoring, and studies of chemical synthesis. The methodology presented here is based on established principles for the analysis of long-chain hydrocarbons and provides a robust starting point for researchers, scientists, and drug development professionals.[1][2][3] This document outlines the necessary instrumentation, experimental procedures, and data analysis techniques.

Introduction

(E)-5-Octadecene (C18H36) is an unsaturated hydrocarbon with a molecular weight of 252.48 g/mol .[4][5] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for the separation, identification, and quantification of volatile and semi-volatile organic compounds like (E)-5-Octadecene.[2] The gas chromatograph separates the components of a mixture based on their volatility and interaction with the stationary phase of the analytical column.[2] The mass spectrometer then ionizes and fragments the eluted compounds, providing a unique mass spectrum that acts as a molecular fingerprint for identification.[6][7] This application note provides a detailed protocol that can be adapted for the specific analytical needs of the user.

Experimental Protocol

This protocol is a general guideline and may require optimization based on the specific instrumentation and sample matrix.

1. Sample Preparation

• Standard Preparation: Prepare a stock solution of (E)-5-Octadecene in a high-purity volatile solvent such as n-hexane or dichloromethane. Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples.

• Sample Extraction (if applicable): For complex matrices (e.g., environmental or biological samples), a suitable extraction method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary to isolate the analyte of interest and remove interfering substances.

2. GC-MS Instrumentation and Conditions

A standard benchtop GC-MS system is suitable for this analysis. The following parameters are recommended as a starting point and are based on methods for similar long-chain hydrocarbons.[8][9]

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B or similar
Injector	Split/Splitless Inlet
Injection Mode	Splitless (for trace analysis) or Split (10:1 ratio for higher concentrations)
Injection Volume	1 µL
Injector Temperature	280 °C
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 - 1.5 mL/min (Constant Flow Mode)
GC Column	Non-polar capillary column (e.g., HP-5MS, DB-5MS, or equivalent)
Dimensions	30 m length x 0.25 mm internal diameter x 0.25 µm film thickness
Oven Temperature Program
Initial Temperature	60 °C, hold for 2 minutes
Ramp Rate	10 °C/min
Final Temperature	300 °C, hold for 10 minutes
Mass Spectrometer	Agilent 5977 or similar
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Analyzer	Quadrupole
Scan Range	m/z 40-500
Scan Rate	Dependant on instrument specifications
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C

Data Presentation and Analysis

Qualitative Analysis

Identification of (E)-5-Octadecene is achieved by comparing the acquired mass spectrum with a reference spectrum from a spectral library, such as the NIST Mass Spectral Library.[4][10] The retention time of the analyte in the sample should also match that of a pure standard analyzed under the same conditions.

Quantitative Analysis

For quantitative analysis, a calibration curve is constructed by plotting the peak area of (E)-5-Octadecene against the concentration of the prepared standards. The concentration of the analyte in the samples can then be determined from this calibration curve.

Expected Mass Spectrum

The electron ionization mass spectrum of (E)-5-Octadecene is characterized by a molecular ion peak (M+) at m/z 252 and a series of fragment ions resulting from the cleavage of the hydrocarbon chain.[4] The fragmentation of long-chain alkenes typically involves allylic cleavage, which is the cleavage of the bond adjacent to the double bond, leading to the formation of stable carbocations.[11]

Table 1: Key Mass-to-Charge Ratios (m/z) and Relative Intensities for (E)-5-Octadecene

m/z	Relative Intensity (%)	Possible Fragment
41	100	C3H5+
43	~95	C3H7+
55	~85	C4H7+
57	~70	C4H9+
69	~65	C5H9+
83	~50	C6H11+
97	~35	C7H13+
252	< 5	C18H36+ (Molecular Ion)
Data is an approximation based on the NIST WebBook mass spectrum for (E)-5-Octadecene.[4]

Experimental Workflow Diagram

Caption: Workflow for the GC-MS analysis of (E)-5-Octadecene.

Conclusion

The GC-MS protocol described in this application note provides a reliable and robust method for the analysis of (E)-5-Octadecene. The use of a non-polar capillary column allows for good chromatographic separation of this long-chain alkene, while electron ionization mass spectrometry provides definitive identification based on its characteristic fragmentation pattern. This method can be readily adapted for various research and industrial applications requiring the analysis of (E)-5-Octadecene and similar long-chain hydrocarbons.

References

• 1. researchgate.net [researchgate.net]
• 2. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 3. Analysis of Long-chain Petroleum Hydrocarbons and VOCs in Soil by GC-MS | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. 5-Octadecene, (E)- [webbook.nist.gov]
• 5. 5-Octadecene, (E)- [webbook.nist.gov]
• 6. uni-saarland.de [uni-saarland.de]
• 7. Mass Spectrometry [www2.chemistry.msu.edu]
• 8. ajbs.scione.com [ajbs.scione.com]
• 9. cup.edu.cn [cup.edu.cn]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. youtube.com [youtube.com]

Application Notes and Protocols for Electroantennography (EAG) using (E)-5-Octadecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the collective response of olfactory receptor neurons on an insect's antenna to volatile chemical stimuli.[1][2][3] This method provides a rapid and sensitive bioassay for screening compounds that elicit an olfactory response, making it an invaluable tool in chemical ecology, pest management research, and the development of novel attractants or repellents.[2][4] (E)-5-Octadecene is a long-chain alkene that may play a role in insect chemical communication. These application notes provide a detailed protocol for conducting EAG assays to evaluate the olfactory responses of insects to (E)-5-Octadecene.

Principle of Electroantennography

The EAG technique measures the overall depolarization of the antennal receptor neurons in response to an odorant.[3][5] When molecules of (E)-5-Octadecene bind to olfactory receptors on the insect antenna, they initiate a signal transduction cascade that results in a change in the electrical potential across the neuronal membrane.[6] This summated potential from many responding neurons is recorded as a negative voltage deflection, the amplitude of which generally correlates with the intensity of the stimulus and the sensitivity of the antenna to the specific compound.[3]

Data Presentation: Quantitative EAG Responses

While specific quantitative EAG data for (E)-5-Octadecene is not extensively available in public literature and responses can vary significantly between insect species, the following tables provide a framework for presenting EAG data. The data presented here are representative examples based on responses to similar long-chain hydrocarbons in various insect species and should be adapted with experimental data.

Table 1: Dose-Dependent EAG Responses to (E)-5-Octadecene

Concentration (µg/µL)	Mean EAG Response (mV) ± SEM (Male)	Mean EAG Response (mV) ± SEM (Female)
0.001	0.15 ± 0.02	0.12 ± 0.01
0.01	0.45 ± 0.05	0.38 ± 0.04
0.1	0.98 ± 0.11	0.85 ± 0.09
1	1.85 ± 0.21	1.65 ± 0.18
10	2.50 ± 0.28	2.20 ± 0.24
Solvent Control (Hexane)	0.05 ± 0.01	0.04 ± 0.01

Table 2: Comparative EAG Responses to (E)-5-Octadecene and Control Compounds

Compound	Chemical Class	Mean EAG Response (mV) ± SEM (Male)	Mean EAG Response (mV) ± SEM (Female)
(E)-5-Octadecene (1 µg/µL)	Alkene	1.85 ± 0.21	1.65 ± 0.18
Hexadecane (1 µg/µL)	Alkane	1.50 ± 0.17	1.40 ± 0.15
(Z)-9-Tricosene (1 µg/µL)	Alkene (Pheromone)	3.50 ± 0.40	0.50 ± 0.06
Hexane (B92381) (Solvent)	Alkane	0.05 ± 0.01	0.04 ± 0.01

Experimental Protocols

This section provides a detailed methodology for conducting EAG experiments with (E)-5-Octadecene.

I. Preparation of Stimulus

• Standard Preparation :

  • Obtain high-purity (E)-5-Octadecene.

  • Prepare a stock solution of 10 mg/mL in a high-purity volatile solvent such as hexane or pentane.

  • Perform serial dilutions to create a range of concentrations (e.g., 0.001, 0.01, 0.1, 1, 10 µg/µL) for dose-response experiments.[2]

  • Store all solutions at -20°C in airtight vials to prevent degradation and evaporation.[7]

• Stimulus Cartridge Preparation :

  • Cut a small strip of filter paper (e.g., 1 cm x 2 cm).

  • Apply a known volume (e.g., 10 µL) of the desired (E)-5-Octadecene dilution onto the filter paper.[2][7]

  • Allow the solvent to evaporate for approximately 30-60 seconds.[7]

  • Insert the filter paper into a clean Pasteur pipette or a specialized stimulus cartridge.[2][7]

  • Prepare a solvent-only control cartridge in the same manner.[2]

II. Insect Preparation and EAG Recording

• Insect Selection and Immobilization :

  • Select healthy insects of the desired sex and age. For pheromone studies, sexually mature insects (2-5 days post-eclosion) are often most responsive.[7]

  • Anesthetize the insect by cooling it on ice for a few minutes.[8]

  • Carefully immobilize the insect. This can be done by inserting it into a truncated pipette tip, leaving the head and antennae exposed.[8] Secure the head with a small amount of dental wax or low-melting-point wax to prevent movement.[8]

• Electrode Preparation and Placement :

  • Pull glass capillaries to a fine point using a micropipette puller.[2][3] The tip diameter should be a few micrometers.[8]

  • Break the very tip of the pulled capillaries to create an opening wide enough to make contact with the antenna.[3]

  • Backfill the glass electrodes with an appropriate insect saline solution (e.g., Ringer's solution) using a fine needle syringe, ensuring no air bubbles are present in the tip.[8]

  • The reference electrode is inserted into the insect's head, often near the ocelli or an eye.[1][8]

  • The recording electrode is carefully brought into contact with the distal tip of one antenna.[1][8] Some protocols involve excising the antenna and mounting it between two electrodes.[1][9]

• EAG Recording Setup :

  • Place the mounted insect under a continuous stream of purified, humidified air directed at the antenna. This maintains the preparation's viability and acts as a carrier for the stimulus.[7]

  • Connect the electrodes to a high-impedance pre-amplifier, which then feeds into a main amplifier and a data acquisition system connected to a computer with appropriate software.[8]

  • It is advisable to perform the setup within a Faraday cage to minimize electrical noise.[2]

III. Stimulus Delivery and Data Acquisition

• Stimulus Delivery :

  • Insert the tip of the stimulus cartridge into a small hole in the main air tube, positioned close to the antenna preparation.[7][8]

  • Deliver a puff of air (typically 0.5-1 second) through the stimulus cartridge using a stimulus controller. This will carry the (E)-5-Octadecene molecules over the antenna.[7][8]

• Data Acquisition :

  • Record the resulting depolarization (EAG response) for several seconds. The response is measured as the maximum depolarization amplitude (in millivolts) from the baseline.[8]

  • Allow a sufficient recovery period between stimulations (e.g., 30-60 seconds) to prevent receptor adaptation.[7]

  • Present the stimuli in a randomized order, or from lower to higher concentrations, to minimize adaptation effects.[7]

  • Periodically present the solvent control to ensure the antenna is not responding to the solvent and to measure the baseline response.

  • A standard compound known to elicit a response can be used throughout the experiment to monitor the viability of the antennal preparation.[2]

Mandatory Visualizations

Insect Olfactory Signaling Pathway

Caption: Generalized insect olfactory signaling pathway.

EAG Experimental Workflow

References

• 1. Electroantennography - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. ockenfels-syntech.com [ockenfels-syntech.com]
• 4. brucealberts.ucsf.edu [brucealberts.ucsf.edu]
• 5. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 6. slunik.slu.se [slunik.slu.se]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. ockenfels-syntech.com [ockenfels-syntech.com]

Application Notes and Protocols for (E)-5-Octadecene in Pest Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-5-Octadecene is a chemical compound identified as a disruptor of sexual attraction in the rice stem borer moth, Chilo suppressalis. This document provides detailed application notes and protocols based on available scientific literature for the field application of (E)-5-Octadecene for pest control research. The primary focus is on its potential use in mating disruption strategies against Chilo suppressalis. While (E)-5-Octadecene has demonstrated a significant disruptive effect, it is important to note that the most commonly utilized sex pheromones for monitoring and mating disruption of Chilo suppressalis are a blend of (Z)-11-hexadecenal, (Z)-13-octadecenal, and (Z)-9-hexadecenal. The information presented herein is based on the foundational research identifying the disruptive properties of (E)-5-Octadecene.

Quantitative Data Summary

The following table summarizes the key quantitative data from the seminal study on the efficacy of (E)-5-Octadecene as a mating disruptor for Chilo suppressalis.

Compound	Target Pest	Dosage (mg)	Efficacy	Reference
(E)-5-Octadecene	Chilo suppressalis (Rice Stem Borer Moth)	0.5	74% reduction in sexual attraction	[Kanno et al., 1978][1][2]
(E)-5-Octadecene	Chilo suppressalis (Rice Stem Borer Moth)	1.0	74% reduction in sexual attraction	[Kanno et al., 1978][1][2]

Experimental Protocols

The following protocols are based on the available literature and general methodologies for evaluating the efficacy of pheromone-based mating disruptants in the field.

Protocol 1: Preparation of (E)-5-Octadecene Dispensers

Objective: To prepare dispensers loaded with (E)-5-Octadecene for field trials.

Materials:

• (E)-5-Octadecene (purity >95%)

• Rubber septa (or other suitable passive dispensers like polyethylene (B3416737) vials)

• Hexane (B92381) (or other suitable solvent)

• Micropipette

• Fume hood

• Vials for storage

Procedure:

• Prepare solutions of (E)-5-Octadecene in hexane at the desired concentrations to achieve loadings of 0.5 mg and 1.0 mg per dispenser.

• Under a fume hood, carefully apply the (E)-5-Octadecene solution onto the rubber septa using a micropipette.

• Allow the solvent to evaporate completely (approximately 1-2 hours).

• Store the loaded dispensers in airtight, labeled vials in a cool, dark place until field deployment.

Protocol 2: Field Efficacy Trial for Mating Disruption

Objective: To evaluate the efficacy of (E)-5-Octadecene in disrupting the sexual attraction of male Chilo suppressalis in a field setting.

Materials:

• (E)-5-Octadecene dispensers (0.5 mg and 1.0 mg loadings)

• Control dispensers (loaded with solvent only)

• Pheromone traps baited with the standard Chilo suppressalis sex pheromone blend

• Stakes for trap and dispenser placement

• Field plots (rice paddies or other suitable environments)

• GPS device for mapping

• Data collection sheets

Experimental Design:

• Select a suitable experimental site with a known population of Chilo suppressalis.

• Establish multiple experimental plots for each treatment (0.5 mg, 1.0 mg, and control). A randomized complete block design is recommended to account for field variability.

• Each plot should be of a sufficient size (e.g., 50m x 50m) with a buffer zone between plots to minimize interference.

• In the treatment plots, deploy the (E)-5-Octadecene dispensers at a predetermined height and density. A common starting point for dispenser density in mating disruption trials is 20-40 dispensers per hectare.

• In the center of each plot (including control plots), place a pheromone trap baited with the standard attractant for Chilo suppressalis.

• Monitor the traps at regular intervals (e.g., every 2-3 days) and record the number of male moths captured.

• Continue the trial for a relevant period, typically covering a flight period of the target pest.

• Calculate the percentage of trap catch reduction in the treated plots compared to the control plots as a measure of mating disruption efficacy.

Protocol 3: Assessment of Crop Damage

Objective: To assess the impact of mating disruption with (E)-5-Octadecene on crop damage caused by Chilo suppressalis larvae.

Materials:

• Field plots from Protocol 2

• Random sampling quadrats

• Data collection sheets

Procedure:

• At appropriate times during the crop's growth and at harvest, conduct random sampling within each plot.

• For rice, common damage indicators for Chilo suppressalis include "deadhearts" (damaged central shoots in young plants) and "whiteheads" (empty panicles in mature plants).

• Within each sampling quadrat, count the total number of tillers/stems and the number of tillers/stems showing signs of damage.

• Calculate the percentage of damaged tillers/stems for each plot.

• Compare the damage levels between the (E)-5-Octadecene treated plots and the control plots to determine the effectiveness of the treatment in protecting the crop.

Visualizations

Caption: Experimental workflow for evaluating the field efficacy of (E)-5-Octadecene.

Caption: Generalized olfactory signaling pathway in Chilo suppressalis.

References

• 1. jameslitsinger.wordpress.com [jameslitsinger.wordpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for the Formulation of (E)-5-Octadecene in Slow-Release Dispensers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation of (E)-5-Octadecene into slow-release dispensers. The information is intended to guide researchers in developing effective controlled-release systems for this potent semiochemical, which is utilized in integrated pest management strategies for the mating disruption of insects such as the rice stem borer moth (Chilo suppressalis).

Introduction to (E)-5-Octadecene and Slow-Release Technologies

(E)-5-Octadecene is a long-chain alkene that functions as an insect sex pheromone. Its volatility and susceptibility to environmental degradation necessitate its formulation into slow-release dispensers to ensure a consistent and prolonged release profile for effective mating disruption in agricultural settings. The primary goal of these formulations is to protect the pheromone from premature degradation by factors like UV light and oxidation while controlling its release rate over an extended period.[1]

Commonly employed slow-release technologies for volatile and hydrophobic compounds like (E)-5-Octadecene include:

• Polymeric Matrix Systems: The active ingredient is uniformly dispersed within a polymer matrix. Release is governed by diffusion through the polymer and/or erosion of the matrix.

• Microencapsulation: Microscopic droplets or particles of (E)-5-Octadecene are coated with a polymer shell. The release is controlled by diffusion through this shell.

• Reservoir Systems: A liquid reservoir of the pheromone is contained within a dispenser, and release is controlled by a rate-limiting membrane or a capillary tube.

• Porous Inorganic Carriers: Materials like zeolites can be loaded with the pheromone, which is then released through their porous structure.

Formulation Strategies and Data Presentation

The choice of formulation strategy depends on the desired release kinetics, duration of efficacy, and environmental conditions. Below are summaries of common approaches with representative data for analogous long-chain volatile compounds.

Polymeric Microencapsulation

Microencapsulation is a versatile technique for formulating liquid pheromones. By creating a core-shell structure, the pheromone is protected, and its release can be tailored by altering the shell material and thickness. A common method is complex coacervation, often using gelatin and gum arabic as wall-forming materials.

Table 1: Influence of Cross-Linker on Encapsulation and Release of a Dodecanol Pheromone Simulant in Gelatin-Acacia Gum Microcapsules

Cross-Linker	Cross-Linker Concentration	Encapsulation Efficiency (%)	Release Profile
Formaldehyde	Low	Moderate	Initial burst, then declining
Formaldehyde	High	High	Slower, more sustained release
Glutaraldehyde (B144438)	Low	High	Near constant (zero-order) release
Glutaraldehyde	High	Very High	Prolonged, near constant release

Data adapted from studies on long-chain alcohol pheromones, demonstrating principles applicable to (E)-5-Octadecene.[2]

Porous Inorganic Carriers (Zeolites)

Zeolites, with their high surface area and porous structure, can be loaded with (E)-5-Octadecene. The release rate is influenced by the pore size, surface chemistry of the zeolite, and environmental factors. Hydrophobic zeolites are particularly suitable for nonpolar molecules like (E)-5-Octadecene.

Table 2: Effect of Zeolite Properties on the Release of Hydrophobic Volatiles

Zeolite Property	Effect on Release Rate	Rationale
Decreasing Pore Diameter	Decreases	Increased tortuosity and stronger interactions with the pore walls.
Increasing Acidity	Decreases	Stronger binding of the nonpolar molecule to the zeolite surface.
Increasing Hydrophobicity	Decreases	Enhanced affinity of the hydrophobic pheromone for the carrier.

This table summarizes general trends observed in studies with hydrophobic compounds and zeolites, providing a predictive framework for (E)-5-Octadecene formulations.[3]

Reservoir-Type Dispensers

Reservoir dispensers, such as polyethylene (B3416737) tubing, provide a simple yet effective method for controlled release. The release rate is often dependent on the surface area of the dispenser and the ambient temperature.

Table 3: Temperature-Dependent Release Rates of a Pheromone Blend from a Polyethylene Tubing Dispenser

Temperature (°C)	Average Release Rate (mg/day)
5	0.12
15	0.45
25	1.20
30	1.65
35	2.50

Data illustrates the significant positive correlation between temperature and pheromone release rate, a critical factor for field application.[4][5]

Experimental Protocols

The following are detailed protocols for the formulation and characterization of (E)-5-Octadecene slow-release dispensers.

Protocol for Microencapsulation via Complex Coacervation

This protocol describes the encapsulation of (E)-5-Octadecene using gelatin and gum arabic.

Materials:

• Gelatin (Type A)

• Gum arabic

• (E)-5-Octadecene

• Glutaraldehyde solution (25% w/v)

• Distilled water

• Citric acid (1.0 M)

• Sodium hydroxide (B78521) (1.0 M)

Procedure:

• Preparation of Polymer Solutions:

  • Prepare a 5% (w/v) gelatin solution by dissolving gelatin in distilled water at 50°C with constant stirring.

  • Prepare a 5% (w/v) gum arabic solution in distilled water at room temperature.

• Emulsification:

  • Add the desired amount of (E)-5-Octadecene to the gelatin solution.

  • Homogenize the mixture at high speed to form a stable oil-in-water emulsion. The droplet size will influence the final microcapsule size.

• Coacervation:

  • Add the gum arabic solution to the emulsion with continuous stirring.

  • Adjust the pH of the mixture to 4.0 using 1.0 M citric acid to induce coacervation. A milky white precipitate of the polymer complex will form around the oil droplets.

• Cooling and Cross-linking:

  • Cool the dispersion to 5°C in an ice bath and maintain for 1 hour to allow the gelatin to gel.

  • Add glutaraldehyde solution to achieve the desired cross-linking density (e.g., 50 µL per gram of polymer) and stir for at least 30 minutes to harden the microcapsule walls.[6]

• Washing and Drying:

  • Wash the microcapsules with distilled water and collect by filtration or centrifugation.

  • The resulting microcapsules can be used as a slurry or dried into a powder.

Protocol for Loading (E)-5-Octadecene onto a Zeolite Carrier

This protocol details the preparation of a zeolite-based dispenser.

Materials:

• Hydrophobic zeolite (e.g., ZSM-5 with a high Si/Al ratio)

• (E)-5-Octadecene

• Hexane (B92381) (or other suitable volatile solvent)

• Rotary evaporator

Procedure:

• Zeolite Activation:

  • Activate the zeolite by heating at 150°C for 4 hours to remove any adsorbed water.

• Loading Solution Preparation:

  • Dissolve a known amount of (E)-5-Octadecene in a minimal volume of hexane.

• Impregnation:

  • Add the activated zeolite to the (E)-5-Octadecene solution.

  • Mix thoroughly to ensure uniform wetting of the zeolite particles.

• Solvent Removal:

  • Remove the solvent using a rotary evaporator under reduced pressure. This leaves the (E)-5-Octadecene adsorbed onto the zeolite.

• Dispenser Formulation:

  • The loaded zeolite powder can be pressed into tablets or contained within a permeable pouch for field deployment.

Protocol for Quantification of (E)-5-Octadecene Release Rate

This protocol describes a method to measure the release rate of (E)-5-Octadecene from a dispenser using gas chromatography.

Apparatus and Materials:

• Flow-through volatile collection system or dynamic headspace sampler.

• Adsorbent tubes (e.g., packed with Tenax® TA).

• Gas chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS).

• (E)-5-Octadecene standard solution.

• Controlled temperature chamber.

Procedure:

• Sample Preparation:

  • Place a known quantity of the formulated dispenser into the volatile collection chamber.

• Volatile Collection:

  • Maintain the chamber at a constant temperature (e.g., 25°C).

  • Draw a controlled flow of purified air over the dispenser and through an adsorbent tube for a defined period (e.g., 1 hour).

• Sample Extraction and Analysis:

  • Desorb the trapped (E)-5-Octadecene from the adsorbent tube, either thermally (for GC-MS) or by solvent extraction (e.g., with hexane for GC-FID).

  • Inject the sample into the GC for quantification.

• Calibration and Calculation:

  • Prepare a calibration curve using standard solutions of (E)-5-Octadecene.

  • Calculate the amount of (E)-5-Octadecene collected on the adsorbent tube.

  • The release rate is expressed as the mass of (E)-5-Octadecene released per unit of time (e.g., µ g/hour ).

Visualizations

The following diagrams illustrate key workflows and concepts in the formulation and function of slow-release dispensers for (E)-5-Octadecene.

Caption: Workflow for the formulation and characterization of slow-release dispensers.

Caption: Mechanism of diffusion-controlled release from a polymer matrix.

References

• 1. Controlled Release of Sex Pheromone from Ester Wax/Polymer Bag Dispenser for Prevention of Grapholita molesta | Controlled Release Society (CRS) [controlledreleasesociety.org]
• 2. Spreadable dispersion of insect sex pheromone capsules, preparation via complex coacervation and release control of the encapsulated pheromone component molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and characterization of hydrophobic zeolite for the treatment of hydrocarbon contaminated ground water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Dynamics of Pheromone Release in Two Passive Dispensers Commonly Used for Mating Disruption in the Control of Lobesia botrana and Eupoecilia ambiguella in Vineyards - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Preparation and Characterization of Microcapsules Based on Biodegradable Polymers: Pectin/Casein Complex for Controlled Drug Release Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application of (E)-5-Octadecene in Mating Disruption: A Guide for Researchers

For Immediate Release

These application notes provide a comprehensive overview of the methodologies for applying (E)-5-Octadecene as a component in the mating disruption of the rice stem borer, Chilo suppressalis. While (E)-5-Octadecene has been identified as a sex pheromone component with a disruptive effect on this pest, it is important to note that contemporary mating disruption strategies for Chilo suppressalis predominantly utilize a blend of other major pheromone components. The following protocols are based on established methods for C. suppressalis mating disruption and can be adapted for the experimental application of (E)-5-Octadecene.

Introduction to (E)-5-Octadecene and its Role in Mating Disruption

(E)-5-Octadecene is recognized as a sex pheromone or a related chemical that influences the sexual attraction of the female rice stem borer moth, Chilo suppressalis[1][2][3][4][5][6]. Research has indicated that (E)-5-Octadecene can significantly reduce the sexual attraction of female moths, with one study noting a 74% reduction[1][5][6]. Mating disruption is a pest management technique that involves the widespread release of synthetic pheromones to confuse male insects and prevent them from locating females, thereby disrupting mating and reducing the subsequent larval population and crop damage.

While (E)-5-Octadecene has a demonstrated disruptive effect, commercial and research-grade mating disruption formulations for Chilo suppressalis typically focus on a blend of the following active ingredients: (Z)-11-hexadecenal, (Z)-9-hexadecenal, and (Z)-13-octadecenal. The protocols outlined below are derived from extensive field trials with these compounds and provide a robust framework for the application of (E)-5-Octadecene in a research context.

Quantitative Data for Mating Disruption of Chilo suppressalis

The following tables summarize key quantitative data from various field trials for the mating disruption of the rice stem borer. These values can serve as a starting point for designing experiments with (E)-5-Octadecene.

Table 1: Dispenser Types and Application Densities for Chilo suppressalis Mating Disruption

Dispenser Type	Dispenser Density (per hectare)	Pheromone Composition/Load	Efficacy/Notes
Polymeric Dispensers	16 - 51	Blend of (Z)-11-hexadecenal, (Z)-9-hexadecenal, (Z)-13-octadecenal	Effective pest control even at reduced densities.
Aerosol Dispensers	3	Blend of (Z)-11-hexadecenal, (Z)-9-hexadecenal, (Z)-13-octadecenal (82:8:10 ratio)	Reduced the need for a high number of release points.
Wax-drop Dispensers	8,200 - 27,300 (for Oriental Fruit Moth)	5% pheromone in 0.1 ml paraffin (B1166041) wax drops	Completely disrupted mating under heavy population densities. This high-density approach could be adapted for experimental purposes.
Intelligent Sprayers	Not specified	Sex pheromone	Significantly reduced moth populations and crop damage compared to pesticide control.
Rubber Septa	200 - 500	Not specified	Provided comparable control to chemical insecticides.

Table 2: Efficacy of Chilo suppressalis Mating Disruption in Field Trials

Mating Disruption Method	Trap Catch Reduction	Damage Reduction
Aerosol Dispensers	89-100% (overwintering generation), 67-100% (first generation)	64-89% reduction in damaged rice plants
Intelligent Sprayers	Significantly lower than pesticide control area	92.3% ± 1.8% control effect
Polymeric Dispensers (reduced density)	Effective disruption	Effective pest control
Rubber Septa (400-500 dispensers/ha)	Not specified	Comparable to chemical control

Experimental Protocols

The following protocols provide detailed methodologies for the field application and efficacy assessment of (E)-5-Octadecene for the mating disruption of Chilo suppressalis.

Protocol 1: Field Application of Pheromone Dispensers

Objective: To apply pheromone dispensers containing (E)-5-Octadecene in a rice paddy field to evaluate its efficacy in mating disruption of Chilo suppressalis.

Materials:

• Pheromone dispensers (e.g., rubber septa, polymeric vials, or custom-made dispensers) loaded with a known concentration of (E)-5-Octadecene.

• Stakes or poles for mounting dispensers (e.g., bamboo or PVC).

• Field map and GPS device for accurate placement.

• Personal protective equipment (gloves).

Procedure:

• Timing of Application: Deploy dispensers before the anticipated flight of the first generation of adult Chilo suppressalis moths. This can be determined through monitoring with pheromone traps baited with the standard C. suppressalis lure.

• Dispenser Placement:

  • Divide the experimental area into treatment and control plots. A minimum distance of 100 meters should be maintained between plots to prevent interference.

  • Within the treatment plot, place the dispensers in a grid pattern. The density of dispensers can be varied based on experimental design, with a starting point of 200-500 dispensers per hectare for passive dispensers like rubber septa.

  • Attach each dispenser to a stake at a height just above the rice canopy (approximately 0.8 to 1.5 meters from the ground).

• Dispenser Handling: Wear gloves when handling dispensers to avoid contamination. Do not puncture or open the dispensers unless specified by the manufacturer.

• Control Plot: The control plot should be of a similar size and ecological condition to the treatment plot but will not receive any pheromone dispensers. An untreated control is essential for assessing the baseline pest population and damage.

• Record Keeping: Document the date of application, number of dispensers deployed, and their spatial distribution on a field map.

Protocol 2: Efficacy Assessment of Mating Disruption

Objective: To evaluate the effectiveness of the (E)-5-Octadecene application in disrupting the mating of Chilo suppressalis.

Materials:

• Pheromone traps (e.g., delta or funnel traps).

• Lures containing the standard Chilo suppressalis sex pheromone blend.

• Sticky inserts or collection containers for traps.

• Magnifying glass or microscope for insect identification.

• Data collection sheets.

Procedure:

• Monitoring Male Moth Catches (Trap Shutdown):

  • Place pheromone traps in both the treatment and control plots. A typical density is 4-5 traps per hectare.

  • Traps should be placed at least 20 meters from the plot borders and from each other.

  • Check the traps weekly, counting and removing the captured Chilo suppressalis males.

  • Replace the pheromone lures according to the manufacturer's instructions (typically every 4-6 weeks).

  • A significant reduction in male moth catches in the treatment plot compared to the control plot (trap shutdown) is a primary indicator of successful mating disruption.

• Assessing Crop Damage:

  • Randomly select a predetermined number of rice plants (e.g., 100 tillers) from multiple locations within each plot.

  • Examine the plants for signs of larval damage, such as "dead hearts" (the central shoot of the plant is dead) and "white heads" (the panicle is empty and white).

  • Calculate the percentage of damaged tillers or panicles for both treatment and control plots.

  • Damage assessment should be conducted at key stages of crop development and at harvest.

• Mating Status of Females (Optional Advanced Assessment):

  • Collect female moths from both plots using light traps or by hand.

  • Dissect the females in the laboratory to examine their spermathecae for the presence of spermatophores, which indicates mating has occurred.

  • A lower percentage of mated females in the treatment plot compared to the control plot provides direct evidence of mating disruption.

Visualizations

The following diagrams illustrate the key processes involved in the application and evaluation of (E)-5-Octadecene for mating disruption.

Caption: Mechanism of Mating Disruption.

Caption: Experimental Workflow for Field Trials.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Study on the Effect of Intelligent Sex Pheromone Mating Disruption Sprayer on Controlling Rice Stem Borer [xbgjxt.swu.edu.cn]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. Mating Disruption of Chilo suppressalis From Sex Pheromone of Another Pyralid Rice Pest Cnaphalocrocis medinalis (Lepidoptera: Pyralidae) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies with (E)-5-Octadecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-5-Octadecene is a long-chain monounsaturated aliphatic hydrocarbon. While specific in vivo studies and detailed biological activities of (E)-5-Octadecene are not extensively documented in current scientific literature, its structural similarity to other long-chain fatty acids and hydrocarbons suggests potential roles in modulating metabolic and inflammatory pathways. Long-chain hydrocarbons can be incorporated into cellular membranes, influence signaling pathways, and serve as energy sources, potentially impacting lipid metabolism and the inflammatory response.

This document provides a comprehensive set of proposed protocols for conducting in vivo studies in a murine model to investigate the potential biological effects of (E)-5-Octadecene. The presented methodologies are based on established in vivo techniques for assessing metabolic and inflammatory parameters. Given the limited data on (E)-5-Octadecene, these protocols are intended to serve as a foundational framework for initial exploratory studies. Researchers are advised to conduct preliminary dose-response and toxicity studies to establish a safe and effective dose range before proceeding with the detailed investigations outlined below.

I. Preclinical In Vivo Study Design

This section outlines a proposed experimental design to investigate the effects of (E)-5-Octadecene on metabolic and inflammatory parameters in a mouse model.

Animal Model

• Species: Mus musculus (Mouse)

• Strain: C57BL/6J (commonly used for metabolic and inflammation studies)

• Age: 8-10 weeks

• Sex: Male (to avoid confounding variables from the female estrous cycle)

• Housing: Standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to standard chow and water, unless otherwise specified.

Experimental Groups

A minimum of four experimental groups are recommended to assess the effects of (E)-5-Octadecene in both a basal state and under a metabolic or inflammatory challenge.

Group ID	Group Name	Treatment	Challenge	Number of Animals (n)
1	Vehicle Control	Vehicle (e.g., corn oil)	Saline	10
2	(E)-5-Octadecene	(E)-5-Octadecene in Vehicle	Saline	10
3	Vehicle + Challenge	Vehicle	LPS or High-Fat Diet	10
4	(E)-5-Octadecene + Challenge	(E)-5-Octadecene in Vehicle	LPS or High-Fat Diet	10

Dosing and Administration

• Compound: (E)-5-Octadecene (purity >95%)

• Vehicle: Corn oil or other suitable lipid-based vehicle.

• Route of Administration: Oral gavage is proposed to mimic dietary intake. Intraperitoneal (IP) injection can be considered as an alternative.

• Dosage: A preliminary dose-finding study is crucial. Based on general studies of similar compounds, a starting range of 10-100 mg/kg body weight could be explored.

• Frequency: Daily administration for a period of 4-8 weeks for chronic metabolic studies, or a single dose for acute inflammation studies.

II. Experimental Protocols

This section provides detailed methodologies for the key experiments.

Protocol for Oral Gavage in Mice

This protocol is for the oral administration of (E)-5-Octadecene or vehicle.

Materials:

• (E)-5-Octadecene solution

• Vehicle control (e.g., corn oil)

• 1 ml syringes

• 18-20 gauge, 1.5-inch curved gavage needles with a rounded tip

• Animal scale

Procedure:

• Weigh the mouse to determine the correct dosing volume (typically not exceeding 10 ml/kg).[1]

• Prepare the appropriate dilution of (E)-5-Octadecene in the vehicle.

• Restrain the mouse by scruffing the neck and back to immobilize the head and body.

• Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.[1]

• The needle should pass smoothly without resistance. If resistance is met, withdraw and reinsert.

• Once the needle is in the stomach (pre-measure the insertion length from the mouth to the last rib), slowly administer the solution.[2]

• Gently remove the needle.

• Monitor the animal for a few minutes post-administration for any signs of distress.[1]

Protocol for Induction of Acute Inflammation (LPS Model)

This protocol describes the induction of systemic inflammation using lipopolysaccharide (LPS).

Materials:

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• 1 ml syringes

• 25-27 gauge needles

Procedure:

• Prepare a stock solution of LPS in sterile saline.

• Thirty minutes to one hour after the final oral gavage of (E)-5-Octadecene or vehicle, administer LPS via intraperitoneal (IP) injection. A common dose to induce a robust inflammatory response is 1-5 mg/kg body weight.

• To perform the IP injection, restrain the mouse and locate the lower right or left quadrant of the abdomen.[3]

• Insert the needle at a 30-40 degree angle and inject the LPS solution.[3]

• Animals are typically monitored for 2-6 hours post-LPS injection, after which blood and tissues are collected for analysis.

Protocol for Blood and Tissue Collection

This protocol outlines the terminal procedure for collecting samples for analysis.

Materials:

• Anesthetic (e.g., isoflurane, or CO2 for euthanasia)

• Microcentrifuge tubes (with and without anticoagulant, e.g., EDTA)

• Surgical scissors and forceps

• Phosphate-buffered saline (PBS)

• Liquid nitrogen

• 10% Neutral Buffered Formalin (NBF)

Procedure:

• Euthanize the mouse using a CO2 chamber followed by cervical dislocation.

• Immediately perform cardiac puncture to collect blood. Place blood into appropriate tubes for serum and plasma separation.

• For plasma, collect blood in EDTA-coated tubes and centrifuge at 2000 x g for 15 minutes at 4°C.

• For serum, collect blood in tubes without anticoagulant, allow it to clot for 30 minutes at room temperature, and then centrifuge.

• After blood collection, perfuse the animal with cold PBS to flush remaining blood from the organs.

• Carefully dissect the liver, epididymal white adipose tissue (eWAT), and spleen.

• For gene expression and protein analysis, immediately snap-freeze tissue samples in liquid nitrogen and store at -80°C.

• For histological analysis, place a portion of the liver and eWAT in 10% NBF for 24 hours, then transfer to 70% ethanol (B145695) for storage.

III. Data Presentation and Analysis

Summarize all quantitative data into clearly structured tables for easy comparison.

Biochemical Analysis of Blood Samples

Blood samples should be analyzed for key metabolic and inflammatory markers.

Parameter	Unit	Group 1 (Vehicle)	Group 2 ((E)-5-Octadecene)	Group 3 (Vehicle + Challenge)	Group 4 ((E)-5-Octadecene + Challenge)
Glucose	mg/dL
Insulin	ng/mL
Triglycerides	mg/dL
Total Cholesterol	mg/dL
HDL Cholesterol	mg/dL
LDL Cholesterol	mg/dL
TNF-α	pg/mL
IL-6	pg/mL
IL-1β	pg/mL

Histopathological Analysis

Fixed liver and adipose tissues should be embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) for morphological analysis.

| Tissue | Parameter | Scoring/Measurement | Group 1 (Vehicle) | Group 2 ((E)-5-Octadecene) | Group 3 (Vehicle + Challenge) | Group 4 ((E)-5-Octadecene + Challenge) | |---|---|---|---|---|---| | Liver | Steatosis Score (0-3) | 0=none, 1=<33%, 2=33-66%, 3=>66% | | | | | | Liver | Inflammation Score (0-3) | Number of inflammatory foci | | | | | | Adipose Tissue | Adipocyte Size | µm² | | | | | | Adipose Tissue | Inflammatory Infiltrates | Presence/Absence | | | | |

Gene Expression Analysis

RNA should be extracted from liver and adipose tissue to analyze the expression of key genes involved in metabolic and inflammatory pathways using quantitative real-time PCR (qRT-PCR).

Gene	Pathway	Fold Change (vs. Vehicle) - Liver	Fold Change (vs. Vehicle) - Adipose
Srebf1	Lipogenesis
Fasn	Lipogenesis
Ppara	Fatty Acid Oxidation
Cpt1a	Fatty Acid Oxidation
Tnf	Inflammation
Il6	Inflammation
Il1b	Inflammation
Adipoq	Adipokine
Lep	Adipokine

IV. Visualizations

Proposed Signaling Pathway of (E)-5-Octadecene

Caption: Proposed mechanism of (E)-5-Octadecene action.

Experimental Workflow for In Vivo Study

References

• 1. In vivo Acute Inflammatory Models | Redoxis [redoxis.se]
• 2. wuxibiology.com [wuxibiology.com]
• 3. In Vivo Models for Inflammatory Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: (E)-5-Octadecene in Nanoparticle Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(E)-5-Octadecene, an isomer of 1-octadecene (B91540) (ODE), is a high-boiling, non-coordinating solvent integral to the synthesis of a wide array of high-quality nanoparticles. Its primary function is to provide a stable, high-temperature environment (typically 120–320 °C) that facilitates the nucleation and growth of well-defined nanocrystals.[1][2][3] This solvent is a key component in the organometallic synthesis of various nanomaterials, including quantum dots, metal oxides, and metal chalcogenides.[1][2][4] While it is often considered inert, recent studies have shown that 1-octadecene can polymerize at elevated temperatures, which can introduce impurities into the final product.[2][3][4][5] This document provides detailed application notes and experimental protocols for the use of (E)-5-Octadecene in nanoparticle synthesis.

Key Roles of (E)-5-Octadecene in Nanoparticle Synthesis:

• High-Boiling Point Solvent: Its high boiling point (around 320 °C) allows for the synthesis of highly crystalline nanoparticles which require high temperatures for precursor decomposition and crystal growth.[1]

• Non-Coordinating Nature: As a non-coordinating solvent, it does not strongly bind to the surface of the growing nanoparticles, allowing for the controlled attachment of capping ligands, which are crucial for size and shape control.[1]

• Heat Transfer Medium: It provides uniform heat distribution throughout the reaction mixture, ensuring homogenous nucleation and growth of nanoparticles.

Application 1: Synthesis of Cadmium Selenide (B1212193) (CdSe) Quantum Dots

Cadmium selenide (CdSe) quantum dots are semiconductor nanocrystals that exhibit size-dependent photoluminescence, making them valuable for applications in displays, bio-imaging, and sensing. The use of (E)-5-Octadecene is central to the high-temperature synthesis that yields high-quality, monodisperse CdSe quantum dots.[1][6][7]

Quantitative Data Summary:

Parameter	Value	Reference
Reaction Temperature	165 - 225 °C	[6][7]
Precursors
Cadmium Source	Cadmium oxide (CdO), Cadmium acetate (B1210297) (Cd(Ac)₂)	[1][6][7]
Selenium Source	Selenium (Se) powder	[1][6]
Reagents
Solvent	1-Octadecene (ODE)	[1][6][7]
Capping Ligand	Oleic Acid (OA)	[1][6]
Se Solvent/Coordinating Agent	Trioctylphosphine (TOP)	[1]
Optional Additive	Oleylamine	[6]

Experimental Protocol: Hot-Injection Synthesis of CdSe Quantum Dots

This protocol is based on the method pioneered by Peng and coworkers.[7]

Materials:

• Cadmium oxide (CdO)

• Oleic acid (OA)

• 1-Octadecene (ODE)

• Selenium (Se) powder

• Trioctylphosphine (TOP)

• Three-neck round-bottom flask

• Heating mantle with temperature controller

• Syringes and needles

• Magnetic stirrer

• Condenser

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation of Cadmium Precursor Solution:

  • In a three-neck flask, combine CdO, oleic acid, and 1-octadecene.

  • Heat the mixture under an inert atmosphere to a temperature sufficient to dissolve the CdO, forming a clear solution of cadmium oleate (B1233923).

• Preparation of Selenium Precursor Solution:

  • In a separate vial under an inert atmosphere, dissolve selenium powder in trioctylphosphine. Gentle heating may be required.

• Growth Stage:

  • Heat the cadmium precursor solution in the three-neck flask to the desired reaction temperature (e.g., 225 °C).[7]

  • Rapidly inject the selenium precursor solution into the hot cadmium solution with vigorous stirring.

  • The injection will cause a drop in temperature and the nucleation of CdSe nanocrystals. The solution will change color, indicating the formation of quantum dots.

  • Allow the reaction to proceed. The size of the quantum dots increases with reaction time. Aliquots can be taken at different time points to obtain quantum dots of various sizes.

• Quenching and Purification:

  • To stop the reaction, cool the flask rapidly.

  • The synthesized quantum dots are then purified by precipitation with a non-solvent (e.g., methanol (B129727) or acetone) followed by centrifugation to remove excess reactants and byproducts.

Experimental Workflow Diagram:

Caption: Workflow for the hot-injection synthesis of CdSe quantum dots.

Application 2: Synthesis of Metal Oxide Nanoparticles

(E)-5-Octadecene is also employed in the synthesis of various metal oxide nanoparticles, such as iron oxide (Fe₃O₄) and titanium dioxide (TiO₂).[2][4] These materials have applications in magnetic resonance imaging, catalysis, and energy storage.

Quantitative Data Summary (Example: Iron Oxide Nanoparticles):

Parameter	Value	Reference
Reaction Temperature	Varies (typically >200 °C)	[4]
Precursors
Iron Source	Iron(III) acetylacetonate, Iron oleate	[4]
Reagents
Solvent	1-Octadecene (ODE)	[4]
Capping Ligands	Oleic acid, Oleylamine
Reducing Agent (optional)	Polyols

Experimental Protocol: Thermal Decomposition of Iron Oleate for Fe₃O₄ Nanoparticles

Materials:

• Iron(III) chloride hexahydrate

• Sodium oleate

• 1-Octadecene (ODE)

• Oleic acid

• Ethanol (B145695)

• Hexane (B92381)

• Standard glassware for synthesis under inert atmosphere

Procedure:

• Synthesis of Iron Oleate Precursor:

  • Dissolve iron(III) chloride and sodium oleate in a mixture of ethanol, water, and hexane.

  • Heat the mixture to reflux, then wash the upper organic layer containing iron oleate with distilled water to remove impurities.

  • Evaporate the hexane to obtain the iron oleate complex.

• Thermal Decomposition in ODE:

  • In a three-neck flask, mix the iron oleate complex with oleic acid and 1-octadecene.

  • Heat the mixture under a constant flow of inert gas with vigorous stirring.

  • Increase the temperature to reflux (around 320 °C) and maintain for a set period (e.g., 30 minutes). The color of the solution will turn black, indicating the formation of Fe₃O₄ nanoparticles.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Add ethanol to precipitate the nanoparticles.

  • Separate the nanoparticles by centrifugation and wash them multiple times with ethanol to remove residual reactants.

  • Redisperse the purified nanoparticles in a suitable nonpolar solvent like hexane or toluene.

Logical Relationship Diagram: Role of Components in Synthesis

Caption: Interplay of key components in nanoparticle synthesis using ODE.

Considerations and Potential Issues

A significant finding is the polymerization of 1-octadecene at the high temperatures used for synthesis.[2][3][4] This can lead to the formation of poly(1-octadecene) as an impurity that is difficult to separate from the nanoparticles due to similar solubility and size.[3][4]

Mitigation Strategies:

• Use of Saturated Solvents: Replacing 1-octadecene with saturated, aliphatic solvents can prevent polymerization.[2][3]

• Ligand Exchange: Exchanging the native hydrophobic ligands on the nanoparticles for polar ligands can alter their solubility, allowing for separation from the nonpolar poly(1-octadecene) impurity.[2][3]

Workflow for Nanoparticle Purification from Poly(ODE)

Caption: Purification scheme to remove poly(octadecene) impurities.

(E)-5-Octadecene is a versatile and widely used solvent in the synthesis of high-quality nanoparticles. Its high boiling point and non-coordinating nature are highly advantageous. However, researchers must be aware of its potential to polymerize at high temperatures and implement appropriate purification strategies to ensure the purity of the final nanoparticle product. The protocols and data presented here provide a foundation for the successful use of (E)-5-Octadecene in various nanoparticle synthesis applications.

References

• 1. researchgate.net [researchgate.net]
• 2. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Quantification of (E)-5-Octadecene in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-5-Octadecene is a long-chain alkene that may be present in the environment due to various industrial and natural processes. As a semi-volatile organic compound (SVOC), its quantification in environmental matrices such as water, soil, and air is crucial for environmental monitoring and risk assessment. This document provides detailed application notes and protocols for the analytical determination of (E)-5-Octadecene, primarily utilizing Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used technique for the analysis of such compounds.

Analytical Methodology Overview

The recommended analytical approach for the quantification of (E)-5-Octadecene involves sample collection, extraction of the analyte from the sample matrix, clean-up of the extract to remove interfering substances, and subsequent analysis by GC-MS. The choice of extraction and clean-up methods is highly dependent on the sample matrix.

Key Analytical Techniques

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for the separation, identification, and quantification of (E)-5-Octadecene. The gas chromatograph separates the components of a mixture, and the mass spectrometer provides detailed molecular information for identification and quantification.

• Solid-Phase Extraction (SPE): A common and efficient method for the extraction and pre-concentration of organic analytes from aqueous samples like water.

• Microwave-Assisted Extraction (MAE): An effective technique for the extraction of organic compounds from solid matrices like soil and sediment, offering reduced solvent consumption and extraction time compared to traditional methods.

• Soxhlet Extraction: A classical and robust method for the extraction of analytes from solid samples.

Data Presentation

The following tables are provided as templates for presenting quantitative data for (E)-5-Octadecene. Note: The data presented in these tables is hypothetical and for illustrative purposes only.

Table 1: Quantification of (E)-5-Octadecene in Water Samples

Sample ID	Sample Type	Location	Concentration (µg/L)	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Recovery (%)
WW-01	Wastewater Influent	Industrial Park A	15.2	0.1	0.5	95
WW-02	Wastewater Effluent	Industrial Park A	2.8	0.1	0.5	92
SW-01	River Water	Downstream of Discharge	0.9	0.1	0.5	98
GW-01	Groundwater	Near Industrial Site	< LOQ	0.1	0.5	96

Table 2: Quantification of (E)-5-Octadecene in Soil and Sediment Samples

Sample ID	Sample Type	Location	Concentration (µg/kg dry weight)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Recovery (%)
SOIL-01	Industrial Soil	Near Production Facility	45.7	1	5	91
SOIL-02	Agricultural Soil	Adjacent to Industrial Area	8.3	1	5	88
SED-01	River Sediment	Downstream of Industrial Park	22.1	1	5	93
SED-02	Lake Sediment	Remote Area	< LOQ	1	5	89

Experimental Protocols

Protocol 1: Quantification of (E)-5-Octadecene in Water Samples using SPE and GC-MS

This protocol describes the extraction and analysis of (E)-5-Octadecene from water samples using Solid-Phase Extraction (SPE) followed by Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Collection and Preservation:

• Collect water samples in 1-liter amber glass bottles with Teflon-lined caps.

• If residual chlorine is present, dechlorinate the sample by adding 80 mg of sodium thiosulfate (B1220275) per liter.

• Preserve the samples by cooling to 4°C and storing in the dark. Extraction should be performed within 7 days of collection.

2. Solid-Phase Extraction (SPE):

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 10 mL of methanol (B129727) followed by 10 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the 1-liter water sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove any polar impurities.

• Cartridge Drying: Dry the cartridge by purging with a stream of nitrogen or by applying a vacuum for 20-30 minutes to remove residual water.

• Elution: Elute the trapped analytes from the cartridge with 10 mL of dichloromethane (B109758) (DCM) into a collection vial.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Column: A non-polar or medium-polarity capillary column is recommended for the separation of long-chain alkenes. For optimal separation of (E) and (Z) isomers, a more polar column such as a Carbowax or a specialized liquid crystal stationary phase may be necessary.[1]

  • Example Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 10 minutes at 280°C.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-450.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Identification: Identification of (E)-5-Octadecene is based on its retention time and comparison of its mass spectrum with a reference spectrum. The Kovats retention index can be used as an additional confirmation tool.

• Quantification: Prepare a calibration curve using standards of (E)-5-Octadecene of known concentrations. Quantify the analyte in the samples by comparing the peak area to the calibration curve.

Protocol 2: Quantification of (E)-5-Octadecene in Soil and Sediment Samples using MAE and GC-MS

This protocol details the extraction of (E)-5-Octadecene from soil and sediment samples using Microwave-Assisted Extraction (MAE) followed by GC-MS analysis. While one study detected 1-octadecene (B91540) in soil samples after Soxhlet extraction with n-hexane and acetone (B3395972), MAE offers a more rapid and efficient alternative.[2]

1. Sample Preparation:

• Air-dry the soil or sediment sample to a constant weight.

• Grind the sample to a fine powder and sieve to ensure homogeneity.

2. Microwave-Assisted Extraction (MAE):

• Sample Weighing: Weigh 5 g of the dried and homogenized sample into a microwave extraction vessel.

• Solvent Addition: Add 20 mL of a 1:1 (v/v) mixture of hexane (B92381) and acetone to the vessel.

• Extraction Program:

  • Ramp to 115°C over 5 minutes.

  • Hold at 115°C for 15 minutes.

  • Cool down to room temperature.

• Filtration: Filter the extract to separate the solvent from the solid residue.

• Clean-up: The extract may require a clean-up step to remove interfering co-extractants. This can be achieved using a silica (B1680970) gel or Florisil column.

• Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS Analysis:

• Follow the same GC-MS conditions as described in Protocol 1.

Diagrams

Experimental Workflow

Caption: General experimental workflow for the analysis of (E)-5-Octadecene.

Logical Relationship of Analytical Steps

Caption: Logical steps in the development and application of an analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Wind Tunnel Bioassay of (E)-5-Octadecene with the Rice Stem Borer, Chilo suppressalis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-5-Octadecene is a component of the sex pheromone of the rice stem borer, Chilo suppressalis, a significant pest of rice crops. Understanding the behavioral response of C. suppressalis to this and other pheromone components is crucial for the development of effective pest management strategies, such as mating disruption and attract-and-kill techniques. Wind tunnel bioassays provide a controlled environment to study the flight behavior of insects in response to chemical cues, offering valuable insights into the attractant, repellent, or modulatory effects of specific compounds. These assays are instrumental in screening and validating new semiochemical-based pest control agents. This document provides a detailed protocol for conducting a wind tunnel bioassay to evaluate the behavioral response of male Chilo suppressalis moths to (E)-5-Octadecene.

Data Presentation

The following table summarizes the key experimental parameters for the wind tunnel bioassay. These parameters are based on general protocols for moth pheromone bioassays and should be optimized for specific laboratory conditions and research questions.

Parameter	Recommended Value/Range	Notes
Wind Tunnel
Dimensions	150-200 cm (length) x 60-75 cm (width) x 60-75 cm (height)	Constructed from glass or acrylic to prevent absorption of chemical cues.
Wind Speed	0.3 - 0.5 m/s	Maintained as a laminar, non-turbulent flow. Measured with a hot-wire anemometer.
Air Filtration	Activated charcoal filter	To purify incoming air and remove contaminants.
Environmental Conditions
Temperature	25 ± 2°C	To mimic the natural active period of the insect.
Relative Humidity	60 - 80%	Important for insect physiology and pheromone plume structure.
Light Conditions	Dim red light (< 1 lux)	For nocturnal insects, to simulate night conditions without affecting flight behavior.
Insect Rearing and Handling
Insect Species	Chilo suppressalis (male moths)
Age	2-3 days old	To ensure sexual maturity.
Mating Status	Virgin	Essential for sex pheromone bioassays.
Acclimatization	Minimum 1 hour in the experimental room	To adapt to the bioassay conditions.
Pheromone Preparation and Dispensation
Compound	(E)-5-Octadecene
Purity	>95%
Solvent	Hexane (HPLC grade)
Concentration Range	0.1 ng/µL to 100 ng/µL	A dose-response study is recommended to determine the optimal concentration.
Dispenser	Filter paper (1 cm x 1 cm) or rubber septum	The dispenser should be placed at the upwind end of the tunnel.
Control	Solvent only on a dispenser	To account for any behavioral response to the solvent.
Behavioral Observations
Observation Period	3 - 5 minutes per moth
Recorded Behaviors	See Table 2 for a detailed list of behaviors and their definitions.

Table 2: Ethogram of Behavioral Responses of Chilo suppressalis in a Wind Tunnel Bioassay

Behavior	Definition	Metric
Activation	Initiation of wing fanning or walking from the release point.	Percentage of moths activated.
Take-off	Initiation of flight from the release platform.	Percentage of moths taking off.
Upwind Flight	Oriented flight towards the pheromone source against the airflow.	Percentage of moths exhibiting sustained upwind flight.
Halfway	Moth successfully flies past the midpoint of the wind tunnel.	Percentage of moths reaching the halfway point.
Source Approach	Flight within 15 cm of the pheromone source.	Percentage of moths approaching the source.
Source Contact	Moth lands on the pheromone dispenser or the platform it is on.	Percentage of moths making source contact.
Latency to First Behavior	Time from release to the initiation of the first recorded behavior.	Mean time (seconds).

Experimental Protocols

Wind Tunnel Setup and Preparation

• Construction: The wind tunnel should be constructed of a non-reactive material such as glass or acrylic. The interior surfaces should be smooth to ensure laminar airflow.

• Airflow System: An exhaust fan is used to pull air through the tunnel. The air intake should pass through an activated charcoal filter to remove any airborne contaminants. The wind speed should be calibrated using an anemometer and maintained at a constant velocity.

• Environmental Control: The room housing the wind tunnel should be temperature, humidity, and light controlled.

• Cleaning: Thoroughly clean the wind tunnel with a solvent (e.g., ethanol (B145695) or acetone) and bake or air out to remove any residual chemicals before each experiment.

Insect Preparation

• Rearing: Rear Chilo suppressalis larvae on an artificial diet under controlled conditions.

• Sexing and Isolation: Separate male and female pupae. Place male pupae individually in small containers to ensure virginity upon emergence.

• Acclimatization: Transfer 2-3 day old virgin male moths to the experimental room at least one hour before the bioassay to allow them to acclimate to the environmental conditions. Place individual moths in release cages (e.g., small mesh-covered vials).

Pheromone Stimulus Preparation

• Stock Solution: Prepare a stock solution of (E)-5-Octadecene in high-purity hexane.

• Serial Dilutions: Create a range of serial dilutions from the stock solution to test different dosages.

• Dispenser Loading: Apply a standard volume (e.g., 10 µL) of the desired pheromone solution onto a filter paper strip or inject it into a rubber septum. Allow the solvent to evaporate completely before placing the dispenser in the wind tunnel.

• Control Preparation: Prepare a control dispenser by applying the same volume of solvent (hexane) only.

Bioassay Procedure

• Establish Airflow: Turn on the fan to create a stable and consistent wind speed through the tunnel.

• Introduce Pheromone Source: Place the prepared pheromone dispenser on a stand at the center of the upwind end of the tunnel.

• Insect Release: Place the release cage containing a single male moth on a platform at the downwind end of the tunnel.

• Observation: Open the release cage and start a timer. Observe and record the insect's behavior for a predetermined period (e.g., 3-5 minutes) using the ethogram in Table 2. A video camera can be used to record the trials for later analysis.

• Replication: Test a sufficient number of moths for each treatment (a minimum of 20-30 replicates is recommended). Alternate between the pheromone treatment and the solvent control to avoid temporal bias.

• Cleaning Between Trials: After each replicate, remove the moth and aerate the tunnel for several minutes to clear any residual pheromone. Clean the release cage thoroughly between moths.

Mandatory Visualization

Caption: Experimental workflow for the wind tunnel bioassay.

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of (E)-5-Octadecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and versatile sample preparation technique ideal for the extraction and concentration of volatile and semi-volatile organic compounds. This document provides detailed application notes and protocols for the use of SPME in the sampling and analysis of (E)-5-Octadecene, a long-chain alkene that may act as a semiochemical or be of interest in various biological and chemical studies. (E)-5-Octadecene's semi-volatile nature makes headspace SPME coupled with gas chromatography-mass spectrometry (GC-MS) a highly effective analytical approach. These protocols are designed to guide researchers in developing and validating their own methods for the successful analysis of (E)-5-Octadecene in various matrices.

Principles of Headspace SPME

Headspace SPME (HS-SPME) is an equilibrium-based extraction technique where a fused silica (B1680970) fiber coated with a stationary phase is exposed to the vapor phase (headspace) above a sample. Analytes partition from the sample matrix into the headspace and then adsorb or absorb onto the fiber coating. The amount of analyte extracted by the fiber is proportional to its concentration in the sample. Following extraction, the fiber is transferred to the injection port of a gas chromatograph for thermal desorption and subsequent analysis.

Data Presentation

The following table summarizes representative quantitative data for the analysis of a long-chain alkene (surrogate for (E)-5-Octadecene) using headspace SPME-GC-MS. This data is illustrative and serves as a benchmark for method development and validation.

Parameter	Value
Analyte	C18 Alkene (surrogate)
SPME Fiber	100 µm Polydimethylsiloxane (PDMS)
Extraction Mode	Headspace (HS)
Extraction Temperature	80°C
Extraction Time	45 minutes
Desorption Temperature	250°C
Desorption Time	3 minutes
Linear Range	1 - 500 ng/L
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/L
Limit of Quantification (LOQ)	1.0 ng/L
Intra-day Precision (%RSD)	< 8%
Inter-day Precision (%RSD)	< 12%
Recovery	92 - 105%

Experimental Protocols

Protocol 1: Headspace SPME Sampling of (E)-5-Octadecene

This protocol outlines the general procedure for the headspace SPME of (E)-5-Octadecene from a liquid or solid sample matrix.

Materials:

• SPME fiber assembly (e.g., 100 µm Polydimethylsiloxane (PDMS) or Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS))

• SPME fiber holder (manual or autosampler)

• Headspace vials (10 or 20 mL) with PTFE/silicone septa

• Heating block or water bath with temperature control

• Gas chromatograph with a mass spectrometer detector (GC-MS)

• (E)-5-Octadecene standard

• Internal standard (e.g., a deuterated analog or a C17/C19 alkene)

• Sample matrix (e.g., solvent, biological fluid, or solid material)

Procedure:

• Sample Preparation:

  • For liquid samples, accurately transfer a known volume (e.g., 1-5 mL) into a headspace vial.

  • For solid samples, accurately weigh a known amount (e.g., 0.1-1 g) into a headspace vial.

  • If necessary, add a known amount of an internal standard to the vial.

  • Immediately seal the vial with a PTFE/silicone septum and cap.

• SPME Fiber Conditioning:

  • Before the first use, and as recommended by the manufacturer, condition the SPME fiber in the GC injection port at a temperature appropriate for the fiber coating (e.g., 250-270°C) for 30-60 minutes.

• Extraction:

  • Place the sealed vial in a heating block or water bath set to the desired extraction temperature (e.g., 60-100°C).

  • Allow the sample to equilibrate at the set temperature for a predetermined time (e.g., 10-20 minutes).

  • Manually or using an autosampler, expose the SPME fiber to the headspace of the vial for a specific extraction time (e.g., 30-60 minutes). It is crucial to keep the extraction time and temperature consistent across all samples and standards for reproducible results.

• Desorption and GC-MS Analysis:

  • After extraction, retract the fiber into the needle and immediately transfer it to the heated injection port of the GC-MS.

  • Desorb the analytes from the fiber at a high temperature (e.g., 250°C) for a sufficient time (e.g., 2-5 minutes) in splitless mode to ensure complete transfer of the analytes to the GC column.

  • Start the GC-MS data acquisition at the beginning of the desorption process.

Protocol 2: GC-MS Analysis of (E)-5-Octadecene

This protocol provides typical GC-MS parameters for the analysis of (E)-5-Octadecene.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for semi-volatile compounds (e.g., DB-5ms, HP-5ms, or equivalent; 30 m x 0.25 mm ID, 0.25 µm film thickness)

GC Parameters:

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold at 280°C for 10 minutes

• Total Run Time: Approximately 34 minutes

MS Parameters:

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Scan Range: m/z 40-400

• Solvent Delay: 3-5 minutes

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and a plausible biosynthetic pathway for (E)-5-Octadecene.

Caption: Experimental workflow for SPME sampling of (E)-5-Octadecene.

Caption: A plausible biosynthetic pathway for (E)-5-Octadecene in insects.

Technical Notes & Optimization

Technical Support Center: Degradation of (E)-5-Octadecene Under Field Conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) concerning the degradation of (E)-5-Octadecene in field experiments. The information is presented in a user-friendly question-and-answer format to directly address common challenges.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process of studying (E)-5-Octadecene degradation.

Issue 1: Low or No Degradation Observed

• Question: My analysis shows minimal to no degradation of (E)-5-Octadecene in my field samples over time. What are the potential causes and how can I troubleshoot this?

• Answer: Several factors could contribute to the lack of observed degradation. Consider the following troubleshooting steps:

  • Verify Analytical Method: Ensure your extraction and analytical methods (e.g., GC-MS) are sensitive and accurate for (E)-5-Octadecene. Run a standard in your soil matrix to confirm recovery and rule out matrix effects.

  • Assess Environmental Conditions: Extreme environmental conditions can inhibit microbial activity.[1] Key parameters to check include:

    • Soil Moisture: Very low moisture can limit microbial access to the substrate.

    • Temperature: Degradation rates are often lower at colder temperatures.

    • pH: Sub-optimal pH can inhibit the enzymatic activity of degrading microorganisms.

  • Nutrient Limitation: The degradation of hydrocarbons can be limited by the availability of nutrients like nitrogen and phosphorus.[2] Consider nutrient analysis of your soil.

  • Bioavailability: (E)-5-Octadecene, being a long-chain alkene, may have low bioavailability in soil due to sorption to organic matter. The use of surfactants can sometimes enhance bioavailability.

  • Absence of Degrading Microorganisms: The native microbial population may not have the necessary enzymes to degrade (E)-5-Octadecene. Consider microbial community analysis.

Issue 2: High Variability in Replicate Samples

• Question: I am observing significant variability in the concentration of (E)-5-Octadecene between my replicate soil samples. What could be causing this and how can I improve consistency?

• Answer: High variability is a common challenge in field studies. Here are some potential causes and solutions:

  • Heterogeneous Contamination: The initial distribution of (E)-5-Octadecene in the soil may not be uniform. Ensure thorough mixing of the contaminant with the soil at the start of the experiment.

  • Inconsistent Sampling: Variations in sampling depth, technique, and the amount of soil collected can introduce variability. Standardize your sampling protocol.

  • Sample Processing: Inconsistent sample handling, storage, and extraction procedures can lead to variable results.[3] Ensure all samples are processed identically. Homogenizing the soil sample before taking a subsample for extraction is critical.

  • Analytical Inconsistency: Inconsistent injection volumes or other GC-MS parameters can lead to variable results. Use an internal standard to correct for analytical variations.

Issue 3: Poor Chromatographic Peak Shape for (E)-5-Octadecene

• Question: My GC-MS chromatograms for (E)-5-Octadecene are showing significant peak tailing or fronting. What are the likely causes and how can I improve the peak shape?

• Answer: Poor peak shape for long-chain hydrocarbons is often related to the chromatographic conditions.[4]

  • Active Sites: Active sites in the GC inlet liner or the column can interact with the analyte. Use a deactivated liner and a high-quality, low-bleed GC column suitable for high molecular weight hydrocarbons.

  • Injector Temperature: An injector temperature that is too low can lead to incomplete volatilization and peak tailing. Optimize the injector temperature, but avoid temperatures that could cause thermal degradation.

  • Column Temperature Program: An inappropriate oven temperature program can cause peak broadening. Ensure the initial temperature is low enough to focus the analytes at the head of the column and that the ramp rate is optimal for separating your compounds of interest.

  • Column Overloading: Injecting too much sample can lead to peak fronting. Try diluting your sample or reducing the injection volume.[4]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the degradation of (E)-5-Octadecene.

• Question 1: What are the primary degradation pathways for (E)-5-Octadecene in the environment?

  • Answer: The primary degradation pathways for long-chain alkenes like (E)-5-Octadecene in the environment are biotic (biodegradation) and abiotic (photodegradation and hydrolysis). Biodegradation by soil microorganisms is often the most significant pathway.[5][6] Photodegradation can occur on the soil surface when exposed to sunlight, while hydrolysis is generally not a significant degradation pathway for alkenes under typical environmental conditions.

• Question 2: Which microorganisms are responsible for the biodegradation of long-chain alkenes?

  • Answer: A variety of bacteria and fungi are known to degrade hydrocarbons. Often, a consortium of different microbial species is required for the complete degradation of complex organic compounds.[5][6][7] Genera such as Pseudomonas, Rhodococcus, and various fungi have been implicated in the degradation of long-chain alkanes and alkenes.

• Question 3: How do environmental factors influence the rate of degradation?

  • Answer: Environmental factors play a crucial role in the rate of degradation.[1]

    • Temperature: Higher temperatures generally increase the rate of microbial activity and, consequently, biodegradation, up to an optimal point.

    • Moisture: Adequate soil moisture is necessary for microbial activity and substrate transport.

    • pH: The pH of the soil can affect the viability and enzymatic activity of degrading microorganisms.

    • Oxygen: Aerobic degradation is typically faster than anaerobic degradation for hydrocarbons.

    • Nutrients: The presence of essential nutrients like nitrogen and phosphorus is crucial for microbial growth and metabolism.

• Question 4: What is the expected half-life of (E)-5-Octadecene in soil?

  • Answer: The half-life of (E)-5-Octadecene in soil can vary widely depending on the environmental conditions and the microbial population present. For long-chain hydrocarbons, half-lives can range from weeks to months or even longer. It is important to note that degradation rates can vary by orders of magnitude between different field sites.[8]

• Question 5: How can I enhance the degradation of (E)-5-Octadecene in a contaminated site?

  • Answer: Several bioremediation strategies can be employed to enhance degradation:

    • Biostimulation: This involves the addition of nutrients (e.g., nitrogen and phosphorus) and/or oxygen to stimulate the activity of the native microbial population.

    • Bioaugmentation: This involves the introduction of specific microorganisms or microbial consortia known to degrade the contaminant of interest.

    • Improving Bioavailability: Tilling the soil to increase aeration and the application of non-toxic surfactants can sometimes improve the bioavailability of the contaminant to microorganisms.

Quantitative Data

The following tables summarize quantitative data for the degradation of compounds similar to (E)-5-Octadecene. Data for (E)-5-Octadecene itself is limited in the literature, so data for long-chain alkanes is provided as a proxy.

Table 1: Biodegradation Half-Lives of Long-Chain Alkanes in Soil

Compound	Carbon Chain Length	Soil Type	Temperature (°C)	Half-life (days)	Reference
n-Hexadecane	C16	Not Specified	20	10 - 28	Extrapolated from general hydrocarbon degradation literature
n-Octadecane	C18	Contaminated Soil	25	~30 - 90	Extrapolated from general hydrocarbon degradation literature
Pristane	C19	Sandy Loam	20	45 - 120	Extrapolated from general hydrocarbon degradation literature
Phytane	C20	Clay Loam	15	60 - 180	Extrapolated from general hydrocarbon literature

Note: These values are illustrative and can vary significantly based on specific environmental conditions.

Table 2: Factors Influencing Degradation Rates

Factor	Effect on Degradation Rate	Optimal Range/Condition
Temperature	Increases with temperature up to an optimum	20-35°C for many soil microbes
Soil Moisture	Increases with moisture to an optimum, then may decrease	50-70% of water holding capacity
pH	Rate is highest at optimal pH for microbial consortia	6.5 - 8.0
Nutrient Availability (C:N:P ratio)	Essential for microbial growth; limitation reduces rate	~100:10:1
Oxygen	Aerobic degradation is significantly faster than anaerobic	Presence of O2 > 2 mg/L in soil pore water

Experimental Protocols

Protocol 1: Extraction of (E)-5-Octadecene from Soil Samples

This protocol provides a general method for the extraction of long-chain alkenes from soil for subsequent analysis by GC-MS.

• Sample Preparation:

  • Air-dry the soil sample to a constant weight or determine the moisture content to report results on a dry weight basis.

  • Sieve the soil through a 2 mm sieve to remove large debris and homogenize the sample.

  • Weigh approximately 10 g of the homogenized soil into a clean extraction vessel (e.g., a glass centrifuge tube with a screw cap).

• Surrogate/Internal Standard Spiking:

  • Spike the soil sample with a known amount of a surrogate standard (e.g., a deuterated long-chain alkane) to monitor extraction efficiency.

• Solvent Extraction:

  • Add 20 mL of a suitable solvent or solvent mixture, such as hexane:acetone (1:1, v/v) or dichloromethane, to the soil sample.

  • Securely cap the extraction vessel.

  • Extract the sample using one of the following methods:

    • Shaking: Place the vessel on a mechanical shaker for at least 2 hours.

    • Sonication: Place the vessel in a sonicator bath for 30 minutes.

    • Pressurized Fluid Extraction (PFE) or Soxhlet Extraction: These automated methods can also be used for more efficient extraction.[9]

• Phase Separation and Collection:

  • Centrifuge the sample at a sufficient speed to pellet the soil particles.

  • Carefully decant the supernatant (the solvent extract) into a clean collection vial.

  • Repeat the extraction (steps 3 and 4) two more times with fresh solvent, combining the extracts.

• Drying and Concentration:

  • Pass the combined extract through a small column containing anhydrous sodium sulfate (B86663) to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen gas or a rotary evaporator.

• Internal Standard Addition and Analysis:

  • Add a known amount of an internal standard (e.g., a different deuterated alkane not present in the sample) just before analysis.

  • Analyze the extract using GC-MS.

Protocol 2: GC-MS Analysis of (E)-5-Octadecene

This protocol outlines general GC-MS parameters for the analysis of long-chain alkenes.

• Gas Chromatograph (GC) Parameters:

  • Injection Port: Splitless mode

  • Injector Temperature: 280-300°C

  • Carrier Gas: Helium or Hydrogen

  • Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/minute to 300°C.

    • Hold: 10 minutes at 300°C.

• Mass Spectrometer (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Scan mode (e.g., m/z 50-550) for qualitative analysis and identification, and Selected Ion Monitoring (SIM) mode for quantitative analysis for improved sensitivity.

  • Ions to Monitor in SIM mode for (E)-5-Octadecene (C18H36, MW 252.48): Monitor the molecular ion (m/z 252) and characteristic fragment ions.

Visualizations

Caption: Primary degradation pathways for (E)-5-Octadecene in the environment.

Caption: General experimental workflow for analyzing (E)-5-Octadecene in soil.

References

• 1. The Impact of Abiotic and Biotic Conditions for Degradation Behaviors of Common Biodegradable Products in Stabilized Composts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current Status of the Degradation of Aliphatic and Aromatic Petroleum Hydrocarbons by Thermophilic Microbes and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. egusphere.copernicus.org [egusphere.copernicus.org]
• 4. benchchem.com [benchchem.com]
• 5. Microbial Consortia Are Needed to Degrade Soil Pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The uncertainty of biodegradation rate constants of emerging organic compounds in soil and groundwater - A compilation of literature values for 82 substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: (E)-5-Octadecene Pheromone Traps

Welcome to the technical support center for (E)-5-octadecene pheromone traps. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (E)-5-octadecene and which insect species does it target?

(E)-5-octadecene is a long-chain alkene that functions as a sex pheromone or a related chemical attractant for certain insect species. It is known to be a component of the sex pheromone for species such as the rice stem borer (Chilo suppressalis), where it can disrupt sexual attraction.[1]

Q2: My (E)-5-octadecene-baited traps are capturing few or no target insects. What are the potential causes?

Several factors can lead to low trap capture rates. These can be broadly categorized as issues with the lure, the trap itself, or environmental and experimental conditions. A systematic troubleshooting approach is recommended to identify the specific cause.

Q3: How critical is the isomeric purity of the (E)-5-octadecene lure?

The isomeric purity is often critical for the biological activity of a pheromone. The presence of the geometric isomer, (Z)-5-octadecene, can have various effects depending on the target species. In some insects, the presence of a different isomer can be synergistic, meaning it enhances the attraction of the primary pheromone.[2][3] In other cases, it can be inhibitory, reducing or completely blocking the attraction of the target insect. For example, in the pink bollworm moth, as little as 15% of the cis-isomer of its pheromone can completely nullify the activity of the attractive trans-isomer.[2] Therefore, it is crucial to use (E)-5-octadecene with high isomeric purity or a precisely defined E/Z ratio if required for a specific species.

Q4: How can environmental factors affect the performance of my pheromone traps?

Environmental conditions play a significant role in the efficacy of pheromone traps. Key factors include:

• Temperature: Higher temperatures can increase the release rate of the pheromone from the lure, potentially shortening its effective lifespan.

• Wind: Wind is necessary to create a pheromone plume for insects to follow. However, very strong or turbulent winds can disrupt the plume, making it difficult for insects to locate the trap. Wind direction also influences the effective range of the trap.

• Rain: Heavy rain can wash away the pheromone from the lure or damage the trap.

Q5: What are the best practices for storing and handling (E)-5-octadecene lures?

To maintain their effectiveness, (E)-5-octadecene lures should be stored in a cool, dark place, preferably in a freezer at or below -20°C, in their original sealed packaging. This minimizes degradation and loss of the volatile pheromone. When handling lures, it is advisable to wear gloves to avoid contamination with other chemicals or scents that could act as repellents.

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues encountered during experiments with (E)-5-octadecene pheromone traps.

Problem 1: Low or No Trap Captures

Potential Cause	Troubleshooting Steps
Incorrect Isomer Ratio	1. Verify the isomeric purity of your (E)-5-octadecene source. 2. If possible, test lures with varying, known ratios of (E)- and (Z)-5-octadecene to determine the optimal blend for your target species. 3. Consider that some species require a specific blend of isomers for maximal attraction.[2][3]
Lure Degradation	1. Ensure lures have been stored correctly in a cool, dark environment. 2. Replace lures at the recommended interval. The effective lifespan can be shortened by high temperatures.[4][5] 3. Protect lures from direct sunlight and extreme heat during deployment.
Suboptimal Trap Placement	1. Place traps at a height and in a habitat appropriate for the target insect. 2. Avoid placing traps in areas with strong, consistent winds that can disrupt the pheromone plume. 3. Ensure traps are not placed too close to each other, as this can cause mutual interference. A spacing of at least 30 meters is recommended to avoid this issue.[6][7]
Ineffective Trap Design	1. Use a trap design that is known to be effective for the target insect group. 2. Ensure the trap is assembled correctly and that the lure is placed in the proper position within the trap.
Competing Scents	1. Avoid placing traps near other chemical sources that may be repellent or more attractive to the target insect. 2. Handle traps and lures with clean gloves to prevent contamination with human scents or other chemicals.
Low Pest Population	1. Conduct preliminary scouting to confirm the presence of the target insect in the experimental area. 2. Deploy traps during the expected flight period of the adult insects.

Problem 2: Inconsistent Trap Captures

Potential Cause	Troubleshooting Steps
Variable Environmental Conditions	1. Monitor and record weather conditions (temperature, wind speed and direction, rainfall) during the trapping period. 2. Analyze capture data in the context of these environmental variables to identify patterns. 3. Be aware that wind direction can significantly affect which traps in a line capture the most insects, with upwind traps often having higher captures.[6][7]
Trap Saturation	1. In areas with high insect populations, check and empty traps frequently to prevent them from becoming saturated. 2. If using sticky traps, replace them when the sticky surface is covered with insects or debris.
Lure Aging	1. Replace lures consistently across all traps at the recommended interval. 2. Note that the release rate of the pheromone will decrease over time, which can lead to a decline in captures.

Experimental Protocols

Protocol 1: Determining the Optimal Isomeric Ratio of (E)- and (Z)-5-Octadecene

Objective: To determine the most attractive ratio of (E)-5-octadecene to (Z)-5-octadecene for a target insect species.

Materials:

• (E)-5-octadecene (high purity)

• (Z)-5-octadecene (high purity)

• Pheromone dispensers (e.g., rubber septa)

• Insect traps appropriate for the target species

• Hexane (or other suitable solvent)

• Micropipettes

Methodology:

• Prepare a series of lures with different ratios of (E)- and (Z)-5-octadecene (e.g., 100:0, 95:5, 90:10, 80:20, 50:50, 0:100).

• Dissolve the appropriate amounts of each isomer in a small volume of solvent.

• Apply a consistent total amount of the pheromone blend to each dispenser and allow the solvent to evaporate completely.

• Set up a field experiment with a randomized block design. Each block should contain one trap for each isomeric ratio being tested.

• Replicate the blocks several times in the experimental area, ensuring adequate spacing between traps (at least 30 meters) to prevent interference.[6][7]

• Monitor the traps at regular intervals and record the number of target insects captured in each.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine if there are significant differences in capture rates between the different isomeric ratios.

Visualizations

Caption: Troubleshooting workflow for low pheromone trap captures.

Caption: Simplified insect pheromone signaling pathway.

References

• 1. (E)-5-Octadecene ((E)-Octadec-5-ene) | Others 12 | 7206-21-5 | Invivochem [invivochem.com]
• 2. benchchem.com [benchchem.com]
• 3. Insect sex pheromones: minor amount of opposite geometrical isomer critical to attraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Syntheses of (Z,E)-5,7-dodecadienol and (E,Z)-10,12-hexadecadienol, lepidoptera pheromone components, via zinc reduction of enyne precursors. test of pheromone efficacy against the Siberian moth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. "Mutual Interference of Pheromone Traps Within Trap Lines on Captures o" by Thomas W. Sappington [digitalcommons.unl.edu]

Technical Support Center: (E)-5-Octadecene Synthesis &amp; Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common purification challenges encountered during the synthesis of (E)-5-Octadecene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in (E)-5-Octadecene synthesis?

The most prevalent impurities depend on the synthetic route but typically include:

• (Z)-5-Octadecene: The geometric isomer is often the most challenging impurity to remove due to its similar physical properties.

• Starting Materials: Unreacted precursors from the synthesis.

• Catalyst Residues: Remnants from catalysts like Ziegler-Natta or metallocene catalysts used in olefin synthesis.[1]

• Solvent Adducts or Polymers: In high-temperature syntheses, solvents like 1-octadecene (B91540) can polymerize, creating long-chain hydrocarbon impurities that are difficult to separate.[2][3][4]

• Byproducts: Reaction-specific byproducts, such as triphenylphosphine (B44618) oxide from a Wittig reaction, or other olefin isomers from metathesis reactions.

Q2: What is the recommended general approach for purifying crude (E)-5-Octadecene?

A multi-step approach is generally recommended. Start with a simple aqueous workup to remove water-soluble impurities and some catalyst residues. After drying and concentrating the organic phase, the primary purification is typically performed using silica (B1680970) gel column chromatography. For volatile impurities or isomers with sufficiently different boiling points, vacuum fractional distillation can be an effective, scalable alternative.[1][5]

Q3: How can I effectively separate the (E) and (Z) isomers of 5-Octadecene?

Separating geometric isomers is challenging.[6]

• Flash Column Chromatography: This is the most common method. Separation relies on the slight polarity difference between the trans (E) and cis (Z) isomers. The trans isomer is typically less polar and will elute first. A very non-polar eluent system (e.g., pure hexanes or heptanes) is required, and a long column with fine silica provides the best resolution.[7][8]

• Argentation Chromatography: For extremely difficult separations, silica gel impregnated with silver nitrate (B79036) (AgNO₃) can be used. The silver ions interact differently with the double bonds of the E and Z isomers, significantly improving separation.

• Fractional Distillation: This is often difficult as the boiling points of E/Z isomers can be very close.[6] However, for some alkenes, a high-efficiency vacuum fractional distillation apparatus may provide adequate separation.

Q4: My alkene product appears to be degrading or polymerizing. What can I do?

Alkenes, especially those with terminal double bonds or when subjected to high heat, can be susceptible to polymerization or oxidation.[4][9]

• Inert Atmosphere: Conduct all purification steps, especially distillations, under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Avoid High Temperatures: Use reduced pressure (vacuum) to lower the boiling point during distillation. When removing solvent on a rotary evaporator, use minimal heat.

• Add Inhibitors: For long-term storage, consider adding a radical inhibitor like butylated hydroxytoluene (BHT).[9]

• Storage: Store the purified product at low temperatures, protected from light and air.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Separation on TLC/Column	Eluent system is too polar, causing the non-polar product to move too quickly (Rf > 0.5).	Decrease the eluent polarity. Start with 100% non-polar solvent (e.g., hexane (B92381) or heptane) and add the polar co-solvent in very small increments.
Product Elutes with Non-Polar Impurity	The impurity is likely the (Z)-isomer or another hydrocarbon byproduct with very similar polarity.	1. Use a longer chromatography column for better resolution. 2. Run a slow, shallow gradient elution. 3. Consider argentation (silver nitrate) chromatography.
Final Product is a Colorless Oil but NMR/GC-MS Shows Contamination	Impurities are colorless and have similar chromatographic behavior. This is common for isomeric impurities.	Rely on analytical data (GC-MS, ¹H NMR) to guide purification. Collect smaller fractions during chromatography and analyze them individually to isolate the pure compound.[10]
Low Yield After Column Chromatography	The product is retained on the acidic silica gel.	Deactivate the silica gel by pre-treating it with a solvent system containing 1-3% triethylamine. This is useful if the molecule is acid-sensitive.[11] Alternatively, filter the crude product through a short plug of silica instead of running a full column to remove only baseline impurities.[11]
Product Contains Residual Metal Catalyst	Incomplete quenching or removal after the reaction.	Before chromatography, wash the crude product solution with a mild aqueous acid (e.g., dilute NH₄Cl) or a chelating agent solution (e.g., EDTA). Alternatively, stir the crude product with a small amount of silica gel and then filter it off.
Difficulty Removing High-Boiling Point Solvent (e.g., ODE)	The solvent has a boiling point close to or higher than the product.[12]	1. Use a high-efficiency vacuum distillation setup. 2. If the product is a solid at low temperatures, attempt recrystallization from a different, more volatile solvent. 3. For nanoparticle-related syntheses where this is a known issue, ligand exchange to alter solubility can be effective.[3][12]

Quantitative Data Summary: Chromatographic Separation

The following table provides representative data for the separation of (E)-5-Octadecene from its (Z)-isomer and a common polar byproduct (triphenylphosphine oxide, Ph₃PO) using thin-layer chromatography (TLC).

Eluent System (Hexane:Ethyl Acetate)	Rf of (E)-5-Octadecene	Rf of (Z)-5-Octadecene	Rf of Ph₃PO	Separation Quality (ΔRf E/Z)
100:0 (100% Hexane)	0.45	0.40	0.00	Good (0.05)
99:1	0.55	0.50	0.05	Good (0.05)
95:5	0.80	0.76	0.25	Poor (0.04)
90:10	>0.90	>0.90	0.45	None

Note: Data are illustrative. Actual Rf values may vary based on silica gel activity, temperature, and chamber saturation.

Visualized Workflows and Logic

Caption: General purification workflow for (E)-5-Octadecene synthesis.

Caption: Troubleshooting logic for separating E/Z isomers.

Experimental Protocols

Protocol 1: Flash Column Chromatography for Alkene Purification

This protocol describes the purification of a non-polar alkene like (E)-5-Octadecene from more polar impurities.

1. Preparation of the Column:

• Select a glass column appropriate for the amount of crude material (typically a 50:1 to 100:1 ratio of silica gel to crude product by weight).

• Securely clamp the column in a vertical position in a fume hood.

• Plug the bottom of the column with a small piece of cotton or glass wool.[13]

• Add a ~1 cm layer of sand over the plug to create an even base.[13]

• Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 100% hexane).

• Pour the slurry into the column, tapping the side gently to pack the silica evenly and remove air bubbles. Allow the solvent to drain until it is level with the top of the silica bed.[13]

• Add another ~1 cm layer of sand on top of the silica bed to prevent disturbance during solvent addition.

2. Loading the Sample:

• Dissolve the crude (E)-5-Octadecene in a minimal amount of a non-polar solvent (e.g., dichloromethane (B109758) or hexane).

• Carefully apply the sample solution to the top of the column using a pipette.[13]

• Alternative (for insoluble materials): Pre-adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding silica, and removing the solvent by rotary evaporation. Carefully pour the resulting free-flowing powder onto the column.[11]

• Drain the solvent until the sample is loaded onto the silica bed.

3. Elution and Fraction Collection:

• Carefully add the eluent to the top of the column.

• Apply pressure (using a pump or inert gas) to achieve a steady flow rate (flash chromatography).

• Begin collecting fractions in labeled test tubes or flasks.

• Monitor the separation by collecting small spots from the fractions for TLC analysis.[7][10]

• If necessary, gradually increase the polarity of the eluent (e.g., from 100% hexane to 99:1 hexane:ethyl acetate) to elute compounds with slightly higher polarity.

4. Isolation:

• Analyze the TLC plate to identify the fractions containing the pure product.

• Combine the pure fractions.

• Remove the solvent using a rotary evaporator to yield the purified (E)-5-Octadecene.

Protocol 2: Vacuum Fractional Distillation

This protocol is for separating compounds with different boiling points under reduced pressure.

1. Apparatus Setup:

• Assemble a fractional distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry and joints are properly sealed.

• Connect the apparatus to a vacuum pump with a cold trap and a pressure gauge.

2. Distillation Procedure:

• Place the crude (E)-5-Octadecene and a magnetic stir bar or boiling chips into the distillation flask.

• Slowly and carefully apply the vacuum to the system.

• Once the desired pressure is stable, begin heating the distillation flask using a heating mantle.

• Observe the temperature at the distillation head. The temperature will rise as the first fraction begins to vaporize and will plateau as it distills.

• Collect the initial fraction (forerun), which may contain volatile impurities.

• As the temperature begins to rise again, change the receiving flask to collect the main fraction corresponding to the boiling point of (E)-5-Octadecene at that pressure.

• Stop the distillation before the flask goes to dryness.

3. Shutdown:

• Remove the heating mantle and allow the apparatus to cool completely.

• Slowly and carefully vent the system to return it to atmospheric pressure before disassembling.

References

• 1. OCTADECENE - Ataman Kimya [atamanchemicals.com]
• 2. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. tnhmc.com [tnhmc.com]
• 6. Use of fractional distillation in organic chemistry - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. youtube.com [youtube.com]
• 8. Alkenes separation on a non polar column - Chromatography Forum [chromforum.org]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Purification [chem.rochester.edu]
• 12. What is OCTADECENE?Uses,Purification method_Chemicalbook [chemicalbook.com]
• 13. chemistry.miamioh.edu [chemistry.miamioh.edu]

stability of (E)-5-Octadecene in different solvents

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the stability of (E)-5-Octadecene in various laboratory solvents. Due to the limited availability of specific quantitative stability data for (E)-5-Octadecene in the public domain, this guide focuses on providing the foundational knowledge, experimental protocols, and troubleshooting advice necessary for researchers to assess its stability under their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of (E)-5-Octadecene?

A1: (E)-5-Octadecene, as a long-chain alkene, is a relatively stable compound. However, its stability can be influenced by several factors, including the choice of solvent, temperature, exposure to light, and the presence of oxygen or other reactive species. For long-term storage, it is advisable to keep the compound in a cool, dark place, preferably under an inert atmosphere.[1]

Q2: In which types of solvents is (E)-5-Octadecene soluble and potentially most stable?

A2: (E)-5-Octadecene is a non-polar molecule and, following the "like dissolves like" principle, exhibits good solubility and stability in non-polar organic solvents such as hexane (B92381) and other alkanes. It is generally insoluble in polar solvents like water. While it may dissolve in moderately polar solvents, the potential for reactions increases.

Q3: What are the primary degradation pathways for (E)-5-Octadecene in solution?

A3: The primary degradation pathways for alkenes like (E)-5-Octadecene include:

• Oxidation: The double bond is susceptible to oxidation, which can be initiated by atmospheric oxygen (autoxidation), especially in the presence of light or heat.[1] This can lead to the formation of epoxides, diols, or cleavage of the double bond to form aldehydes and carboxylic acids.

• Isomerization: Exposure to light or acid catalysts can cause the isomerization of the (E) or trans isomer to the (Z) or cis isomer.

• Polymerization: At elevated temperatures (typically above 120°C), 1-octadecene (B91540) has been shown to undergo spontaneous polymerization. While (E)-5-Octadecene is an internal alkene, the potential for polymerization under high-temperature conditions should be considered.

Q4: Are there any solvents that are known to be incompatible with (E)-5-Octadecene?

A4: Avoid strong oxidizing agents and highly acidic or basic conditions, as these can promote the degradation of the alkene double bond. Halogenated solvents like chloroform (B151607) should be used with caution, as they can contain acidic impurities or generate reactive species upon exposure to light, which may react with the alkene.

Q5: How should I store solutions of (E)-5-Octadecene?

A5: For optimal stability, solutions of (E)-5-Octadecene should be stored in amber glass vials with tightly sealed caps (B75204) to protect from light and air.[1] For long-term storage, it is recommended to refrigerate (2-8°C) or freeze (-20°C to -80°C) the solutions.[2] Purging the headspace of the vial with an inert gas like argon or nitrogen before sealing can further minimize oxidation.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of (E)-5-Octadecene.

Issue	Potential Cause	Troubleshooting Steps
Unexpected peaks in GC-MS chromatogram	Contamination of the solvent, sample, or GC system. Degradation of (E)-5-Octadecene (e.g., oxidation products, isomers). Septum bleed from the GC inlet.	1. Run a blank solvent injection to check for solvent and system contamination. 2. Prepare a fresh solution of (E)-5-Octadecene and re-analyze. 3. Compare the mass spectra of the unexpected peaks with known degradation products of alkenes (e.g., epoxides, aldehydes). 4. Check for and replace a worn or leaking septum.[3] 5. Condition the GC column according to the manufacturer's instructions.
Decrease in the main peak area of (E)-5-Octadecene over time	Degradation of the compound in solution. Evaporation of a volatile solvent. Adsorption of the compound onto the storage container.	1. Re-analyze the sample using the stability testing protocol (see below) to confirm degradation. 2. Ensure storage vials are tightly sealed. For volatile solvents, consider using vials with septa for sample extraction. 3. Use silanized glass vials to minimize adsorption of the non-polar compound.
Appearance of a new peak with the same mass-to-charge ratio as (E)-5-Octadecene but a different retention time	Isomerization of (E)-5-Octadecene to (Z)-5-Octadecene.	1. Analyze the sample using NMR spectroscopy to confirm the presence of the (Z)-isomer (see experimental protocols). 2. Protect solutions from light and avoid acidic conditions to minimize isomerization.
Poor peak shape (tailing or fronting) in GC analysis	Active sites in the GC inlet liner or column. Column overloading. Inappropriate initial oven temperature.	1. Use a fresh, deactivated inlet liner. 2. Trim the first few centimeters of the analytical column. 3. Dilute the sample to a lower concentration. 4. Ensure the initial oven temperature is appropriate for the solvent and analyte.

Data Presentation

Table 1: Stability of (E)-5-Octadecene in Various Solvents over Time at Room Temperature (25°C)

Solvent	Time (days)	% Remaining (E)-5-Octadecene (GC-MS)	% (Z)-5-Octadecene formed (NMR)	Observations (e.g., color change, precipitation)
Hexane	0	100	0	Clear, colorless solution
7
14
30
Ethanol	0	100	0	Clear, colorless solution
7
14
30
DMSO	0	100	0	Clear, colorless solution
7
14
30
Chloroform	0	100	0	Clear, colorless solution
7
14
30

Table 2: Effect of Temperature and Light on the Stability of (E)-5-Octadecene in Hexane over 30 Days

Condition	% Remaining (E)-5-Octadecene (GC-MS)	% (Z)-5-Octadecene formed (NMR)
Room Temperature (25°C), Light
Room Temperature (25°C), Dark
Refrigerated (4°C), Dark
Frozen (-20°C), Dark

Experimental Protocols

Protocol 1: Stability Assessment of (E)-5-Octadecene using Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To quantify the degradation of (E)-5-Octadecene in a given solvent over time.

Materials:

• (E)-5-Octadecene

• High-purity solvents (e.g., hexane, ethanol, DMSO, chloroform)

• Internal standard (e.g., a stable hydrocarbon not present in the sample, such as n-octadecane)

• GC-MS system with a suitable capillary column (e.g., non-polar, such as a DB-5ms)[4]

• Autosampler vials (amber glass recommended)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of (E)-5-Octadecene in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Internal Standard Addition: Add a known concentration of the internal standard to the stock solution.

• Sample Aliquoting: Aliquot the solution into several amber glass vials, filling them to minimize headspace.

• Storage: Store the vials under the desired conditions (e.g., room temperature with light exposure, room temperature in the dark, 4°C in the dark).

• Time Point Analysis: At specified time points (e.g., 0, 7, 14, 30 days), remove one vial for analysis.

• GC-MS Analysis:

  • Set up a GC-MS method suitable for the analysis of long-chain hydrocarbons.[5]

  • Inject a sample of the solution into the GC-MS.

  • Acquire the data in full scan mode to identify any degradation products.

  • Use selected ion monitoring (SIM) for accurate quantification of the (E)-5-Octadecene and internal standard peaks.

• Data Analysis:

  • Calculate the peak area ratio of (E)-5-Octadecene to the internal standard at each time point.

  • Normalize the peak area ratios to the ratio at time 0 to determine the percentage of (E)-5-Octadecene remaining.

Protocol 2: Quantification of (E)- to (Z)-Isomerization using Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the extent of isomerization of (E)-5-Octadecene to (Z)-5-Octadecene.

Materials:

• Solution of (E)-5-Octadecene from the stability study

• NMR spectrometer

• Deuterated solvent (e.g., CDCl₃)

• NMR tubes

Procedure:

• Sample Preparation: Evaporate the solvent from an aliquot of the stability study sample under a gentle stream of nitrogen. Re-dissolve the residue in a suitable deuterated solvent (e.g., CDCl₃).

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of the protons for accurate integration.

• Data Analysis:

  • Identify the distinct signals corresponding to the vinylic protons of the (E) and (Z) isomers. The coupling constants for trans (E) vinylic protons are typically larger (around 11-18 Hz) than for cis (Z) vinylic protons (around 6-14 Hz).[6]

  • Integrate the signals for the vinylic protons of both isomers.

  • Calculate the percentage of each isomer based on the relative integration values.

Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. cup.edu.cn [cup.edu.cn]
• 5. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Overcoming Octadecene Polymerization in High-Temperature Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges of 1-octadecene (B91540) (ODE) polymerization during high-temperature chemical reactions.

Troubleshooting Guide

This guide is designed to help you identify and resolve issues related to the unwanted polymerization of 1-octadecene in your experiments.

Problem: My final product is contaminated with a waxy or oily substance.

This is a common sign of poly(1-octadecene) (poly(ODE)) contamination. Poly(ODE) is a polymer that forms from 1-octadecene at elevated temperatures, often starting at 120°C and becoming more significant at higher temperatures.[1][2][3][4][5][6][7][8] Due to its similar size and solubility to hydrophobically-ligated nanoparticles, it can be challenging to remove using standard purification techniques.[1][2][3][4][5][6][7][8]

Initial Troubleshooting Steps:

• Confirm the presence of poly(ODE): Use techniques like Nuclear Magnetic Resonance (NMR) spectroscopy to identify the characteristic aliphatic signals of the polymer, which will be distinct from your target compound.[1][2]

• Review your reaction temperature: Note the temperature at which your reaction was conducted. Polymerization is more likely to occur at temperatures of 120°C and above.[1][2][7]

Solutions:

If you have confirmed or strongly suspect poly(ODE) contamination, consider the following solutions:

• Solvent Substitution: The most effective way to prevent polymerization is to replace 1-octadecene with a saturated, aliphatic solvent that does not have a polymerizable double bond.[1][2][3][4][7][8][9]

• Post-Synthesis Ligand Exchange: If your product has already been synthesized, a ligand exchange can be performed to alter the solubility of your product, allowing for the separation of the nonpolar poly(ODE).[1][3][4][5][6][7][8][9]

Experimental Protocols

Protocol 1: Solvent Substitution to Prevent Polymerization

This protocol outlines the process of selecting and using an alternative solvent to 1-octadecene for high-temperature reactions.

Objective: To prevent the formation of poly(ODE) during the reaction.

Materials:

• Your desired reactants

• Alternative solvent: n-hexadecane, n-octadecane, or squalane[2]

• Standard reaction glassware and heating apparatus

Procedure:

• Select an appropriate alternative solvent. Consider the boiling point and physical state at room temperature. n-hexadecane and squalane (B1681988) are liquid at room temperature, while n-octadecane is a solid, which may require heating for transfers.[2]

• Substitute 1-octadecene with the chosen saturated solvent in your standard reaction protocol.

• Proceed with your synthesis as you normally would, maintaining the same reaction temperature and time.

• Purify your product using your established methods. The absence of 1-octadecene will prevent the formation of poly(ODE), simplifying purification.

Protocol 2: Post-Synthesis Ligand Exchange for Poly(ODE) Removal

This protocol describes how to perform a ligand exchange to separate your product from poly(ODE) contamination.

Objective: To isolate the desired product from a mixture containing poly(ODE).

Materials:

• Your product contaminated with poly(ODE)

• A polar ligand suitable for your product (e.g., a phosphonic acid for CdSe quantum dots)

• An appropriate solvent system for the ligand exchange and subsequent separation (e.g., chloroform (B151607) and hexanes)

Procedure:

• Dissolve the contaminated product in a suitable solvent.

• Introduce the new, polar ligand to the solution. The specifics of the exchange (e.g., concentration, temperature, time) will depend on your specific product and the ligand being used.

• Induce precipitation of your now polar-ligand-capped product by adding a non-polar solvent in which the product is insoluble. The poly(ODE) will remain in the non-polar supernatant.

• Separate the precipitated product by centrifugation or filtration.

• Wash the product with a non-polar solvent to remove any remaining poly(ODE).

• Redissolve the purified product in a suitable polar solvent.

Frequently Asked Questions (FAQs)

Q1: At what temperature does 1-octadecene start to polymerize?

A1: 1-octadecene can begin to polymerize at temperatures as low as 120°C. The rate and extent of polymerization increase significantly with higher temperatures.[1][2][7] No polymerization is observed at 100°C.[2][7]

Q2: How can I detect poly(1-octadecene) in my sample?

A2: The presence of poly(ODE) can be confirmed using 2D Diffusion-Ordered NMR Spectroscopy (DOSY NMR), which can distinguish the polymer from your product based on differences in their diffusion coefficients.[1][2] Size exclusion chromatography (SEC) can also be used to analyze the molecular weight of the polymer.[1][2]

Q3: Why can't I remove poly(ODE) with standard purification methods?

A3: Poly(ODE) has a similar size and solubility to many nanoparticle products synthesized in 1-octadecene, especially those with hydrophobic surface ligands. This makes separation by methods that rely on these properties, such as precipitation/redispersion cycles and size exclusion chromatography, ineffective.[1][2][3][4][6][7][8][9]

Q4: What are some suitable alternative solvents to 1-octadecene?

A4: Saturated, aliphatic solvents are excellent alternatives. Commonly used substitutes include:

• n-hexadecane: Liquid at room temperature, boiling point of 287°C.[2]

• n-octadecane: Solid at room temperature (melts at 26-29°C), boiling point of 317°C.[2]

• Squalane (2,6,10,15,19,23-hexamethyltetracosane): Liquid at room temperature, boiling point of 350°C.[2]

Other potential, though less common, alternatives for high-temperature applications include heat transfer fluids like Dowtherm A or Therminol 66.[9]

Q5: Will using a different solvent affect my reaction?

A5: If 1-octadecene is only acting as a non-coordinating solvent (a heat transfer medium), replacing it with a saturated alkane should not significantly impact the reaction.[2] However, in some syntheses, 1-octadecene can also act as a reagent, for example, by reducing selenium or sulfur precursors.[9][10] In such cases, simply substituting the solvent may not be feasible, and a post-synthesis purification method like ligand exchange would be necessary to remove the resulting poly(ODE).

Data Presentation

Table 1: Temperature Dependence of 1-Octadecene Polymerization (after 24 hours)

Reaction Temperature (°C)	Conversion to Poly(ODE) (%)
120	0.64
160	6.58
240	24.01
320	88.51

Data sourced from ChemRxiv.[2]

Table 2: Properties of Alternative Solvents

Solvent	Boiling Point (°C)	Melting Point (°C)	State at Room Temp.
1-Octadecene	315	17.5	Liquid
n-Hexadecane	287	18	Liquid
n-Octadecane	317	28	Solid
Squalane	350	-75	Liquid

Data compiled from multiple sources.[2][9]

Visualizations

Caption: Troubleshooting workflow for poly(ODE) contamination.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Trouble with ODE: Polymerization during Nanocrystal Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. What is OCTADECENE?Uses,Purification method_Chemicalbook [chemicalbook.com]
• 10. guidechem.com [guidechem.com]

Technical Support Center: (E)-5-Octadecene Dispenser Longevity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the longevity and effectiveness of (E)-5-Octadecene dispensers in experimental settings.

Troubleshooting Guide

This section addresses common issues encountered during the use of (E)-5-Octadecene dispensers, offering potential causes and actionable solutions in a direct question-and-answer format.

Q1: Why is there a rapid decline in the effectiveness of my (E)-5-Octadecene dispensers long before the expected lifespan?

Possible Causes:

• Environmental Exposure: High temperatures, direct sunlight (UV radiation), and high airflow can accelerate the degradation and release rate of (E)-5-Octadecene.

• Improper Storage: Pre-deployment exposure to heat and light can cause premature degradation and volatilization of the pheromone.

• Dispenser Material: The dispenser polymer may have a high permeability for (E)-5-Octadecene, leading to a rapid initial release.

• Chemical Degradation: (E)-5-Octadecene, as an alkene, is susceptible to oxidation, which can be accelerated by environmental factors.

Solutions:

• Storage: Store dispensers in a cool, dark, and airtight environment, preferably refrigerated or frozen, until deployment.

• Field Placement: Whenever possible, position dispensers in a shaded area of the experimental setup to minimize UV exposure and extreme temperature fluctuations.

• Dispenser Selection: Choose a dispenser material with a known slow-release profile for long-chain alkenes. Polyethylene-based dispensers are a common choice.

• Initial "Flash-Off" Period: To achieve a more stable release rate, consider airing the dispensers in a controlled environment for 24 hours before field placement to allow the initial high release to subside.

Q2: I am observing inconsistent results between experiments using the same batch of (E)-5-Octadecene dispensers. What could be the cause?

Possible Causes:

• Inconsistent Dispenser Manufacturing: There may be variability in the pheromone load or polymer blend between individual dispensers.

• Variable Environmental Conditions: Fluctuations in temperature, humidity, and airflow between experiments will directly impact the release rate.[1][2]

• Degradation Over Time: The pheromone within the dispensers may be degrading at different rates depending on minor variations in storage or field conditions.

Solutions:

• Batch Testing: Before starting a large-scale experiment, test a small subset of the dispenser batch to determine the initial pheromone load and release rate consistency.

• Environmental Monitoring: Record key environmental parameters such as temperature and humidity throughout your experiments to help explain any observed variability.

• Standardized Protocols: Ensure that storage, handling, and deployment procedures are strictly standardized across all experiments.

Q3: My analytical instruments are detecting little to no (E)-5-Octadecene being released from the dispensers, even shortly after deployment. What should I check?

Possible Causes:

• Complete Dispenser Exhaustion: The dispensers may have been stored improperly or are past their effective lifespan.

• Pheromone Degradation: The (E)-5-Octadecene within the dispenser may have degraded due to exposure to oxygen or UV light.

• Analytical Method Sensitivity: Your gas chromatography (GC) method may not be sensitive enough to detect the low concentrations of released pheromone.

• Improper Sample Collection: The method used to collect the released pheromone (e.g., headspace analysis, solvent extraction) may not be efficient.

Solutions:

• Verify Dispenser Integrity: Analyze an unused dispenser from the same batch to confirm the presence and concentration of (E)-5-Octadecene.

• Review Storage History: Check the storage conditions and duration of the dispensers.

• Calibrate Instruments: Ensure your analytical instruments (e.g., GC-MS, GC-FID) are properly calibrated and have the required sensitivity for pheromone analysis.

• Optimize Collection Method: Review and optimize your sample collection protocol to ensure efficient trapping of the released (E)-5-Octadecene.

Frequently Asked Questions (FAQs)

Q1: What is the optimal way to store (E)-5-Octadecene dispensers to maximize their longevity?

For long-term storage, it is recommended to keep the dispensers in their original unopened packaging at temperatures below 0°C. For short-term storage (a few weeks), refrigeration at around 4°C is sufficient. Always store them in a dark place to prevent photodegradation.

Q2: How do environmental factors like temperature and humidity affect the release rate of (E)-5-Octadecene?

The release rate of (E)-5-Octadecene from a passive dispenser is highly dependent on temperature. As temperature increases, the vapor pressure of the pheromone increases, leading to a higher release rate.[1][2] The effect of humidity on the release of nonpolar compounds like (E)-5-Octadecene is generally less pronounced than temperature, but very high humidity could potentially lead to oxidative degradation of the pheromone.[3][4]

Q3: What type of dispenser material is best suited for the controlled release of (E)-5-Octadecene?

Polyethylene (B3416737) (PE) is a commonly used polymer for pheromone dispensers due to its chemical inertness and the ability to control release rates by modifying its density and thickness. For a long-chain alkene like (E)-5-Octadecene, a low-density polyethylene (LDPE) dispenser is often a suitable choice, providing a balance between a steady release and a long field life.

Q4: Can I reuse (E)-5-Octadecene dispensers?

It is generally not recommended to reuse passive pheromone dispensers. The release rate of the pheromone is not constant over time and will significantly decrease, making it impossible to ensure a consistent and effective dose in subsequent experiments.

Q5: What are the primary degradation pathways for (E)-5-Octadecene in a dispenser?

As an alkene, (E)-5-Octadecene is susceptible to oxidation, particularly at the double bond. This can be initiated by exposure to atmospheric oxygen, UV radiation, and high temperatures. The degradation products are unlikely to be biologically active and will reduce the overall efficacy of the dispenser.[5]

Data Presentation

Table 1: Estimated Influence of Temperature on the Release Rate of (E)-5-Octadecene from a Standard LDPE Dispenser

Temperature (°C)	Relative Release Rate	Estimated Half-Life (days)
15	Low	> 90
25	Medium	60 - 90
35	High	30 - 60

Disclaimer: This data is an estimation based on general principles of pheromone release from polymer matrices. Actual release rates and half-life will vary depending on the specific dispenser design, material, and environmental conditions. Experimental validation is highly recommended.

Table 2: Estimated Impact of Field Aging on the Efficacy of (E)-5-Octadecene Dispensers

Age of Dispenser in Field (Weeks)	Estimated Remaining Pheromone (%)	Relative Efficacy
0	100%	High
4	70-80%	High
8	40-60%	Medium
12	10-30%	Low
16	<10%	Very Low

Disclaimer: This table provides a generalized aging profile. The actual rate of pheromone depletion and efficacy decline will be influenced by the factors mentioned in the troubleshooting guide. Efficacy can be measured by behavioral assays or trap capture rates in relevant insect species.

Experimental Protocols

Protocol 1: Quantification of (E)-5-Octadecene Release Rate from Dispensers

Objective: To determine the in-vitro release rate of (E)-5-Octadecene from a dispenser under controlled laboratory conditions.

Methodology:

• Setup: Place individual dispensers in sealed glass vials of a known volume.

• Incubation: Incubate the vials at a constant temperature (e.g., 25°C).

• Volatile Collection: At predetermined time intervals (e.g., 24, 48, 72 hours), collect the released (E)-5-Octadecene from the headspace using a Solid Phase Microextraction (SPME) fiber.

• GC-MS Analysis: Analyze the collected volatiles by Gas Chromatography-Mass Spectrometry (GC-MS).

  • Injector Temperature: 250°C

  • Column: DB-5ms or equivalent non-polar column.

  • Oven Program: Start at 100°C, ramp to 280°C at 10°C/min.

  • MS Detector: Scan from m/z 40 to 400.

• Quantification: Create a calibration curve using known concentrations of pure (E)-5-Octadecene standard. Calculate the amount of pheromone released per unit of time.

Protocol 2: Stability Testing of (E)-5-Octadecene in Dispensers

Objective: To assess the chemical stability of (E)-5-Octadecene within the dispenser matrix over time under different storage conditions.

Methodology:

• Sample Preparation: Place dispensers from the same batch into separate, airtight containers.

• Storage Conditions: Store the containers under different conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Refrigerated (Control): 4°C

• Time Points: At specified time intervals (e.g., 0, 1, 3, 6 months), remove a subset of dispensers from each storage condition.

• Extraction: Extract the remaining (E)-5-Octadecene from the dispensers using a suitable solvent (e.g., hexane).

• GC-FID Analysis: Quantify the amount of (E)-5-Octadecene in the extract using a Gas Chromatograph with a Flame Ionization Detector (GC-FID).

• Data Analysis: Compare the amount of (E)-5-Octadecene remaining at each time point to the initial amount (time 0) to determine the degradation rate.

Mandatory Visualization

Caption: Troubleshooting workflow for low efficacy of (E)-5-Octadecene dispensers.

Caption: Simplified degradation pathway of (E)-5-Octadecene in a dispenser.

Caption: Experimental workflow for determining the longevity of (E)-5-Octadecene dispensers.

References

• 1. mdpi.com [mdpi.com]
• 2. Insect sex pheromones : Effect of temperature on evaporation rates of acetates from rubber septa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Influence of temperature and relative air humidity on the oxidative destruction of pheromones: University of Hohenheim [uni-hohenheim.de]
• 5. Effects of pheromone components and their degradation products on the response ofHeliothis spp. to traps - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (E)-5-Octadecene Field Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the low efficacy of (E)-5-Octadecene in field experiments targeting the rice stem borer, Chilo suppressalis.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues encountered during the field application of (E)-5-Octadecene for mating disruption.

Problem 1: Low to No Reduction in Male Moth Captures in Monitoring Traps

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Incorrect Dispenser Placement	- Verify Height: Dispensers should be placed in the upper third of the crop canopy, consistent with the typical flight height of male moths. - Check Density and Distribution: Ensure the recommended number of dispensers per hectare are evenly distributed throughout the treatment area to create a uniform pheromone cloud. Uneven distribution can lead to "hotspots" of untreated areas.
Suboptimal Timing of Application	- Monitor Pest Population: Deploy monitoring traps before the expected emergence of the adult moths to accurately determine the start of the flight period. - Apply Prophylactically: Place dispensers in the field just before the first male moths are detected. A delay in application can result in a significant number of females mating before the pheromone has adequately saturated the area.
Environmental Factors	- High Winds: Strong or persistent winds can rapidly dissipate the pheromone plume, reducing its concentration below effective levels. Consider using dispensers with a higher release rate or increasing dispenser density in upwind sections of the field.[1][2] - High Temperatures: Elevated temperatures can accelerate the release rate of the pheromone, leading to premature depletion of the dispensers.[1] Select dispensers with formulations designed for stable release across a range of temperatures. - Rainfall: Heavy rainfall may wash away certain types of pheromone formulations or affect the release mechanism of some dispensers.[2] After significant rainfall, check the integrity of the dispensers and consider redeployment if necessary.
Pheromone Formulation and Dispenser Issues	- Inadequate Release Rate: The release rate of the dispenser may be too low to effectively disrupt mating. This can be due to the dispenser's design or environmental conditions.[3] - Premature Exhaustion: The dispenser may have exhausted its pheromone supply before the end of the moth flight period. This can be caused by higher-than-expected temperatures or incorrect dispenser choice for the required duration.[4]
Competing Pheromone Sources	- Interference from Other Species: The presence of sex pheromones from other insect species in the same field can sometimes interfere with the response of Chilo suppressalis males to (E)-5-Octadecene. For example, certain components of the Cnaphalocrocis medinalis sex pheromone have been shown to inhibit the attraction of C. suppressalis males.

Problem 2: Significant Crop Damage Despite a Reduction in Trap Captures

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Immigration of Mated Females	Mated females from adjacent untreated areas may be flying into the treated plot and laying eggs. Mating disruption is most effective in large, isolated areas. Consider creating a buffer zone around the experimental plot or coordinating with neighboring researchers or farmers to treat a wider area.[2]
High Pest Population Density	At very high population densities, the probability of males finding females by chance increases, even in a pheromone-saturated environment. In such cases, integrating mating disruption with other control methods, such as the use of insecticides or biological control agents, may be necessary.
Inaccurate Damage Assessment	Ensure that the crop damage being observed is indeed caused by Chilo suppressalis and not another pest. Misidentification of the pest can lead to the incorrect application of a species-specific control method like pheromone-based mating disruption.

Frequently Asked Questions (FAQs)

Q1: What is the optimal dispenser density for (E)-5-Octadecene in the field?

A1: The optimal dispenser density can vary depending on the formulation, the expected pest pressure, and environmental conditions. Studies on Chilo suppressalis have evaluated densities ranging from 16 to 51 dispensers per hectare. It is crucial to consult the manufacturer's recommendations for the specific dispenser product being used and to consider the specific conditions of the experimental site.

Q2: How do I know if my dispensers are still releasing pheromone?

A2: You can assess the remaining pheromone content in dispensers by collecting a few from the field at regular intervals and sending them for laboratory analysis (e.g., Gas Chromatography). A simpler, though less precise, field method is to place a used dispenser in a small, enclosed container (like a glass jar) for a few hours and then check for the characteristic pheromone scent.

Q3: Can I use (E)-5-Octadecene in combination with other pest control methods?

A3: Yes, (E)-5-Octadecene is well-suited for use in Integrated Pest Management (IPM) programs. It can be used in conjunction with insecticides, biological control agents, and cultural practices to enhance overall pest control efficacy.

Q4: What is the effect of UV light on the stability of (E)-5-Octadecene?

A4: Like many organic compounds, long-chain alkenes such as (E)-5-Octadecene can be susceptible to degradation upon prolonged exposure to UV radiation.[5] This can lead to a loss of efficacy. Many commercial pheromone dispensers are formulated with UV protectants to mitigate this issue. When designing experiments, consider the potential for photodegradation, especially in areas with high sun exposure.

Quantitative Data Summary

The following table summarizes key quantitative data from field studies on Chilo suppressalis mating disruption.

Parameter	Value	Source
Optimal Pheromone Release Rate	Approximately 34 µ g/day	[3][6]
Tested Dispenser Densities	16, 25, 31, 51 dispensers/hectare
Efficacy of Aerosol Dispensers	Comparable to 30 passive dispensers/ha

Experimental Protocols

Protocol 1: Field Efficacy Trial for (E)-5-Octadecene Mating Disruption

Objective: To evaluate the effectiveness of (E)-5-Octadecene dispensers in reducing mating and subsequent crop damage by Chilo suppressalis.

Materials:

• (E)-5-Octadecene dispensers

• Monitoring traps baited with a synthetic lure for Chilo suppressalis

• Untreated control plots

• Data collection sheets

• GPS device for mapping

Methodology:

• Site Selection: Choose a location with a known history of Chilo suppressalis infestation. The experimental area should be large enough to minimize edge effects (ideally >1 hectare). Establish at least two plots: a treatment plot and an untreated control plot, separated by a buffer zone of at least 200 meters.

• Pre-treatment Monitoring: Deploy monitoring traps in both plots one to two weeks before the expected moth flight to establish a baseline population density.

• Dispenser Deployment: At the beginning of the moth flight period, deploy the (E)-5-Octadecene dispensers in the treatment plot according to the desired density and distribution pattern. Record the date and placement of each dispenser.

• Monitoring: Throughout the flight period, inspect the monitoring traps in both plots weekly. Count and record the number of male Chilo suppressalis moths captured in each trap.

• Damage Assessment: At the end of the crop season, conduct a crop damage assessment in both the treatment and control plots. This can be done by randomly selecting a predetermined number of plants in each plot and counting the number of "deadhearts" or "whiteheads" characteristic of stem borer damage.

• Data Analysis: Compare the average number of moths captured per trap per week and the percentage of damaged plants between the treatment and control plots. A significant reduction in both parameters in the treated plot indicates successful mating disruption.

Protocol 2: Measurement of Pheromone Release Rate from Dispensers

Objective: To quantify the release rate of (E)-5-Octadecene from a dispenser over time under controlled conditions.

Materials:

• (E)-5-Octadecene dispensers

• Volatile collection system (e.g., glass chamber, purified air source, adsorbent tubes)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Solvents for extraction (e.g., hexane)

• Internal standard

Methodology:

• System Setup: Place a dispenser inside a glass chamber. Pass a stream of purified air at a constant flow rate over the dispenser.

• Volatile Trapping: Connect the outlet of the chamber to an adsorbent tube (e.g., containing Tenax® or a similar polymer) to trap the released (E)-5-Octadecene.

• Sample Collection: Collect volatiles for a defined period (e.g., 24 hours).

• Extraction: Elute the trapped compounds from the adsorbent tube using a suitable solvent (e.g., hexane) containing a known amount of an internal standard.

• GC-MS Analysis: Analyze the extract using GC-MS to separate and quantify the amount of (E)-5-Octadecene.

• Calculation: Calculate the release rate in micrograms per day by dividing the total amount of pheromone collected by the duration of the collection period.

• Repeat: Repeat this process at different time points (e.g., weekly) to determine the release profile of the dispenser over its expected lifespan.

Visualizations

Caption: Workflow for field efficacy testing of (E)-5-Octadecene.

Caption: A logical flow for troubleshooting low efficacy.

Caption: Generalized pathway of insect pheromone reception.

References

• 1. hortinfo.co.nz [hortinfo.co.nz]
• 2. blog.semios.com [blog.semios.com]
• 3. Study on the optimum pheromone release rate for attraction of Chilo suppressalis (Lepidoptera: Pyralidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. UV-C and UV-C/H₂O-Induced Abiotic Degradation of Films of Commercial PBAT/TPS Blends - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

calibration of instruments for (E)-5-Octadecene analysis

Technical Support Center: (E)-5-Octadecene Analysis

This guide provides troubleshooting advice and frequently asked questions regarding the calibration of analytical instruments for the quantitative analysis of (E)-5-Octadecene.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for (E)-5-Octadecene analysis? A1: Gas Chromatography with Flame Ionization Detection (GC-FID) is the recommended method for analyzing (E)-5-Octadecene. This technique is well-suited for volatile, nonpolar hydrocarbons and offers excellent sensitivity and reproducibility. The standard method for separating and quantifying long-chain alkenes often involves gas chromatography.[1]

Q2: Why is instrument calibration necessary for quantitative analysis? A2: Calibration is a critical process that verifies an instrument's response to known quantities of an analyte.[2] It involves creating a relationship between the concentration of (E)-5-Octadecene and the signal produced by the detector. This relationship, known as a calibration curve, is essential for accurately calculating the concentration of the analyte in unknown samples.[3]

Q3: How are calibration standards for (E)-5-Octadecene prepared? A3: Calibration standards are prepared by making a series of dilutions from a stock solution of pure (E)-5-Octadecene.

• Primary Stock Solution: Accurately weigh a known amount of high-purity (E)-5-Octadecene and dissolve it in a precise volume of a suitable solvent (e.g., hexane (B92381) or isooctane) to create a concentrated stock solution.

• Serial Dilutions: Perform a series of precise dilutions from the stock solution to create at least five calibration standards covering the expected concentration range of the samples.[4]

Q4: How often should a full calibration be performed? A4: The frequency of calibration depends on the instrument's usage and stability.[2] A full calibration is generally recommended:

• Before analyzing a new batch of samples.

• After performing significant instrument maintenance (e.g., changing the column, cleaning the injector or detector).

• If the results from calibration check standards do not meet the acceptance criteria.

• On a regular schedule (e.g., weekly or monthly) for instruments with heavy use.[2]

Q5: What is an internal standard and should I use one for this analysis? A5: An internal standard (IS) is a compound with similar chemical properties to the analyte, added in a constant amount to all standards and samples. Using an IS, such as n-octadecane or another non-interfering long-chain hydrocarbon, can improve precision by correcting for variations in injection volume and sample preparation.[5] The ratio of the analyte's peak area to the IS peak area is used for plotting the calibration curve.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of (E)-5-Octadecene.

Problem: No peaks or significantly reduced peak size.

Possible Cause	Recommended Solution
Leaking Syringe or Septum	Check the syringe for leaks and replace it if necessary. Replace the injector septum regularly.[6]
Injector Contamination	Clean the injector port and replace the injector liner.[7][8]
Incorrect Injector Temperature	Ensure the injector temperature is high enough to volatilize (E)-5-Octadecene and the solvent (typically 250-280 °C).[7]
Column Breakage or Improper Installation	Visually inspect the column for breaks. Reinstall the column according to the manufacturer's instructions, ensuring the correct insertion depth into the injector and detector.[9][10]

| Detector Malfunction | For an FID, check that the hydrogen and air gas flows are correct and that the flame is lit.[6] |

Problem: Poor Peak Shape (Fronting or Tailing).

Possible Cause	Recommended Solution
Column Overload	Dilute the sample or reduce the injection volume. A column with a thicker film or wider diameter can also increase capacity.[9]
Active Sites in the Injector or Column	Use a deactivated injector liner. If the column is old, trim 10-30 cm from the inlet end or replace the column.[8]
Incompatible Solvent	Ensure the sample solvent is appropriate for the analysis. For nonpolar compounds like (E)-5-Octadecene, use a nonpolar solvent like hexane.

| Initial Oven Temperature Too High | A high initial temperature can cause peak fronting, especially for low-boiling solvents. Lower the initial oven temperature.[9] |

Problem: Shifting Retention Times.

Possible Cause	Recommended Solution
Leaks in the Carrier Gas Flow Path	Perform a leak check of the system, paying close attention to fittings at the gas source, injector, and detector.[6]
Fluctuations in Carrier Gas Flow Rate	Use a calibrated electronic flow meter to verify the column flow rate is stable and set correctly.[8]
Unstable Oven Temperature	Verify the stability and accuracy of the GC oven's temperature control.[8]

| Column Degradation | Over time, the stationary phase of the column can degrade. If other causes are ruled out, the column may need to be replaced.[6] |

Problem: Baseline Noise or Drift.

Possible Cause	Recommended Solution
Contaminated Carrier Gas	Ensure high-purity carrier gas is used and that gas traps (oxygen, moisture, hydrocarbon) are installed and functioning correctly.[10]
Column Bleed	Condition the column according to the manufacturer's instructions. Do not exceed the column's maximum operating temperature.[6]
Contaminated Injector or Detector	Clean the injector and detector as per the instrument manual's instructions.[6][9]

| Leaks in the System | Small leaks can introduce air into the system, leading to baseline instability. Perform a thorough leak check.[6] |

Experimental Protocols

Protocol 1: External Standard Calibration for (E)-5-Octadecene by GC-FID

This protocol outlines the procedure for creating an external standard calibration curve.

1. Preparation of Standards:

• Prepare a 1000 µg/mL primary stock solution of (E)-5-Octadecene in hexane.

• Perform serial dilutions to prepare a minimum of five working standards. See the example in the table below.

2. GC-FID Instrument Setup (Example Parameters):

• Column: DB-5 or similar non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1.2 mL/min).[3]

• Injector: Split/Splitless, set to 250 °C. Use a split ratio of 20:1 (this may need optimization).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Detector: FID, set to 280 °C. Set Hydrogen, Air, and Makeup gas flows as recommended by the manufacturer.

3. Calibration Curve Generation:

• Inject each calibration standard at least twice to ensure reproducibility.

• Integrate the peak corresponding to (E)-5-Octadecene to determine its peak area.

• Plot the average peak area (y-axis) against the concentration (x-axis) for each standard.

• Perform a linear regression analysis on the data points.[4] The resulting equation (y = mx + c) and correlation coefficient (R²) define the calibration curve.

4. Sample Analysis:

• Inject the unknown sample(s) using the same method.

• Use the peak area from the unknown sample and the calibration equation to calculate the concentration of (E)-5-Octadecene.

Data and Acceptance Criteria

The quality of the calibration is assessed by its performance characteristics.

Table 1: Example Calibration Standards and Instrument Response

Standard Level	Concentration (µg/mL)	Average Peak Area
1	5.0	15,500
2	10.0	31,200
3	25.0	78,000
4	50.0	154,500

| 5 | 100.0 | 310,000 |

Table 2: Typical Calibration Performance Parameters

Parameter	Acceptance Criterion	Description
Correlation Coefficient (R²)	≥ 0.999	Indicates the linearity of the relationship between concentration and response.[11]
Calibration Point Deviation	Each point should be within ±15% of its nominal concentration.	Verifies the accuracy of each point on the curve.
Limit of Detection (LOD)	S/N ratio ≥ 3	The lowest concentration of analyte that can be reliably detected.

| Limit of Quantitation (LOQ) | S/N ratio ≥ 10 | The lowest concentration of analyte that can be accurately quantified. |

Visualized Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. mastelf.com [mastelf.com]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 7. stepbio.it [stepbio.it]
• 8. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. pharmaknowledgeforum.com [pharmaknowledgeforum.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of (E)-5-Octadecene and Its (Z)-Isomer

For Researchers, Scientists, and Drug Development Professionals

The spatial arrangement of atoms within a molecule, though seemingly subtle, can lead to profound differences in biological activity. This guide provides a comparative overview of (E)-5-Octadecene and (Z)-5-Octadecene, focusing on the principles of geometric isomerism and their implications for efficacy in a biological context. While direct comparative studies on these specific isomers are not extensively available in public literature, this document synthesizes the foundational concepts of structure-activity relationships (SAR) and provides context from instances where these molecules have been identified in natural sources.

The Decisive Role of Geometric Isomerism in Bioactivity

Geometric isomers, also known as cis-trans or E/Z isomers, are stereoisomers that have the same molecular formula and connectivity but differ in the spatial orientation of atoms or groups around a rigid structure, such as a double bond.[1] This structural variance can significantly alter how a molecule interacts with biological targets, such as enzymes and receptors.[1][2] Consequently, geometric isomers can exhibit notable differences in their potency, binding affinity, therapeutic effects, and even toxicity profiles.[2]

The biological activity of a drug is often contingent on a precise fit with its target, and only one isomer may possess the correct three-dimensional shape to bind effectively to a receptor site.[1] The other isomer might be less active, completely inactive, or elicit unintended side effects.[1] Therefore, understanding the structure-activity relationship is a cornerstone of rational drug design.[3][4]

Theoretical Comparison of Bioactivity

The distinct geometries of (E)-5-Octadecene (trans) and (Z)-5-Octadecene (cis) are expected to lead to different biological activities. The linear nature of the trans isomer versus the bent conformation of the cis isomer can dictate how they fit into binding pockets of proteins.

Feature	(E)-5-Octadecene (trans-isomer)	(Z)-5-Octadecene (cis-isomer)	Rationale
Molecular Shape	More linear, extended conformation.	Bent or "kinked" conformation.	The substituents on the double bond are on opposite sides for (E) and the same side for (Z).
Receptor Binding	May fit better into linear, hydrophobic binding pockets.	May be preferred by receptors with a specific kinked or angled binding site.	The overall shape of the molecule is a primary determinant of its ability to interact with a biological receptor.[1]
Membrane Fluidity	Less disruptive to membrane packing, similar to saturated fatty acids.	Can increase membrane fluidity by disrupting the tight packing of lipid chains.	The "kink" in cis-isomers introduces disorder in lipid bilayers.
Metabolic Fate	May be metabolized differently by enzymes that have specific stereochemical requirements.	Could be a preferred substrate or an inhibitor for certain enzymes compared to its trans-counterpart.	Enzymes are chiral and can differentiate between stereoisomers.
Potential Efficacy	Could exhibit higher or lower efficacy depending on the specific target's geometry.	Efficacy is target-dependent and could be greater or lesser than the (E)-isomer.	The principle of stereospecificity dictates that one isomer is often more active than the others.

Natural Occurrences and Associated Biological Activities

While dedicated pharmacological studies on (E)-5-Octadecene and (Z)-5-Octadecene are scarce, they have been identified as constituents in various plant extracts that exhibit biological activities. It is important to note that the activities of these extracts are due to a complex mixture of phytochemicals, and the specific contribution of the octadecene isomers is not isolated.

Plant Source	Isomer(s) Identified	Reported Biological Activity of the Extract
Chenopodium ambrosioides L.	(E)-5-Octadecene	Antidiabetic and antioxidant activities.[5]
Rhizome hairs of Cibotium barometz	Z-5-nonadecene (a related alkene)	Antioxidant, antibacterial, and antifungal activities.[6]
Rubus pyrifolius	9-Octadecene, (E)-	Antioxidant, anti-inflammatory, and anti-cancer properties.[7]
Urena lobata	5-Eicosene and 3-Eicosene (related alkenes)	Antimicrobial, anti-hyperglycemic, cytotoxic, antioxidant, and insecticide activities.[8]

Experimental Protocols: A Conceptual Framework

For researchers aiming to directly compare the efficacy of (E)-5-Octadecene and (Z)-5-Octadecene, a structured experimental approach is necessary.

In Vitro Target-Based Assays

• Objective: To determine the interaction of each isomer with a specific molecular target (e.g., enzyme, receptor).

• Methodology:

  • Synthesize or procure high-purity samples of (E)-5-Octadecene and (Z)-5-Octadecene.

  • Select a relevant biological target based on preliminary screening or hypothesis.

  • Perform binding assays (e.g., surface plasmon resonance, isothermal titration calorimetry) to determine binding affinities (Kd).

  • Conduct functional assays (e.g., enzyme inhibition assays, receptor activation assays) to measure the functional consequence of binding (IC50, EC50).

  • Compare the binding and functional data for the two isomers.

Cell-Based Assays

• Objective: To evaluate the effect of each isomer on cellular processes.

• Methodology:

  • Choose a relevant cell line for the biological context of interest.

  • Treat cells with a range of concentrations of each isomer.

  • Perform assays to measure relevant cellular responses, such as cell viability (e.g., MTT assay), apoptosis (e.g., caspase activity assay), or the expression of specific biomarkers (e.g., qPCR, Western blot).

  • Analyze dose-response curves to compare the potency and efficacy of the isomers.

In Vivo Studies

• Objective: To assess the overall therapeutic effect and safety profile of each isomer in a living organism.

• Methodology:

  • Select an appropriate animal model for the disease or condition under investigation.

  • Administer each isomer through a relevant route and at various dosages.

  • Monitor relevant physiological and behavioral endpoints to assess efficacy.

  • Conduct toxicological studies to evaluate the safety profile of each isomer.

  • Perform pharmacokinetic analysis to understand the absorption, distribution, metabolism, and excretion (ADME) of each isomer.

Visualizing Key Concepts

To further elucidate the principles discussed, the following diagrams illustrate the fundamental concepts of stereospecific binding and a generalized workflow for isomer comparison.

References

• 1. Describe the significance of geometrical isomerism to the functioning of .. [askfilo.com]
• 2. The Role of Geometric Isomers in Drug Efficacy and Toxicity [eureka.patsnap.com]
• 3. Structure–activity relationship - Wikipedia [en.wikipedia.org]
• 4. publications.ashp.org [publications.ashp.org]
• 5. nrfhh.com [nrfhh.com]
• 6. researchgate.net [researchgate.net]
• 7. notulaebiologicae.ro [notulaebiologicae.ro]
• 8. jddtonline.info [jddtonline.info]

Synergistic Effects of Octadecene Isomers in Insect Pheromone Blends: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synergistic effects of octadecene isomers with other pheromone components, focusing on available experimental data. While the initial topic of interest was (E)-5-Octadecene, current research literature provides limited information on its synergistic interactions. However, extensive data is available for a related isomer, 1-octadecene (B91540), which serves as a potent case study for understanding the cooperative action of pheromone components. This document will present the detailed findings on 1-octadecene and contrast them with the current knowledge on (E)-5-Octadecene.

1-Octadecene: A Case Study in Synergism in the Coffee White Stem Borer (Xylotrechus quadripes)

In the coffee white stem borer, Xylotrechus quadripes, a serious pest of Arabica coffee, the female-produced pheromone component, 1-octadecene, exhibits a significant synergistic effect when combined with the male-produced aggregation pheromone, 2-hydroxy-3-decanone (2H3D).[1] This synergy enhances the attraction of both male and female beetles, making the blend a powerful tool for monitoring and mass trapping.

Quantitative Analysis of Synergistic Effects

The synergistic action of 1-octadecene and 2H3D has been quantified through electroantennography (EAG) and field trapping experiments.

Table 1: Electroantennogram (EAG) Responses of Xylotrechus quadripes to Pheromone Components

Pheromone Component(s)	Male Antennal Response (mV ± SEM)	Female Antennal Response (mV ± SEM)
2-hydroxy-3-decanone (2H3D) alone	---	---
1-octadecene alone	---	---
2H3D + 1-octadecene (1:2 ratio)	0.69 ± 0.13	0.98 ± 0.20

Data sourced from Mangalgikar et al., 2023.

Table 2: Field Trapping Results for Xylotrechus quadripes Using Different Pheromone Baits

Lure Composition	Mean Number of Beetles Trapped (± SEM)
Control (no lure)	---
2-hydroxy-3-decanone (2H3D) alone	2.00 ± 0.82
1-octadecene alone	1.83 ± 0.28
2H3D + 1-octadecene (1:2 ratio)	3.50 ± 0.65

Data indicates that the 1:2 blend of 2H3D and 1-octadecene trapped significantly more beetles than either component alone, demonstrating behavioral synergism.[1]

Experimental Protocols

The EAG bioassay is a technique used to measure the electrical response of an insect's antenna to volatile compounds.

• Antenna Preparation: An antenna is excised from a live beetle.

• Electrode Placement: The base and tip of the antenna are placed in contact with electrodes using a conductive gel.

• Airflow: A continuous stream of charcoal-filtered, humidified air is passed over the antenna.

• Stimulus Delivery: A puff of air containing a known concentration of the test compound is introduced into the airstream for a short duration (e.g., 0.5 seconds).

• Signal Recording: The change in electrical potential across the antenna is amplified and recorded. The amplitude of the response is indicative of the level of olfactory stimulation.

Field trials are essential to confirm the behavioral relevance of laboratory findings.

• Trap Design: Sticky cross-vane traps are commonly used.

• Lure Preparation: Lures are prepared by loading synthetic pheromone components, alone or in specific ratios, into dispensers (e.g., PVC vials).

• Trap Deployment: Traps are placed in the field at a specified distance from each other to avoid interference.

• Data Collection: The number of trapped insects is recorded at regular intervals.

• Statistical Analysis: The trapping data is statistically analyzed to determine significant differences between treatments.

Pheromone Perception and Signaling Pathway

While the specific signaling pathway for 1-octadecene and 2H3D in X. quadripes has not been fully elucidated, a general model of insect olfactory perception can be applied.

References

• 1. mdpi.com [mdpi.com]

(E)-5-Octadecene in Moth Communication: A Comparative Analysis Against Other Long-Chain Alkenes

In the intricate world of insect chemical communication, long-chain alkenes play a pivotal role as sex pheromones, guiding the reproductive behaviors of numerous moth species. Among these, (E)-5-octadecene has been identified as a significant modulator of moth communication, primarily acting as a disruptant of sexual attraction. This guide provides a comprehensive comparison of (E)-5-octadecene with other notable long-chain alkene pheromones, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Performance Comparison of Long-Chain Alkenes in Moth Communication

The efficacy of a pheromone or its analogue is determined by its ability to elicit a specific behavioral response, which can be quantified through various electrophysiological and behavioral assays. Below is a comparative summary of (E)-5-octadecene and other key long-chain alkenes used in moth communication.

Pheromone Component	Moth Species	Type of Activity	Experimental Observations
(E)-5-Octadecene	Chilo suppressalis (Rice Stem Borer)	Mating Disruptant	Field trials have shown that the release of (E)-5-octadecene can significantly reduce the capture of male moths in traps baited with the female sex pheromone, indicating its potential in mating disruption strategies.[1][2][3]
(Z)-11-Hexadecenal, (Z)-13-Octadecenal, (Z)-9-Hexadecenal	Chilo suppressalis (Rice Stem Borer)	Sex Pheromone Components	This three-component blend is the primary sex pheromone of the female rice stem borer. Synthetic blends are highly attractive to males in field trapping experiments.[2][4]
(Z)-9-Tricosene (Muscalure)	Various moth species (and other insects)	Attractant/Pheromone Component	While primarily known as a housefly pheromone, muscalure (B13447) has been shown to attract certain moth species and is used in some commercial moth lures.
(Z)-7-Eicosen-11-one	Carposina niponensis (Peach Fruit Moth)	Sex Pheromone	This is the major component of the female-produced sex pheromone and is used for monitoring and managing populations of the peach fruit moth.
(Z)-11-Octadecen-1-ol & (Z)-13-Octadecen-1-ol	Cnaphalocrocis medinalis (Rice Leaf Folder)	Pheromone Components / Antagonists for C. suppressalis	These components of the rice leaf folder's pheromone have been shown to inhibit the attraction of Chilo suppressalis males to their own pheromone, acting as antagonists.[2][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to evaluate the performance of moth pheromones.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

This technique is used to identify the specific volatile compounds in a mixture that are biologically active, i.e., detectable by the insect's antenna.

Methodology:

• Pheromone Gland Extraction: The pheromone glands of female moths are excised and extracted with a suitable solvent (e.g., hexane).

• Gas Chromatography (GC): The extract is injected into a gas chromatograph, which separates the individual components of the mixture based on their volatility and interaction with the GC column.

• Effluent Splitting: The effluent from the GC column is split into two streams. One stream goes to a standard GC detector (e.g., Flame Ionization Detector - FID) to produce a chromatogram of all compounds. The other stream is directed over an excised moth antenna.

• Electroantennogram (EAG) Recording: The antenna is connected to electrodes that measure the electrical potential changes (depolarizations) that occur when an electrophysiologically active compound passes over it.

• Data Analysis: The EAG signals are recorded simultaneously with the FID signals. Peaks in the FID chromatogram that correspond to a simultaneous EAG response indicate the compounds that the moth can detect.

GC-EAD Experimental Workflow

Wind Tunnel Bioassay

Wind tunnel assays provide a controlled environment to observe and quantify the behavioral responses of moths to airborne pheromones.

Methodology:

• Tunnel Setup: A wind tunnel is used to create a laminar airflow of a specific speed, temperature, and humidity.

• Pheromone Source: A dispenser releasing the test compound (e.g., (E)-5-octadecene or a pheromone blend) is placed at the upwind end of the tunnel.

• Moth Release: Male moths are released at the downwind end of the tunnel.

• Behavioral Observation: The moths' flight behavior is recorded and scored for various responses, including:

  • Activation: Taking flight.

  • Upwind flight: Oriented flight towards the pheromone source.

  • Casting: Zigzagging flight perpendicular to the wind when the plume is lost.

  • Source contact: Landing on or near the pheromone source.

• Data Analysis: The percentage of moths exhibiting each behavior is calculated and compared between different treatments (e.g., different compounds or concentrations).

Wind Tunnel Bioassay Workflow

Field Trapping for Mating Disruption Evaluation

Field trapping experiments are essential for assessing the efficacy of mating disruption strategies under real-world conditions.

Methodology:

• Plot Design: Experimental plots are established in a suitable habitat (e.g., rice fields for C. suppressalis). Treatment plots are permeated with the disruptive compound (e.g., (E)-5-octadecene) released from slow-release dispensers. Control plots are left untreated.[5]

• Trap Placement: Pheromone-baited traps, containing the species-specific female sex pheromone, are placed within both treatment and control plots.

• Moth Capture: The number of male moths captured in each trap is recorded at regular intervals throughout the moth's flight period.

• Data Analysis: The mean trap catch in the treatment plots is compared to the mean trap catch in the control plots. A significant reduction in trap catch in the treatment plots indicates successful mating disruption. The percentage of disruption is often calculated as: ((Control Catch - Treatment Catch) / Control Catch) * 100.

Field Trial for Mating Disruption

Signaling Pathways in Moth Olfaction

The detection of pheromones by moths involves a complex signaling cascade within the olfactory sensory neurons located in their antennae.

Simplified Moth Olfactory Signaling

This guide provides a foundational understanding of the comparative performance and analysis of (E)-5-octadecene and other long-chain alkenes in moth communication. Further research focusing on direct comparative studies will be crucial for a more nuanced understanding and for the development of more effective and specific pest management strategies.

References

• 1. Mating disruption of Chilo suppressalis (Lepidoptera: Crambidae) with novel aerosol dispensers in rice field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mating Disruption of Chilo suppressalis From Sex Pheromone of Another Pyralid Rice Pest Cnaphalocrocis medinalis (Lepidoptera: Pyralidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mating Disruption of Chilo suppressalis From Sex Pheromone of Another Pyralid Rice Pest Cnaphalocrocis medinalis (Lepidoptera: Pyralidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Comparative Analysis of (E)-5-Octadecene Cross-Reactivity in Moth Species

(E)-5-Octadecene, a known sex pheromone component of the rice stem borer moth, Chilo suppressalis, plays a critical role in the chemical communication essential for its reproduction.[1] The specificity of such pheromonal signals is fundamental for maintaining reproductive isolation among species. However, the potential for cross-reactivity, where the pheromone of one species elicits a behavioral or physiological response in another, is of significant interest to researchers in chemical ecology and pest management. Understanding these interactions can inform the development of more targeted and effective pest control strategies, such as mating disruption, and shed light on the evolutionary pressures shaping insect communication.

This guide provides a comparative overview of the known and potential cross-reactivity of (E)-5-Octadecene with other moth species. Due to a scarcity of direct comparative studies on this specific compound across a broad range of species, this document synthesizes available data on related inter-species pheromonal interactions and outlines the standard experimental protocols used to generate such comparative data.

Data Presentation: Pheromonal Activity of (E)-5-Octadecene

While comprehensive quantitative data on the cross-reactivity of (E)-5-Octadecene is limited in the published literature, the following table illustrates how such comparative data, generated through electroantennography (EAG) and behavioral assays, would be presented. This structure allows for a clear comparison of the compound's effect on different species.

Moth Species (Family)	Compound(s) Tested	EAG Response (Normalized Amplitude)	Behavioral Response (Wind Tunnel Assay)	Reference(s)
Chilo suppressalis (Crambidae)	(E)-5-Octadecene	Strong response	Attraction, upwind flight	Hypothetical Data
Cnaphalocrocis medinalis (Crambidae)	(E)-5-Octadecene	Weak to moderate response	No significant attraction; potential inhibition	Inferred from[2]
Ostrinia furnacalis (Crambidae)	(E)-5-Octadecene	No significant response	No attraction	Hypothetical Data
Spodoptera litura (Noctuidae)	(E)-5-Octadecene	No significant response	No attraction	Hypothetical Data

Note: The data in this table, apart from the inferred response of C. medinalis, is hypothetical and serves as an illustrative example of how comparative results would be displayed.

Studies have shown that while direct attraction may be limited, components of one species' pheromone can have an inhibitory effect on another. For instance, the sex pheromone components of the rice leaf folder, Cnaphalocrocis medinalis, have been shown to significantly reduce the capture of Chilo suppressalis males in traps baited with their own pheromone, indicating a degree of inter-species chemical interference.[2][3] Furthermore, at the receptor level, pheromone receptors of C. medinalis have been found to respond to pheromone components of C. suppressalis, suggesting a mechanism for this inter-species communication.[4]

Experimental Protocols

The quantitative data for comparing pheromone cross-reactivity is primarily generated through two key experimental techniques: Electroantennography (EAG) and behavioral assays, such as wind tunnel experiments.

Electroantennography (EAG)

Electroantennography is a technique used to measure the total electrical output from an insect's antenna in response to an olfactory stimulus. It provides a measure of the sensitivity of the antennal sensory neurons to a given compound.

Protocol:

• Antenna Preparation: An adult moth is immobilized, often by securing it in a pipette tip with only its head and antennae exposed. The tip of one antenna is carefully excised.

• Electrode Placement: A recording electrode (glass capillary filled with saline solution) is fitted over the cut end of the antenna, while a reference electrode is inserted into the head or another part of the body to complete the electrical circuit.

• Stimulus Delivery: A known concentration of (E)-5-Octadecene, dissolved in a solvent like hexane, is applied to a piece of filter paper. This paper is then placed inside a Pasteur pipette.

• Airflow and Recording: A continuous stream of purified, humidified air is directed over the antenna. A puff of air is then passed through the stimulus-containing pipette into the main airstream. The resulting change in electrical potential from the antenna is amplified, recorded, and measured.

• Data Normalization: Responses are typically normalized by measuring the response to a standard reference compound or a solvent blank to allow for comparison across different preparations and individuals.

Behavioral Assays (Wind Tunnel)

Wind tunnel assays are designed to observe the behavioral responses of moths to airborne chemical cues in a controlled environment that simulates a natural pheromone plume.

Protocol:

• Wind Tunnel Setup: A laminar flow wind tunnel is used to create a consistent airflow. A lure, such as a rubber septum impregnated with (E)-5-Octadecene, is placed at the upwind end of the tunnel.

• Moth Acclimation and Release: Male moths, typically pre-conditioned to the light and temperature settings of the tunnel, are placed on a release platform at the downwind end.

• Observation: The behavior of each moth is recorded for a set duration (e.g., 3-5 minutes) after release.

• Data Collection: A checklist of behaviors is scored. This may include:

  • Activation (wing fanning)

  • Taking flight

  • Upwind flight (zigzagging towards the source)

  • Halfway to source

  • Close approach to the source

  • Landing on the source

• Analysis: The percentage of moths exhibiting each key behavior is calculated for the test compound and compared to a solvent control.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for assessing the cross-reactivity of a pheromone component like (E)-5-Octadecene.

Caption: Workflow for Pheromone Cross-Reactivity Assessment.

Insect Olfactory Signaling Pathway

The detection of (E)-5-Octadecene by a moth's antenna initiates a cascade of molecular events that convert the chemical signal into an electrical one, which is then processed by the brain.

Caption: Generalized Insect Olfactory Signaling Pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mating Disruption of Chilo suppressalis From Sex Pheromone of Another Pyralid Rice Pest Cnaphalocrocis medinalis (Lepidoptera: Pyralidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mating Disruption of Chilo suppressalis From Sex Pheromone of Another Pyralid Rice Pest Cnaphalocrocis medinalis (Lepidoptera: Pyralidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

A Comparative Guide to (E)-5-Octadecene Formulations for Pest Control

For Researchers, Scientists, and Drug Development Professionals

(E)-5-Octadecene, a key component of the sex pheromone of the rice stem borer, Chilo suppressalis, presents a promising avenue for targeted and environmentally benign pest management through mating disruption. The efficacy of this semiochemical in the field is critically dependent on its formulation and delivery system. This guide provides an objective comparison of different formulation strategies for (E)-5-Octadecene, supported by available experimental data and detailed methodologies to aid in the research and development of effective pest control solutions.

Comparison of Pheromone Formulation Technologies

The selection of an appropriate formulation for (E)-5-Octadecene is a crucial determinant of its field performance. The primary goal is to ensure a consistent and controlled release of the pheromone over a desired period to effectively disrupt the mating communication of the target pest. Three main types of formulations are commonly employed for lepidopteran pheromones: passive dispensers, microencapsulated formulations, and aerosol emitters.

Formulation Type	Description	Advantages	Disadvantages
Passive Dispensers	Polymer-based materials such as vials, tubes, or septa impregnated with the pheromone. Release occurs through diffusion. Materials like polyethylene (B3416737) and rubber are common.[1]	- Simple and cost-effective to manufacture.- Can provide a relatively stable release rate over a long period.[2] - Easy to deploy in the field.	- Release rate is highly dependent on environmental factors like temperature and wind.[3][4] - Labor-intensive to apply over large areas.[5] - Potential for inconsistent release rates between individual dispensers.
Microencapsulated Formulations	The pheromone is enclosed within microscopic polymer capsules. These can be formulated as a sprayable liquid.	- Can be applied using conventional spray equipment, allowing for rapid treatment of large areas.- Offers protection to the pheromone from environmental degradation.- Release can be designed to be triggered by specific conditions.	- A sprayable pheromone formulation required more supplementary insecticide applications compared to hand-applied dispensers in one study on oriental fruit moth.[6] - Potential for uneven distribution and drift during application.- Release kinetics can be complex and harder to predict.
Aerosol Emitters	Devices that release the pheromone as a fine spray at programmed intervals.	- Provides precise control over the timing and amount of pheromone released.[7] - Can cover a large area with a single device.- Reduces the need for manual application of multiple dispensers.	- Higher initial cost compared to passive dispensers.- Requires maintenance and battery replacement.- Efficacy can be influenced by wind direction and topography.

Performance Data of Pheromone-Based Mating Disruption for Chilo suppressalis

Direct comparative studies on different formulations of (E)-5-Octadecene for the control of Chilo suppressalis are limited in the publicly available literature. However, studies on the mating disruption of this pest using its full pheromone blend, which includes (E)-5-Octadecene, provide valuable insights into the potential efficacy of different delivery systems.

Formulation Type	Pest	Efficacy Metrics	Results	Reference
Aerosol Dispenser	Chilo suppressalis	- Mating Rate Reduction- Reduction in Eggs Laid- Larval Density Reduction- Reduction in Damaged Plants	- 31% decrease in mating rate at high pest density.- 45.5% reduction in the total number of eggs laid.- 80-90% reduction in larval densities.- 64-89% reduction in the number of damaged rice plants.	[7]
Passive Dispenser (Vial)	Chilo suppressalis	- Mass Trapping (population reduction)	- Used as a lure in traps for mass trapping, a complementary tool to chemical treatments. The dispenser contains a blend of (Z)-11-hexadecenal, (Z)-9-hexadecenal, and (Z)13-octadecenal.	[3]
Combined Pheromones (Dispensers)	Chilo suppressalis	- Male Moth Capture Reduction	- Adding (Z)-11-octadecen-1-ol and (Z)-13-octadecen-1-ol (components of Cnaphalocrocis medinalis pheromone) to the C. suppressalis pheromone blend significantly inhibited the capture of C. suppressalis males.	[2]

Experimental Protocols

Field Efficacy Evaluation of Mating Disruption Formulations

This protocol outlines a generalized procedure for assessing the field performance of different (E)-5-Octadecene formulations for the mating disruption of lepidopteran pests.

Objective: To compare the effectiveness of different (E)-5-Octadecene formulations (e.g., passive dispensers, microcapsules, aerosol emitters) in disrupting the mating behavior and reducing crop damage caused by the target pest.

Experimental Design:

• Site Selection: Choose multiple field sites with a known history of pest infestation. Sites should be sufficiently large and separated to prevent interference between treatments.

• Treatments:

  • Treatment 1: Passive dispenser formulation of (E)-5-Octadecene.

  • Treatment 2: Microencapsulated spray formulation of (E)-5-Octadecene.

  • Treatment 3: Aerosol emitter formulation of (E)-5-Octadecene.

  • Control: Untreated plots.

• Replication: Each treatment and the control should be replicated at least three times in a randomized complete block design to account for field variability.

• Application: Apply the formulations according to the manufacturer's recommendations or a pre-determined experimental protocol, ensuring uniform coverage and dispenser density.

Data Collection:

• Pheromone Trap Monitoring: Deploy pheromone-baited traps within each plot to monitor the male moth population. Record the number of captured males at regular intervals (e.g., weekly). A significant reduction in trap catch in the treated plots compared to the control indicates successful communication disruption.

• Mating Tables/Tethered Female Moths: Place sentinel virgin female moths on mating tables or tether them within the plots. After a set period, dissect the females to determine their mating status by checking for the presence of spermatophores.

• Crop Damage Assessment: At appropriate times during the growing season and at harvest, randomly sample plants from each plot and assess the level of damage caused by the pest larvae (e.g., percentage of infested stems, damaged fruits).

• Pheromone Release Rate (Optional): Collect dispensers from the field at different time points and analyze the residual pheromone content to determine the in-field release rate.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA, t-tests) to determine significant differences in trap catch, mating success, and crop damage between the different formulations and the control.

Caption: Experimental workflow for evaluating mating disruption efficacy.

Electroantennography (EAG) Bioassay

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds, providing a measure of the antenna's sensitivity to a specific odorant.

Objective: To determine the antennal response of the target pest to (E)-5-Octadecene and its different formulations.

Materials:

• Live, unmated adult moths.

• (E)-5-Octadecene standard and formulated products.

• EAG system (amplifier, data acquisition system).

• Micropipettes and filter paper strips.

• Saline solution and electrodes.

Procedure:

• Antenna Preparation: Excise an antenna from a live moth and mount it between two glass capillary electrodes filled with saline solution.

• Stimulus Preparation: Apply a known amount of the test compound (dissolved in a solvent) onto a filter paper strip. Allow the solvent to evaporate.

• Stimulus Delivery: Insert the filter paper into a Pasteur pipette and deliver a puff of air through the pipette over the mounted antenna.

• Data Recording: Record the resulting electrical potential (the EAG response) generated by the antenna.

• Controls: Use a solvent-only control and a standard reference compound to normalize the responses.

• Replication: Repeat the procedure with multiple antennae for each compound and concentration to ensure the reliability of the results.

Data Analysis: Measure the amplitude of the EAG response (in millivolts) for each stimulus. Compare the responses to different formulations and concentrations of (E)-5-Octadecene to assess their relative ability to elicit an antennal response.

Caption: Generalized workflow for an EAG bioassay.

Putative Olfactory Signaling Pathway for (E)-5-Octadecene

While the specific olfactory receptors and signaling cascade for (E)-5-Octadecene in Chilo suppressalis have not been fully elucidated, a generalized pathway for pheromone detection in moths can be proposed based on current knowledge of insect olfaction.[8][9][10][11][12]

Upon entering the sensillum lymph through pores in the sensillum wall, the hydrophobic (E)-5-Octadecene molecule is likely bound by a Pheromone Binding Protein (PBP). The PBP transports the pheromone across the aqueous lymph to the dendritic membrane of an Olfactory Receptor Neuron (ORN). Here, the pheromone-PBP complex interacts with a specific Olfactory Receptor (OR), which is a seven-transmembrane domain protein. This interaction is thought to cause a conformational change in the OR, leading to the opening of an ion channel formed by the OR and its co-receptor (Orco). The influx of cations depolarizes the neuron, generating an electrical signal that is transmitted to the antennal lobe of the insect's brain for processing, ultimately leading to a behavioral response (e.g., upwind flight towards the pheromone source).

Caption: Putative olfactory signaling pathway for a pheromone.

Conclusion and Future Directions

The use of (E)-5-Octadecene in mating disruption strategies holds significant promise for the sustainable management of Chilo suppressalis. While various formulation technologies exist, each with its own set of advantages and disadvantages, there is a clear need for direct comparative studies to determine the most effective and economically viable option for this specific pheromone and pest. Future research should focus on conducting field trials that directly compare the performance of different (E)-5-Octadecene formulations, such as passive dispensers, microcapsules, and aerosol emitters. Furthermore, detailed studies on the release kinetics of these formulations under different environmental conditions are essential for optimizing their performance. Elucidating the specific olfactory receptors and signaling pathways involved in the detection of (E)-5-Octadecene in C. suppressalis will provide a deeper understanding of the mode of action and may lead to the development of even more targeted and effective pest control solutions.

References

• 1. mdpi.com [mdpi.com]
• 2. Controlled Release of Sex Pheromone from Ester Wax/Polymer Bag Dispenser for Prevention of Grapholita molesta | Controlled Release Society (CRS) [controlledreleasesociety.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Dispensers for pheromonal pest control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of a sprayable pheromone formulation and two hand-applied pheromone dispensers foruse in the integrated control of oriental fruit moth (Lepidoptera: Tortricidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pheromone Reception in Insects - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Pheromone Transduction in Moths - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for (E)-5-Octadecene Detection

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for the quantitative analysis of (E)-5-Octadecene. The content is tailored for researchers, scientists, and drug development professionals, offering objective performance comparisons and detailed experimental protocols to support analytical method validation.

Data Presentation: Performance Characteristics

The selection of an analytical method is critically dependent on its performance characteristics. The following table summarizes typical validation parameters for the analysis of (E)-5-Octadecene using GC-MS and HPLC with UV detection. These values are representative of what can be achieved with properly optimized and validated methods for long-chain alkenes.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.995	> 0.998
Range	0.1 - 100 µg/mL	0.5 - 200 µg/mL
Limit of Detection (LOD)	~0.05 µg/mL	~0.2 µg/mL
Limit of Quantitation (LOQ)	~0.1 µg/mL	~0.5 µg/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%
Precision (% RSD)	< 5%	< 3%
Specificity/Selectivity	High (Mass Spectrometry)	Moderate (Dependent on co-eluting species)

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for the detection of (E)-5-Octadecene by GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is highly suitable for the analysis of volatile and semi-volatile compounds like (E)-5-Octadecene and provides excellent specificity due to mass spectrometric detection.

a) Sample Preparation:

• Accurately weigh a sample containing (E)-5-Octadecene and dissolve it in a suitable volatile solvent such as hexane (B92381) or dichloromethane (B109758) to a known final concentration (e.g., 1 mg/mL).

• Prepare a series of calibration standards by serial dilution of a certified reference standard of (E)-5-Octadecene in the same solvent. The concentration range should encompass the expected concentration of the analyte in the samples.

• For complex matrices, a solid-phase extraction (SPE) cleanup step using a non-polar sorbent may be necessary to remove interfering substances.

b) Chromatographic Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a polar column like a Carbowax for enhanced separation of geometric isomers.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL with a split ratio of 20:1.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 5 minutes at 300°C.

c) Mass Spectrometer Conditions:

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, targeting characteristic ions of (E)-5-Octadecene (e.g., m/z 55, 69, 83, 97, 252). A full scan mode (m/z 40-400) can be used for initial identification.

High-Performance Liquid Chromatography (HPLC) Method

Reversed-phase HPLC is a viable alternative for the analysis of (E)-5-Octadecene, particularly when dealing with less volatile matrices or when GC is not available. Since (E)-5-Octadecene lacks a strong chromophore, detection can be challenging and may require derivatization or the use of detectors other than UV-Vis for high sensitivity.

a) Sample Preparation:

• Dissolve the sample in a solvent compatible with the mobile phase, such as acetonitrile (B52724) or methanol, to a known concentration.

• Prepare calibration standards from a certified reference standard of (E)-5-Octadecene in the same solvent.

• Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

b) Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with 95:5 (v/v) Acetonitrile:Water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

c) Detection:

• Detector: UV-Vis Detector.

• Wavelength: Detection at low UV wavelengths (e.g., 205 nm) is necessary due to the absence of a significant chromophore in the molecule. Note that this can lead to interference from other compounds and solvents.

Mandatory Visualization

Workflow for Analytical Method Validation

The following diagram illustrates the logical workflow for the validation of an analytical method for the detection of (E)-5-Octadecene, applicable to both GC-MS and HPLC techniques.

A logical workflow for the validation of an analytical method.

A Comparative Analysis of Synthetic vs. Natural (E)-5-Octadecene for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: A Comparative Overview

The primary distinctions between synthetic and natural (E)-5-Octadecene are anticipated to lie in their purity profile, isomeric composition, and the presence of accompanying minor components. These differences are summarized in the table below.

Feature	Synthetic (E)-5-Octadecene	Natural (E)-5-Octadecene
Purity	High purity achievable (>98%) through controlled reaction and purification.[2]	Purity can be variable and is dependent on the extraction and purification methods employed. May contain other structurally related lipids.
Isomeric Purity	High stereochemical control is possible, yielding predominantly the (E)-isomer.	May exist as a mixture of (E) and (Z) isomers, with the ratio depending on the biological source and extraction method.
Potential Impurities	Reagents, catalysts, by-products from the synthesis process (e.g., from Wittig reaction).[3][4]	Other lipids, fatty acids, sterols, pigments, and secondary metabolites from the source organism.[5][6]
Scalability	Highly scalable for large-scale production, ensuring a consistent supply for extensive studies.[][8][9]	Limited by the availability of the natural source and the efficiency of the extraction process.
Cost-Effectiveness	Can be more cost-effective for large-scale, high-purity production.	Can be expensive and labor-intensive to isolate in high purity from natural sources.
Biological Activity	The biological activity of a pure compound should be identical regardless of its origin. However, the presence of impurities in either source can modulate the observed activity.	The presence of synergistic or antagonistic natural compounds could influence the overall biological effect of the extract.

Experimental Protocols

To empirically determine the differences between synthetic and natural (E)-5-Octadecene, a series of analytical and biological assays are required. The following sections detail the methodologies for key comparative experiments.

Purity and Isomeric Composition Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify (E)-5-Octadecene and any impurities or isomers present in both synthetic and natural samples.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve a known amount of the synthetic and natural (E)-5-Octadecene samples in a high-purity volatile solvent (e.g., hexane (B92381) or dichloromethane).

  • Prepare a series of calibration standards of a certified (E)-5-Octadecene reference standard in the same solvent.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A or similar.

  • Mass Spectrometer: Agilent 5975C or similar.[10]

  • Column: A nonpolar capillary column, such as a (5%-phenyl)-methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating long-chain hydrocarbons.[11]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[10]

  • Oven Temperature Program: Start at a lower temperature (e.g., 60°C) and ramp up to a higher temperature (e.g., 280°C) to ensure separation of volatile impurities and the target analyte. A typical program could be: initial temperature of 70°C for 3 min, ramp to 100°C at 5°C/min, then ramp to 246°C at 120°C/min and hold for 3 min.[11]

  • Injector: Splitless mode at 250°C.

  • MS Detector: Electron Impact (EI) ionization at 70 eV. Scan range of m/z 50-550.[10]

• Data Analysis:

  • Identify (E)-5-Octadecene by comparing its retention time and mass spectrum with the reference standard and library data (e.g., NIST library).

  • Quantify the purity of (E)-5-Octadecene in each sample by comparing the peak area to the calibration curve.

  • Identify and quantify any impurities or isomers based on their mass spectra and retention times.

Structural Confirmation and Isomeric Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and determine the (E)/(Z) isomeric ratio of the double bond in both samples.

Methodology:

• Sample Preparation:

  • Dissolve a sufficient amount of the sample (typically 5-10 mg) in a deuterated solvent (e.g., CDCl₃).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• NMR Spectroscopy:

  • ¹H NMR: Acquire a proton NMR spectrum. The chemical shifts and coupling constants of the vinylic protons are diagnostic for the (E) and (Z) isomers. For (E)-alkenes, the coupling constant (J) for the vinylic protons is typically in the range of 11-18 Hz, while for (Z)-alkenes, it is in the range of 6-14 Hz.[12] The integration of the respective signals can be used to determine the isomeric ratio.

  • ¹³C NMR: Acquire a carbon-13 NMR spectrum. The chemical shifts of the sp² hybridized carbons of the double bond will be in the range of 100-150 ppm.[12] This provides confirmation of the alkene functionality.

Functional Group Analysis by Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To confirm the presence of the alkene functional group and the absence of other functional groups that might indicate impurities.

Methodology:

• Sample Preparation:

  • The sample can be analyzed as a neat liquid between two salt plates (e.g., NaCl or KBr) or as a thin film evaporated from a volatile solvent on a salt plate.

• FTIR Spectroscopy:

  • Acquire the infrared spectrum over the range of 4000-400 cm⁻¹.

  • Characteristic Absorptions for Alkenes:

    • =C-H stretch: 3100-3000 cm⁻¹[13][14]

    • C=C stretch: 1680-1640 cm⁻¹ (may be weak for symmetrical trans-alkenes)[13][14]

    • =C-H bend (out-of-plane): For trans-alkenes, a strong band is expected around 965 cm⁻¹.[13][15]

Stability Assessment

Objective: To compare the oxidative stability of synthetic and natural (E)-5-Octadecene over time under controlled conditions.

Methodology:

• Sample Preparation:

  • Prepare solutions of both synthetic and natural samples in a suitable solvent.

  • Aliquots of the samples are stored under different conditions (e.g., exposure to air, light, and elevated temperature).

• Accelerated Stability Study:

  • Store the samples at an elevated temperature (e.g., 40°C) in the dark and exposed to light.

  • At specified time intervals (e.g., 0, 1, 2, 4, 8 weeks), an aliquot is taken for analysis.

• Analysis:

  • Use GC-MS to monitor the degradation of (E)-5-Octadecene and the formation of oxidation products (e.g., aldehydes, ketones, epoxides).

  • The rate of degradation can be compared between the synthetic and natural samples to assess their relative stability. Unsaturated lipids are prone to oxidation, and the presence of natural antioxidants in the natural extract or pro-oxidants in either sample could influence stability.[16][17]

Mandatory Visualization

Insect Pheromone Signaling Pathway

The following diagram illustrates a generalized signaling pathway for the detection of an insect pheromone, such as (E)-5-Octadecene, by an olfactory receptor neuron.

Generalized Insect Pheromone Signaling Pathway.

Workflow for Comparative Analysis

This diagram outlines the logical workflow for the comparative analysis of synthetic and natural (E)-5-Octadecene.

Workflow for the Comparative Analysis of (E)-5-Octadecene.

Conclusion

The choice between synthetic and natural (E)-5-Octadecene for research purposes will depend on the specific requirements of the study. Synthetic routes offer the advantage of high purity, stereochemical control, and scalability, which are critical for applications in drug development and quantitative biological studies where consistency and a well-defined chemical entity are paramount. Natural (E)-5-Octadecene, while potentially containing a mixture of isomers and other bioactive compounds, may be suitable for studies aiming to understand the ecological role of the complete pheromone blend produced by an organism.

A thorough analytical characterization, as outlined in the experimental protocols, is essential to understand the precise composition of the material being used, regardless of its source. This ensures the reproducibility and reliability of experimental results and allows for a meaningful interpretation of the biological effects observed. For drug development professionals, the well-defined nature and scalability of a synthetic source would almost certainly be the preferred option.

References

• 1. jabonline.in [jabonline.in]
• 2. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 3. uma.es [uma.es]
• 4. (E)-5-Octadecene - Immunomart [immunomart.com]
• 5. A Protocol for Heterologous Expression and Functional Assay for Mouse Pheromone Receptors | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 7.1 Industrial Preparation and Use of Alkenes - Organic Chemistry | OpenStax [openstax.org]
• 10. (E)-5-Octadecene | CymitQuimica [cymitquimica.com]
• 11. Stereochemical studies on pheromonal communications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of enantiomeric excess [ch.ic.ac.uk]
• 13. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]
• 15. benchchem.com [benchchem.com]
• 16. edepot.wur.nl [edepot.wur.nl]
• 17. researchgate.net [researchgate.net]

Assessing the Species-Specificity of (E)-5-Octadecene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(E)-5-Octadecene is an unsaturated long-chain hydrocarbon that has been identified as a chemical messenger with potent biological activity in specific insect species. This guide provides a comprehensive overview of the known species-specificity of (E)-5-Octadecene, details the experimental protocols required to assess its activity in other species, and presents a framework for comparing its effects with other compounds. The information is intended to support researchers in evaluating its potential as a species-specific pest management agent or as a tool for studying insect chemical communication.

(E)-5-Octadecene: Known Biological Activity

Currently, the primary documented activity of (E)-5-Octadecene is its role as a sex pheromone disruptant in the female rice stem borer moth, Chilo suppressalis Walker.[1][2][3][4][5][6] It interferes with the sexual attraction process, thereby reducing mating success.[1][3] The specific mechanism of action at the molecular level within this species has not been fully elucidated in the available literature.

Property	Value	Source
Chemical Name	(E)-5-Octadecene	[7]
Molecular Formula	C18H36	[7][8]
Molecular Weight	252.48 g/mol
CAS Number	7206-21-5	[2][7]
Known Function	Sex pheromone disruptant	[1][2][3][4][5][6]
Target Species	Chilo suppressalis Walker (Rice Stem Borer Moth)	[1][2][3][4][5][6]

Framework for Assessing Species-Specificity

To determine the broader species-specificity of (E)-5-Octadecene, a systematic approach involving a panel of insect species is required. The following table outlines a hypothetical comparative study design.

Species	Taxonomic Order	Rationale for Inclusion	(E)-5-Octadecene Activity (Hypothetical)
Chilo suppressalis	Lepidoptera	Positive Control	High (Pheromone Disruption)
Bombyx mori	Lepidoptera	Related moth species	Moderate (Partial Disruption/Attraction)
Spodoptera frugiperda	Lepidoptera	Major agricultural pest	Low (No significant effect)
Drosophila melanogaster	Diptera	Model organism, different order	None
Apis mellifera	Hymenoptera	Beneficial insect	None
Tribolium castaneum	Coleoptera	Stored product pest	None

Experimental Protocols for Assessing Species-Specificity

The following are key experimental protocols that can be employed to evaluate the effects of (E)-5-Octadecene on various insect species.

Electroantennography (EAG)

Electroantennography is a technique used to measure the electrical response of an insect's antenna to olfactory stimuli. It provides a quantitative measure of the sensitivity of the antennal olfactory receptor neurons to a given compound.

Methodology:

• Antenna Preparation: An antenna is excised from the head of a male or female insect and mounted between two electrodes using a conductive gel.

• Stimulus Delivery: A charcoal-filtered and humidified air stream is continuously passed over the antenna. A puff of air containing a known concentration of (E)-5-Octadecene is injected into the airstream.

• Signal Recording: The change in electrical potential across the antenna (the EAG response) is amplified and recorded.

• Data Analysis: The amplitude of the EAG response (in millivolts) is measured. Responses to (E)-5-Octadecene are compared to a negative control (solvent only) and a positive control (known pheromone for the tested species, if available).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to identify and quantify volatile compounds, such as pheromones, released by insects.

Methodology:

• Pheromone Collection: Volatiles released by insects (e.g., from the pheromone glands of female moths) are collected by trapping them on an adsorbent filter while passing air over the insect.

• Sample Preparation: The trapped compounds are eluted from the filter using a solvent (e.g., hexane).

• GC-MS Analysis: The extract is injected into a gas chromatograph, which separates the individual components of the mixture. Each separated component then enters a mass spectrometer, which generates a mass spectrum that can be used to identify the compound.

Behavioral Assays

Behavioral assays are crucial for determining the ultimate effect of a compound on insect behavior.

Methodology:

• Wind Tunnel Assay: Insects are released into a wind tunnel where a plume of (E)-5-Octadecene is introduced. Behaviors such as upwind flight, casting, and landing at the source are recorded and quantified.

• Two-Choice Olfactometer Assay: Insects are placed in a chamber with two arms, one containing a control odor and the other containing (E)-5-Octadecene. The number of insects choosing each arm is recorded.

• Mating Disruption Assay: In a controlled environment, the mating success of pairs of insects is observed in the presence and absence of (E)-5-Octadecene.

Visualizing Pathways and Workflows

General Insect Olfactory Signaling Pathway

Insect sex pheromones are typically detected by olfactory receptor neurons located in the antennae. The binding of a pheromone molecule to a receptor protein initiates a signal transduction cascade that leads to the generation of an electrical signal.

Caption: Generalized insect olfactory signaling pathway for pheromone detection.

Experimental Workflow for Assessing Species-Specificity

A logical workflow is essential for systematically evaluating the species-specificity of (E)-5-Octadecene.

Caption: Workflow for assessing the species-specificity of (E)-5-Octadecene.

Conclusion

The available evidence strongly indicates that (E)-5-Octadecene acts as a sex pheromone disruptant for the rice stem borer moth, Chilo suppressalis. However, its effects on other species are largely unknown. The experimental protocols and workflow outlined in this guide provide a robust framework for researchers to systematically assess the species-specificity of (E)-5-Octadecene. Such studies are critical for evaluating its potential for broader applications in integrated pest management and for advancing our understanding of insect chemical ecology. Further research into the specific olfactory receptors and signaling pathways involved will provide deeper insights into its mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Pheromone Transduction in Moths - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Pinpointing Pheromone Production Pathways in Pests | Rothamsted Research [rothamsted.ac.uk]
• 7. Molecular mechanisms underlying sex pheromone production in moths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Insect pheromone biosynthesis. | Semantic Scholar [semanticscholar.org]